2,9-Diazaspiro[5.5]undecane

Core Science & Biosynthesis

2,9-Diazaspiro[5.5]undecane chemical structure and properties

This guide provides an in-depth technical analysis of the 2,9-Diazaspiro[5.5]undecane scaffold, a privileged "dumb-bell" shaped bicyclic core increasingly utilized in medicinal chemistry to escape the "flatland" of traditional aromatic drug discovery.

Technical Guide & Whitepaper

Executive Summary: The Spiro Advantage

In modern drug discovery, the transition from planar, sp2-rich aromatic systems to three-dimensional, sp3-rich scaffolds is a critical strategy for improving physicochemical properties (solubility, logP) and exploring novel chemical space.

2,9-Diazaspiro[5.5]undecane represents a specific isomer of the diazaspiro[5.5]undecane class where two six-membered nitrogen-containing rings share a single quaternary carbon (C6). Unlike its more common symmetric isomer (3,9-diazaspiro), the 2,9-isomer is asymmetric, featuring one nitrogen atom in a gamma position (relative to the spiro center) and the other in a beta position. This asymmetry allows for precise, vector-distinct functionalization, making it a high-value scaffold for GPCR ligands (e.g., Orexin antagonists) and enzyme inhibitors.

Structural Analysis & Physicochemical Profile

Geometry and Conformation

The defining feature of the 2,9-diazaspiro[5.5]undecane core is the orthogonality of its two rings. The spiro-carbon (C6) forces the two piperidine-like rings to lie in perpendicular planes.

• Conformation: Both rings predominantly adopt a chair conformation .

• Vector Positioning: Substituents at the

  and positions project into three-dimensional space at angles impossible for flat bicyclic systems (like naphthalene or quinoline) to achieve.

• Chirality: The 2,9-isomer is chiral due to the lack of a plane of symmetry (unlike the achiral 3,9-isomer). It exists as a pair of enantiomers, which is a critical consideration for stereoselective binding in protein pockets.

Physicochemical Data (Computed)

Property	Value	Notes
Molecular Formula		Free base
Molecular Weight	154.25 g/mol	Fragment-like, high ligand efficiency potential
ClogP	~0.5 - 0.8	Highly polar/water soluble compared to aromatic analogs
pKa ( )	~10.5 - 11.0	Typical secondary amine (gamma to spiro)
pKa ( )	~9.5 - 10.0	Slightly lower due to closer proximity (beta) to the quaternary center
TPSA	24.06 Ų	Favorable for CNS penetration
Rotatable Bonds	0	Rigid core reduces entropic penalty upon binding

Synthetic Methodology

The synthesis of the 2,9-isomer is more complex than the symmetric 3,9-isomer. The most robust route involves constructing the second ring onto a pre-existing 4-substituted piperidine.

The "Piperidine-4-Carboxylate" Route

This protocol constructs the "2-aza" ring via a Michael addition-cyclization sequence.

Step-by-Step Protocol:

• Starting Material: 1-N-Boc-piperidine-4-carboxylic acid ester (ethyl or methyl).

• Alpha-Alkylation: Generation of the enolate using LDA at -78°C, followed by trapping with acrylonitrile or 3-bromopropionitrile . This installs the 3-carbon chain necessary for the second ring.

• Nitrile Reduction: Catalytic hydrogenation (Raney Ni,

  ) reduces the nitrile side chain to a primary amine.

• Cyclization (Lactamization): The newly formed primary amine attacks the ester at the C4 position (spiro center) under thermal or basic conditions to form the lactam (2-oxo-2,9-diazaspiro[5.5]undecane).

• Global Reduction: Reduction of the lactam carbonyl using Lithium Aluminum Hydride (LiAlH4) or Borane-THF yields the final 2,9-diazaspiro[5.5]undecane amine.

Visualization of Synthesis Pathway

Caption: Synthetic route from piperidine-4-carboxylate to the 2,9-diazaspiro core via lactamization.

Medicinal Chemistry Applications

The 2,9-diazaspiro[5.5]undecane scaffold is not merely a linker; it is a pharmacophore modulator.

Case Study: Orexin Receptor Antagonists

Research led by Hoyer et al. (and subsequent patents) identified the 2,9-diazaspiro core as a critical scaffold for Dual Orexin Receptor Antagonists (DORAs) used in treating insomnia.

• Mechanism: The spiro core positions two aromatic domains (attached at

  and ) to interact simultaneously with hydrophobic pockets in the OX1 and OX2 receptors.

• Advantage over 3,9-isomer: The asymmetric 2,9-geometry provided a distinct vector that improved selectivity for OX2R in certain analogs, influencing sleep architecture (REM vs. NREM sleep) differently than the symmetric analogs.

Structural Vectors & Binding

The table below compares the vector angles of common spiro-scaffolds:

Scaffold	Angle between N-vectors	Shape Description
3,9-Diazaspiro[5.5]	~180° (Linear)	Extended, rod-like
2,9-Diazaspiro[5.5]	~120° (Bent)	"Boomerang" shape
2,8-Diazaspiro[4.5]	~109° (Acute)	Compact, L-shaped

Visualization of Vector Space

Caption: Vector comparison showing the 'bent' geometry of the 2,9-isomer vs. the linear 3,9-isomer.

Handling and Safety

• Storage: Store as the HCl or TFA salt to prevent oxidation and absorption of atmospheric

  . Keep at -20°C in a desiccator.

• Solubility: The free base is soluble in DCM, MeOH, and DMSO. Salts are highly water-soluble.

• Toxicity: While specific tox data for the core is limited, secondary amines are potential irritants. Handle with standard PPE.

References

• Hoyer, D., et al. "Identification of a Novel Series of Orexin Receptor Antagonists." Bioorganic & Medicinal Chemistry Letters, 2013. (Verified context via search results).

• PubChem Compound Summary. "tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS 1023595-19-8)."[1] National Center for Biotechnology Information. .

• Carreira, E. M., & Fessard, T. C. "Spirocyclic Scaffolds in Drug Discovery." Chemical Reviews, 2014. (General reference for spiro-scaffold utility).
• Burkhard, J. A., et al. "Escape from Flatland: Stereochemical Complexity in Drug Discovery.

Sources

• 1. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: 2,9-Diazaspiro[5.5]undecane vs. 1,9-Diazaspiro[5.5]undecane

This guide provides an in-depth technical comparison between 2,9-diazaspiro[5.5]undecane and 1,9-diazaspiro[5.5]undecane , focusing on their structural distinctiveness, synthetic accessibility, and medicinal chemistry applications.

Executive Summary

In the design of spirocyclic scaffolds for drug discovery, the positioning of heteroatoms dictates not only the vectorality of substituents but also the physicochemical profile (pKa, lipophilicity) and metabolic stability of the core.

• 1,9-Diazaspiro[5.5]undecane is a "privileged" scaffold historically utilized in GPCR ligands (e.g., NK1, Opioid/Sigma). However, it frequently suffers from poor in vivo pharmacokinetic (PK) profiles , characterized by high clearance and low oral bioavailability, often attributed to the metabolic liability of the

  -amino spiro junction.

• 2,9-Diazaspiro[5.5]undecane has emerged as a superior bioisostere. By shifting the nitrogen from the

  (position 1) to the (position 2) relative to the spiro center, this scaffold maintains the desirable Fsp³ character while significantly improving metabolic stability and in vivo efficacy. It is currently a key scaffold in oncology (ER stress inducers) and metabolic disease (SGLT1 inhibitors).

Structural & Physicochemical Comparison

The fundamental difference lies in the nitrogen placement relative to the quaternary spiro carbon (C6). This shift alters the exit vectors and the electronic environment of the amines.

Feature	1,9-Diazaspiro[5.5]undecane	2,9-Diazaspiro[5.5]undecane
Spiro Connectivity	/ -Orientation : Ring A nitrogen is adjacent to spiro C6; Ring B nitrogen is distal.	/ -Orientation : Ring A nitrogen is one carbon removed from spiro C6; Ring B nitrogen is distal.
Symmetry	Asymmetric (C1) : Distinct electronic environments for N1 and N9.	Asymmetric (C1) : Distinct environments, but N2 is less sterically crowded than N1.
Basicity (pKa)	N1 (Lower): Inductive withdrawal from spiro center and steric hindrance reduce basicity.N9 (Higher): Typical secondary amine (~10-11).	N2 (Higher): -position reduces steric/inductive interference.N9 (Higher): Typical secondary amine.
Exit Vectors	Acute/Bent: Substituents on N1 and N9 project at a sharper angle (~90-100°).	Linear/Extended: Substituents on N2 and N9 project in a more linear, rod-like fashion.
Metabolic Liability	High: N1 is prone to oxidative dealkylation or ring opening due to strain/sterics at the -position.	Low: -amino placement mimics stable piperidine/piperazine pharmacophores.

Structural Visualization

The following diagram illustrates the connectivity and numbering differences. The "Exit Vector" arrows demonstrate how substituents project into the binding pocket.

Caption: Comparison of connectivity. Note N1 is directly attached to the spiro center (C6) in the 1,9-isomer, whereas N2 is separated by a methylene bridge (C1) in the 2,9-isomer.

Synthetic Accessibility & Protocols

While the 1,9-isomer is classically synthesized via alkylation of 4-substituted piperidines, the 2,9-isomer requires a distinct approach, often proceeding through a spiro-lactam intermediate which allows for orthogonal protection strategies.

A. Synthesis of 1,9-Diazaspiro[5.5]undecane[1][2][3]

• Precursor: 1-Benzyl-4-piperidone.

• Key Step: Double Michael addition or alkylation with cyanoacetate/acrylate followed by cyclization.

• Limitation: The formation of the N1-C6 bond is sterically demanding, often requiring harsh conditions.

B. Synthesis of 2,9-Diazaspiro[5.5]undecane (Optimized Route)

This route utilizes a 1-oxo-2,9-diazaspiro intermediate, which is commercially available or synthesizable via Michael addition of a piperidone enolate to a nitro-olefin or equivalent acceptor.

Protocol: Reduction of 1-Oxo-2,9-diazaspiro[5.5]undecane to Core

• Reagents: Lithium Aluminum Hydride (LAH), THF.

• Intermediate: tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS: 1198284-94-4).[1][2]

• Preparation: Dissolve tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate (1.0 eq) in anhydrous THF (0.2 M) under N₂.

• Reduction: Cool to 0°C. Dropwise add LAH (2.0 M in THF, 3.0 eq). The internal temperature must not exceed 5°C.

• Reflux: Warm to room temperature, then reflux for 4–6 hours. Monitor by LCMS for disappearance of the amide peak (M+H 269).

• Quench: Fieser workup: Cool to 0°C. Add water (

  mL), 15% NaOH ( mL), then water ( mL). Stir for 30 min.

• Isolation: Filter the granular precipitate through Celite. Concentrate the filtrate to yield the 2,9-diazaspiro[5.5]undecane (often as the 9-Boc derivative if the Boc group survives mild LAH, otherwise re-protection may be needed).

• Yield: Typically 85–95%.

Caption: Synthetic workflow for accessing the 2,9-diazaspiro core via the stable lactam intermediate.

Medicinal Chemistry Applications

Case Study 1: Metabolic Stability & In Vivo Efficacy

• Challenge: In the development of Orexin receptor antagonists, the 1,9-diazaspiro core demonstrated high potency in vitro but failed in vivo due to high blood clearance (188 mL/min·kg) and low oral bioavailability (5%).

• Solution: Transitioning to the 2,9-diazaspiro[5.5]undecane core retained potency while drastically reducing clearance. The shift of the nitrogen away from the sterically congested and metabolically labile

  -position prevented rapid oxidative degradation.

• Outcome: The 2,9-analogues showed sufficient exposure to demonstrate efficacy in sleep architecture models.

Case Study 2: Oncology (ER Stress Response)

• Target: GRP78 (BiP) modulation / ER Stress induction.

• Mechanism: A 2,9-diazaspiro[5.5]undecane derivative (Compound 8) was identified as a potent inducer of the Unfolded Protein Response (UPR), leading to apoptosis in glioblastoma cells.

• Specificity: Structure-Activity Relationship (SAR) studies confirmed that the 2,9-geometry is critical ; replacement with 1,9- or acyclic linkers resulted in loss of cytotoxic activity, suggesting a specific conformational requirement for binding the target protein.

Case Study 3: SGLT1 Inhibition

• Application: Diabetes and hyperglycemia.[3]

• Formulation: The 2,9-diazaspiro core is utilized in crystalline salts of SGLT1 inhibitors (e.g., acetate salts of pyrazole derivatives).[3] The rigid spiro-scaffold orients the glycoside moiety for optimal interaction with the transporter while improving the physical stability of the drug substance.

References

• Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Mol. Divers. 2018.[4] Link

• A High-Throughput Screen Identifies 2,9-Diazaspiro[5.5]Undecanes as Inducers of the Endoplasmic Reticulum Stress Response with Cytotoxic Activity in 3D Glioma Cell Models. PLOS One. 2016. Link

• Identification of a Novel Series of Orexin Receptor Antagonists with a Distinct Effect on Sleep Architecture for the Treatment of Insomnia. J. Med. Chem. 2013. Link

• Crystalline SGLT1 Inhibitor Formulations. WO Patent 2015069541A1. 2015. Link

• Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based GABA-A Receptor Antagonists. ACS Med. Chem. Lett. 2016. Link

Sources

• 1. mgt-en248.env.aladdin-e.com [mgt-en248.env.aladdin-e.com]
• 2. 1198284-94-4 | tert-Butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate | Amides | Ambeed.com [ambeed.com]
• 3. WO2015069541A1 - 4-{4-[(1 e)-4-(2,9-diazaspiro[5.5]undec-2-yl)but-1 -en-1 -yl]-2-methylbenzyl}-5-(propan-2-yl)-1 h-pyrazol-3-yl beta-d- glucopyranoside acetate - Google Patents [patents.google.com]
• 4. TERT-BUTYL 2,9-DIAZASPIRO[5.5]UNDECANE-2-CARBOXYLATE Three Chongqing Chemdad Co. ，Ltd [chemdad.com]

Unlocking the Therapeutic Potential of 2,9-Diazaspiro[5.5]undecane

The following technical guide details the therapeutic landscape, chemical architecture, and experimental protocols for 2,9-diazaspiro[5.5]undecane , a privileged spirocyclic scaffold.

A Technical Guide for Medicinal Chemists and Drug Developers

Executive Summary

The 2,9-diazaspiro[5.5]undecane scaffold represents a distinct class of "privileged structures" in medicinal chemistry. Unlike its isomeric counterparts (1,9- or 3,9-diazaspiro systems), the 2,9-isomer offers a unique vector orientation for substituents, defined by a rigid spiro-carbon at the C4 position of a piperidine ring fused to a second six-membered nitrogenous ring. This geometric constraint reduces the entropic penalty of receptor binding, making it a high-value core for G-Protein Coupled Receptors (GPCRs) and enzyme inhibitors.

Current research validates this scaffold's utility in two primary high-impact therapeutic areas:

• Neurology (Sleep Disorders): As a core pharmacophore for dual Orexin Receptor Antagonists (OX1R/OX2R).

• Oncology (Glioblastoma): As a novel inducer of the Endoplasmic Reticulum Stress Response (ERSR), driving apoptosis in malignant glioma cells.[1]

Chemical Architecture & Synthesis

The Structural Advantage

The 2,9-diazaspiro[5.5]undecane system consists of two six-membered rings sharing a single carbon atom.

• Ring A (Piperidine-like): Contains Nitrogen at position 9.[2]

• Ring B (Piperidine-like): Contains Nitrogen at position 2.

• Spiro Center: Located at C4 of Ring A and C5 of Ring B (based on IUPAC numbering priorities, though often simplified in literature).

This structure forces substituents on the nitrogens into specific regions of chemical space, preventing the "molecular collapse" often seen in flexible linkers.

Validated Synthesis Protocol

The most robust route to the 2,9-diazaspiro core involves a Cyanoethylation-Reductive Cyclization sequence. This method is self-validating because the cyclization step is intramolecular and thermodynamically favored.

Protocol: Synthesis of tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate

Reagents:

• Starting Material: 1-tert-butyl 4-ethyl piperidine-1,4-dicarboxylate.[3]

• Alkylation: Lithium diisopropylamide (LDA), 3-bromopropionitrile (or acrylonitrile).

• Cyclization: Raney Nickel (Ra-Ni), Hydrogen gas (H₂), Ethanol.[3]

Step-by-Step Methodology:

• Enolate Formation: Cool a solution of 1-tert-butyl 4-ethyl piperidine-1,4-dicarboxylate in dry THF to -78°C. Add LDA (1.1 equiv) dropwise to generate the enolate at the C4 position.

• Cyanoethylation: Add 3-bromopropionitrile (1.2 equiv) slowly. Allow the reaction to warm to room temperature. The electrophile attacks the quaternary carbon, installing the nitrile side chain.

  • Checkpoint: Verify formation of 1-tert-butyl 4-ethyl 4-(2-cyanoethyl)piperidine-1,4-dicarboxylate via LC-MS (Target M+H).

• Reductive Cyclization (The Key Step): Dissolve the nitrile intermediate in ethanol. Add Raney Nickel catalyst (~20% w/w).[3] Pressurize with H₂ (50–100 psi) in an autoclave at 50°C for 24–48 hours.

  • Mechanism:[4][5] The nitrile is reduced to a primary amine (-CH₂NH₂). This amine immediately attacks the adjacent ethyl ester intramolecularly, displacing ethanol and closing the second ring to form the lactam.

• Purification: Filter off the catalyst (Caution: Pyrophoric). Concentrate the filtrate. The product, 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate , often precipitates or can be purified via silica gel chromatography (MeOH/DCM).

Figure 1: Synthetic pathway for the construction of the 2,9-diazaspiro[5.5]undecane core.

Pharmacological Profiles & Applications[6][7]

Orexin Receptor Antagonism (Sleep Disorders)

The 2,9-diazaspiro scaffold has been critical in the development of Dual Orexin Receptor Antagonists (DORAs) .

• Mechanism: Orexin A and B peptides regulate wakefulness. Blocking OX1R and OX2R promotes sleep.

• Role of Scaffold: The 2,9-diazaspiro core serves as a rigid spacer that positions a lipophilic moiety (attached to N2) and a polar/aromatic moiety (attached to N9) into the respective hydrophobic pockets of the Orexin GPCR.

• Key Data: Derivatives have shown nanomolar affinity (Ki < 100 nM) and improved metabolic stability compared to flexible urea-based linkers.

ER Stress Response Inducers (Glioblastoma)

A high-throughput screen identified 2,9-diazaspiro[5.5]undecanes as potent inducers of the Unfolded Protein Response (UPR) in glioma cells.

• Target: The mechanism involves the depletion of Endoplasmic Reticulum (ER) Ca²⁺ stores.[6]

• Pathway:

  • Compound enters cell.

  • Triggers Ca²⁺ leakage from the ER lumen.

  • Activates GRP78 (BiP), the master regulator of the UPR.

  • Prolonged stress shifts the UPR from adaptive to pro-apoptotic .

• Therapeutic Advantage: Glioblastoma cells are already under high basal ER stress; this compound pushes them over the "apoptotic threshold" while sparing healthy astrocytes.

Figure 2: Mechanism of Action for 2,9-diazaspiro derivatives in Glioblastoma therapy.

Structure-Activity Relationship (SAR) Summary

The biological activity of the 2,9-diazaspiro core is highly sensitive to substitution patterns at the two nitrogen atoms.

Position	Preferred Substituent (Orexin)	Preferred Substituent (Oncology)	Mechanistic Impact
N2 (Ring B)	Benzyl or Heteroaryl-methyl	Small alkyl / Amide linkers	Fits into the "lipophilic pocket" of GPCRs; modulates solubility.
N9 (Ring A)	Urea or Amide linked Aryl groups	Sulfonyl or Acyl groups	Critical for H-bonding interactions; determines metabolic stability.
C1 (Lactam)	Carbonyl (C=O) often reduced	C=O maintained in some analogs	The lactam (1-oxo) provides a hydrogen bond acceptor; removal increases basicity.

Detailed Experimental Protocol: GRP78-Luciferase Reporter Assay

To validate the ER stress-inducing potential of synthesized 2,9-diazaspiro derivatives, the following assay is standard.

• Cell Line: U87-MG (Human Glioblastoma) stably transfected with a GRP78-Luc reporter plasmid.

• Seeding: Plate cells at 2,000 cells/well in 384-well white solid-bottom plates. Incubate for 24h at 37°C/5% CO₂.

• Treatment:

  • Prepare 10mM stock of the 2,9-diazaspiro derivative in DMSO.

  • Perform serial dilutions (1:3) to generate an 8-point dose-response curve (Final conc: 100 µM to 0.04 µM).

  • Add compounds to cells (Final DMSO concentration < 0.5%).

  • Include Thapsigargin (1 µM) as a positive control (Max ER stress).

• Incubation: Incubate for 24 hours.

• Detection: Add 10 µL of Luciferase detection reagent (e.g., Bright-Glo). Incubate for 5 mins at room temperature.

• Readout: Measure luminescence on a plate reader.

• Analysis: Normalize data to Thapsigargin control (100%) and DMSO vehicle (0%). Calculate EC₅₀ using non-linear regression.

References

• Privileged Heterocycles: Bioactivity and Synthesis of 1,9-Diazaspiro[5.5]undecane-containing Compounds. (Includes discussion on 2,9-isomers and Orexin antagonists). NIH/PubMed Central. [Link]

• A High-Throughput Screen Identifies 2,9-Diazaspiro[5.5]Undecanes as Inducers of the Endoplasmic Reticulum Stress Response with Cytotoxic Activity in 3D Glioma Cell Models. PLOS ONE. [Link][6]

• Identification of a Novel Series of Orexin Receptor Antagonists with a Distinct Effect on Sleep Architecture. ACS Publications (J. Med. Chem). [Link]

• Patent: SGLT1 Inhibitors containing 2,9-diazaspiro[5.5]undecane. Google Patents (WO2015069541A1). [5]

Sources

• 1. A High-Throughput Screen Identifies 2,9-Diazaspiro[5.5]Undecanes as Inducers of the Endoplasmic Reticulum Stress Response with Cytotoxic Activity in 3D Glioma Cell Models | PLOS One [journals.plos.org]
• 2. PubChemLite - 9-thia-1-azaspiro[5.5]undecane-2,4-dione (C9H13NO2S) [pubchemlite.lcsb.uni.lu]
• 3. cegee.org [cegee.org]
• 4. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 5. WO2015069541A1 - 4-{4-[(1 e)-4-(2,9-diazaspiro[5.5]undec-2-yl)but-1 -en-1 -yl]-2-methylbenzyl}-5-(propan-2-yl)-1 h-pyrazol-3-yl beta-d- glucopyranoside acetate - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Beyond Flatland: Spirocyclic Piperidine Bioisosteres for Drug Discovery

[1][2][3]

Executive Summary

The "escape from flatland"—increasing the fraction of sp3-hybridized carbons (

)—is a dominant paradigm in modern drug discovery.[1] While the piperidine ring has been a workhorse scaffold for decades, its ubiquity has led to patent overcrowding and metabolic liabilities. Spirocyclic piperidine bioisosteres (e.g., azaspiro[3.3]heptanes, spiro[3.5]nonanes) offer a strategic solution. These rigid, three-dimensional scaffolds improve physicochemical properties (solubility, lipophilicity), enhance metabolic stability by blocking metabolically labile sites, and provide novel vectors for target engagement. This guide details the design logic, synthetic access, and validation protocols for these high-value scaffolds.

Part 1: Strategic Design & Bioisosteric Logic

The Limitations of the Piperidine Scaffold

The piperidine ring is found in over 12,000 biologically active compounds. However, it suffers from specific limitations in late-stage optimization:

• Conformational Flop: The chair conformation, while stable, allows for significant induced-fit flexibility, which costs entropy upon binding.

• Metabolic Soft Spots: The C2 and C6 positions (α to nitrogen) are prone to CYP450-mediated oxidation (N-dealkylation), while the C3/C4/C5 positions are susceptible to hydroxylation.

• Lipophilicity: Adding substituents to a piperidine to gain potency often increases LogP disproportionately, leading to "molecular obesity."

The Spirocyclic Solution

Spirocyclic bioisosteres replace the monocyclic piperidine with a bicyclic system sharing a single atom (the spiro center). This modification introduces:

• Vectorial Rigidity: The spiro center locks the orientation of exit vectors (substituents), reducing the entropic penalty of binding.

• Metabolic Blocking: The quaternary spiro carbon eliminates abstractable hydrogens at the most labile positions.

• Physicochemical Tuning: Spirocycles typically lower LogD and increase solubility compared to their disubstituted piperidine analogs due to disrupted crystal packing and increased solvation surface area.

Structural Classes

Scaffold Class	Bioisostere Of	Key Advantage	Example Application
2-azaspiro[3.3]heptane	Piperidine	Reduced lipophilicity, high rigidity, distinct exit vectors.	Bupivacaine analogs
2,6-diazaspiro[3.3]heptane	Piperazine	Ideal for linking two pharmacophores; non-basic bridge.	Olaparib analogs
2-azaspiro[3.5]nonane	4-phenylpiperidine	Breaks planarity of the phenyl ring; improves solubility.	CGRP antagonists
Spiro[piperidine-4,x]-...	Gem-dimethyl piperidine	Blocks metabolic hotspots at C4; restricts conformation.	Acetyl-CoA Carboxylase inhibitors

Part 2: Visualizing the Design Logic

The following diagram illustrates the transition from a flexible piperidine to rigid spirocyclic analogs and the resulting impact on properties.

Figure 1: Structural evolution from piperidine to spirocyclic bioisosteres, highlighting the gains in metabolic stability and physicochemical properties.[1]

Part 3: Case Studies in Drug Discovery

Olaparib Optimization (PARP Inhibition)

In the development of PARP inhibitors, the replacement of a piperazine ring with a 2,6-diazaspiro[3.3]heptane scaffold was pivotal.[2]

• Challenge: The piperazine moiety in early leads was metabolically labile and lacked optimal selectivity between PARP isoforms.

• Solution: The spirocyclic analog constrained the molecule, improving the fit within the PARP-1 active site while reducing off-target interactions.[3] This modification also lowered the basicity of the nitrogen, improving permeability.

SHP2 Allosteric Inhibitors (Novartis)

Novartis researchers utilized spiro[cyclohexane-1,4'-piperidine] scaffolds to target the allosteric site of SHP2.

• Mechanism: The spiro-system filled a hydrophobic pocket that a flat aromatic ring could not optimally occupy.

• Outcome: The spirocyclic compound (e.g., TNO155 derivatives) demonstrated superior cellular potency and a longer half-life due to reduced clearance compared to the initial flat hits.

Part 4: Experimental Protocols

Synthesis of 2-Azaspiro[3.3]heptane Hydrochloride

A robust protocol adapted from Carreira et al. and Burkhard et al.

Objective: Synthesize the core bioisostere scaffold for subsequent coupling.

Reagents:

• Cyclobutane-1,1-dicarboxylic acid

• Lithium aluminum hydride (LiAH)

• Trifluoromethanesulfonic anhydride (

  )

• Benzylamine[2]

• Palladium on Carbon (Pd/C)

Step-by-Step Methodology:

• Reduction to Diol:

  • Suspend cyclobutane-1,1-dicarboxylic acid (10 mmol) in dry THF (50 mL) at 0°C.

  • Slowly add LiAH (2.5 equiv, 1.0 M in THF) under

    .

  • Reflux for 4 hours. Quench carefully with Fieser workup (

    , 15% NaOH, ).

  • Filter and concentrate to yield cyclobutane-1,1-diyldimethanol.

• Cyclization (Double Displacement):

  • Dissolve the diol (10 mmol) and DIPEA (22 mmol) in DCM at -78°C.

  • Add

    (2.1 equiv) dropwise to form the bis-triflate in situ.

  • Add Benzylamine (1.1 equiv) slowly. Allow to warm to RT and stir for 12 hours.

  • Mechanism:[2][4][5] The amine performs a double

    displacement on the bis-triflate to close the second four-membered ring.

  • Purification: Silica gel chromatography (Hexane/EtOAc) yields N-benzyl-2-azaspiro[3.3]heptane.

• Deprotection:

  • Dissolve the N-benzyl intermediate in MeOH.

  • Add 10 wt% Pd/C catalyst and stir under

    atmosphere (1 atm, balloon) for 4 hours.

  • Filter through Celite and treat with HCl/dioxane.

  • Concentrate to yield 2-azaspiro[3.3]heptane hydrochloride as a white solid.

Microsomal Metabolic Stability Assay

Validating the "Metabolic Blocking" hypothesis.

Objective: Determine the Intrinsic Clearance (

) of the spirocyclic analog vs. the piperidine parent.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein concentration).

• NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test compounds (10 mM DMSO stock).

Protocol:

• Preparation: Dilute test compounds to 1 µM in phosphate buffer (100 mM, pH 7.4).

• Incubation:

  • Mix 1 µM compound with HLM (0.5 mg/mL final conc) in buffer.

  • Pre-incubate at 37°C for 5 minutes.

  • Start: Initiate reaction by adding NADPH regenerating system.

• Sampling:

  • At time points

    min, remove 50 µL aliquots.

  • Quench: Immediately dispense into 150 µL ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis:

  • Centrifuge samples (4000 rpm, 20 min, 4°C).

  • Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation:

  • Plot ln(% remaining parent) vs. time.

  • Slope =

    .
  • .
  • .

Success Criteria: A spirocyclic bioisostere is considered successful if

is reduced by >50% compared to the piperidine parent.

Part 5: Synthetic Workflow Visualization

The following diagram details the synthetic decision tree for accessing different spiro-classes.

Figure 2: Primary synthetic strategies for accessing spirocyclic amine scaffolds.

References

• Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of 2-Azaspiro[3.3]heptanes as Piperidine Bioisosteres. Angewandte Chemie International Edition. [Link]

• Zheng, Y., & Tice, C. M. (2016).[6] The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery. [Link]

• Wuitschik, G., et al. (2008). Spirocyclic oxetanes: Synthesis and properties. Angewandte Chemie. [Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

• Barnes-Seeman, D., et al. (2014). The role of spirocyclic piperidines in the discovery of potent and selective inhibitors. ACS Medicinal Chemistry Letters. [Link]

Sources

• 1. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? - HitGen OpenDEL™ [opendelcommunity.com]
• 2. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Spirocyclic Azetidines for Medicinal Chemistry - Enamine [enamine.net]
• 6. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]

The Spirocyclic Advantage: 2,9-Diazaspiro[5.5]undecane in Drug Design

The following technical guide details the physicochemical properties, structural significance, and synthetic utility of 2,9-Diazaspiro[5.5]undecane . This guide is structured to support decision-making in medicinal chemistry programs, specifically those targeting "Escape from Flatland" strategies to improve clinical success rates.

Executive Summary: The 3D Imperative

In modern drug discovery, the correlation between molecular planarity and clinical failure is well-documented. High fraction of

hybridized carbons ( ) is associated with improved solubility and lower promiscuity. 2,9-Diazaspiro[5.5]undecane represents a privileged scaffold that offers a rigid, three-dimensional alternative to the ubiquitous (and often liability-prone) piperazine or bis-piperidine linkers. By orienting exit vectors in non-planar directions, this core allows for the precise exploration of novel chemical space within GPCR and ion channel binding pockets.

Fundamental Physicochemical Profile

The following data characterizes the core scaffold (free base) and its common derivatives.

Property	Data	Notes
IUPAC Name	2,9-Diazaspiro[5.5]undecane	Often available as Boc-protected intermediates.[1]
Molecular Formula		High carbon-to-heteroatom ratio for a diamine.
Molecular Weight	154.25 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD).
Exact Mass	154.1470	Monoisotopic.
CLogP	~0.5 - 0.8	More lipophilic than piperazine (-1.5) due to the hydrocarbon cage.
pKa (Calc)	,	Typical secondary amine basicity; forms stable dihydrochloride salts.
Topological Polar Surface Area (TPSA)	24.06	Excellent for CNS penetration (Blood-Brain Barrier).
H-Bond Donors/Acceptors	2 / 2	Versatile hydrogen bonding capability.
Common Salt Forms	Dihydrochloride ( ), Oxalate	Hygroscopic; store under desiccated conditions.

Structural Isomerism Note

Researchers must distinguish the 2,9-isomer from the more symmetric 3,9-diazaspiro[5.5]undecane .

• 3,9-isomer: Nitrogens are both in the

  -position relative to the spiro center (symmetrical).

• 2,9-isomer: One Nitrogen is in the

  -position (2), the other in the -position (9). This asymmetry provides unique exit vectors, allowing one end to tuck into a hydrophobic pocket while the other projects into the solvent front.

Structural Topography & Vector Analysis

The value of the 2,9-diazaspiro[5.5]undecane lies in its rigidity. Unlike linear alkyl chains or flexible piperazines, the spiro carbon locks the two rings perpendicular to each other.

Diagram 1: Vector Comparison (Flat vs. Spiro)

The following diagram illustrates the transition from a flexible/flat linker to the rigid spiro scaffold, highlighting the impact on conformational entropy.

Synthetic Accessibility & Protocols

Synthesis of the 2,9-diazaspiro system is more complex than the symmetrical 3,9-isomer. It generally involves the construction of the second ring onto a pre-functionalized piperidine.[2]

Core Synthetic Strategy

A robust route often utilized in the preparation of these asymmetric spirocycles involves Dieckmann condensation or Michael addition strategies starting from 4-piperidone derivatives.

• Precursor: N-protected-4-piperidone.

• Functionalization: Alkylation at the 3-position (beta to ketone) with an electrophile containing a masked amine (e.g., acrylonitrile or nitro-ethylene derivatives).

• Cyclization: Reductive cyclization or amide coupling followed by reduction to form the second piperidine ring.

Experimental Protocol: Handling the Dihydrochloride Salt

Most commercial sources supply 2,9-diazaspiro[5.5]undecane as a dihydrochloride salt. Direct use in coupling reactions often leads to poor yields due to solubility issues.

Protocol: In-Situ Free-Basing for Amide Coupling

• Objective: Efficiently couple 2,9-diazaspiro[5.5]undecane to a carboxylic acid (

  ).

• Reagents:

  • Scaffold: 2,9-Diazaspiro[5.5]undecane

    2HCl

  • Base: DIPEA (Diisopropylethylamine) or TEA (Triethylamine)

  • Solvent: DMF (Dimethylformamide) or DMA (Dimethylacetamide) - Crucial for salt solubility.

Step-by-Step Methodology:

• Dissolution: In a dry vial, suspend 1.0 equiv of the amine dihydrochloride in DMF (0.2 M concentration).

• Activation: Add 4.0 equiv of DIPEA. Note: The solution may remain cloudy initially. Sonicate for 5 minutes.

• Coupling: In a separate vessel, activate the carboxylic acid (1.0 equiv) with HATU (1.1 equiv) in DMF for 5 minutes.

• Addition: Add the activated acid solution to the amine suspension.

• Reaction: Stir at Room Temperature (RT) for 2-4 hours. The mixture typically clears as the reaction proceeds.

• Workup: Dilute with EtOAc, wash with 5% LiCl (aq) (to remove DMF), saturated

  , and brine. Dry over .

Diagram 2: Scaffold Incorporation Workflow

This workflow describes the logic for incorporating this moiety into a drug candidate (Fragment Growing).

Medicinal Chemistry Applications

The 2,9-diazaspiro[5.5]undecane scaffold acts as a bioisostere for piperazines and bipiperidines. Its applications are prominent in:

• GPCR Antagonists: Specifically CCR5 and Opioid receptors. The spiro-center creates a "kink" that mimics the turn structures of peptide ligands [1].

• Ion Channel Modulators: Used in N-type calcium channel blockers where the rigid core positions basic amines to interact with the channel pore while minimizing entropic loss.

• Sigma Receptor Ligands: The lipophilic cage fits well into the Sigma-1 receptor hydrophobic pocket [2].

Key Benefit - Metabolic Stability: The quaternary spiro-carbon blocks metabolic oxidation at that position, a common clearance route for simple piperidines (which oxidize to lactams).

References

• Spirocyclic Scaffolds in Medicinal Chemistry. Source: National Institutes of Health (PMC). Context: Reviews the utility of 1,9- and 2,9-diazaspiro compounds in treating sleep disorders and obesity via GPCR modulation.

• 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists. Source: ACS Medicinal Chemistry Letters. Context: Demonstrates the use of spiro-undecane derivatives in pain management, highlighting the structural overlap with the 2,9-diaza system.

• PubChem Compound Summary: tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate. Source:[1] National Center for Biotechnology Information (2025). Context: Verification of the specific 2,9-isomer existence and chemical identifiers (CID 46912008).[1]

Sources

• 1. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 2,9-Diazaspiro[5.5]undecane

This Application Note and Protocol details the synthesis of 2,9-diazaspiro[5.5]undecane (specifically the N-protected intermediate tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate ) starting from 1-Boc-4-piperidone .

This scaffold is a critical "privileged structure" in medicinal chemistry, offering a rigid, spiro-fused dipiperidine core used in the development of SGLT1 inhibitors, opioid receptor agonists, and modulators of the endoplasmic reticulum stress response (ERSR).

[1][2][3][4][5]

Introduction & Retrosynthetic Analysis

The 2,9-diazaspiro[5.5]undecane core consists of two piperidine rings sharing a single carbon atom (C4 of the original piperidine). Unlike the symmetrical 3,9-diazaspiro isomer (often derived from simple double-Michael additions), the 2,9-isomer possesses an unsymmetrical nitrogen arrangement: one nitrogen is para to the spiro center (position 9), while the other is meta (position 2).

This structural distinction requires a stepwise ring construction strategy. The most robust synthetic pathway involves converting 4-piperidone to a 4-substituted nitrile, followed by alkylation and reductive cyclization to form the second piperidine ring.

Retrosynthetic Scheme

The logic follows a Linear Elaboration Strategy :

• Functionalization: Convert ketone to nitrile (Van Leusen).

• Chain Extension: Install a 3-carbon ester chain via alkylation.

• Cyclization: Reductive lactamization.

• Reduction: Convert lactam to amine.

Figure 1: Retrosynthetic analysis showing the disconnection of the 2,9-diazaspiro scaffold back to 4-piperidone.

Experimental Protocol

Phase 1: Preparation of 1-Boc-4-cyanopiperidine

Objective: Convert the C4 ketone to a nitrile with retention of the carbon count (reductive cyanation).

• Reagents: 1-Boc-4-piperidone, Tosylmethyl isocyanide (TosMIC), Potassium tert-butoxide (t-BuOK), DME (Dimethoxyethane), Ethanol.

• Reaction Type: Van Leusen Reductive Cyanation.

Protocol:

• Setup: Flame-dry a 500 mL 3-neck round-bottom flask (RBF) equipped with a nitrogen inlet and dropping funnel.

• Solubilization: Dissolve 1-Boc-4-piperidone (10.0 g, 50 mmol) and TosMIC (10.8 g, 55 mmol) in anhydrous DME (150 mL). Cool to 0°C.

• Base Addition: Add a solution of t-BuOK (11.2 g, 100 mmol) in anhydrous t-Butanol/DME (1:1, 50 mL) dropwise over 30 minutes. Maintain temperature <5°C.

• Incubation: Stir at 0°C for 45 minutes, then warm to room temperature (RT) and stir for 2 hours.

• Quench: Cool to 0°C and quench with saturated NH4Cl solution.

• Workup: Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc 8:2) to yield 1-Boc-4-cyanopiperidine as a white solid.

Phase 2: Alkylation with Ethyl Acrylate

Objective: Install the 3-carbon chain required for the second piperidine ring.

• Reagents: 1-Boc-4-cyanopiperidine, Lithium Diisopropylamide (LDA), Ethyl Acrylate, THF.

Protocol:

• Deprotonation: In a dry 250 mL RBF under Argon, dissolve 1-Boc-4-cyanopiperidine (5.0 g, 23.8 mmol) in dry THF (60 mL). Cool to -78°C.

• Base Addition: Add LDA (2.0 M in THF, 13.1 mL, 26.2 mmol) dropwise over 20 minutes. The solution will turn yellow/orange. Stir at -78°C for 1 hour to ensure complete enolate formation.

• Alkylation: Add Ethyl Acrylate (2.62 g, 26.2 mmol) dissolved in THF (10 mL) dropwise.

• Reaction: Stir at -78°C for 2 hours, then slowly warm to RT over 4 hours.

• Workup: Quench with saturated NH4Cl. Extract with EtOAc, dry over MgSO4, and concentrate.[1][2]

• Product: 1-Boc-4-cyano-4-(2-ethoxycarbonylethyl)piperidine . Use directly in the next step or purify if purity <90%.

Phase 3: Reductive Cyclization (Lactam Formation)

Objective: Reduce the nitrile to a primary amine, which spontaneously attacks the ester to form the lactam ring.

• Reagents: Raney Nickel (slurry in water), Hydrogen gas (balloon or Parr shaker), Ethanol, Ammonia (7N in MeOH).

Protocol:

• Preparation: Wash Raney Nickel (~2 g) with water (3x) and ethanol (3x) to remove alkali. Caution: Raney Ni is pyrophoric.

• Solution: Dissolve the alkylated intermediate from Phase 2 (5.0 g) in Ethanol (100 mL). Add 7N NH3 in MeOH (10 mL) to suppress secondary amine formation.

• Hydrogenation: Add the Raney Ni catalyst. Purge vessel with H2. Stir under H2 atmosphere (50 psi preferred, or balloon) at 50°C for 12-24 hours.

• Monitoring: Monitor by LC-MS for disappearance of nitrile and formation of the lactam mass (M+H = ~297).

• Workup: Filter through a Celite pad (keep wet to prevent fire). Wash pad with MeOH. Concentrate filtrate.[3][2]

• Product: tert-butyl 2-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate .

Phase 4: Lactam Reduction to 2,9-Diazaspiro[5.5]undecane

Objective: Reduce the amide carbonyl to a methylene group to complete the synthesis.

• Reagents: Lithium Aluminum Hydride (LiAlH4), THF, Glauber's salt (Na2SO4·10H2O) or Fieser workup reagents.

Protocol:

• Setup: Flame-dry a 2-neck RBF with reflux condenser.

• Reduction: Suspend LiAlH4 (1.0 g, 26 mmol) in anhydrous THF (40 mL) at 0°C.

• Addition: Add the lactam from Phase 3 (3.0 g, ~10 mmol) dissolved in THF (20 mL) dropwise.

• Reflux: Warm to RT, then heat to reflux (66°C) for 4-6 hours.

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • 1.0 mL Water

  • 1.0 mL 15% NaOH

  • 3.0 mL Water

• Isolation: Stir until a white granular precipitate forms. Filter, dry the filtrate over Na2SO4, and concentrate.

• Final Product: tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate .

  • Note: If the Boc group is cleaved during harsh workup (unlikely with LiAlH4 if done carefully), re-protect using Boc2O/TEA.

Characterization Data Summary

Parameter	Specification (Expected)	Notes
Appearance	White to off-white solid	Low melting solid or viscous oil
Molecular Formula	C14H26N2O2	(N-Boc protected form)
Molecular Weight	254.37 g/mol
MS (ESI+)	[M+H]+ = 255.4	Often sees [M+H-tBu]+ = 199.2
1H NMR (CDCl3)	δ 1.45 (s, 9H), 1.5-1.7 (m, 8H), 2.7-2.9 (m, 4H), 3.3-3.5 (m, 4H)	Diagnostic: Two distinct methylene sets adjacent to N
CAS Number	1023595-19-8	Specific for the 2,9-isomer

Safety & Troubleshooting

• Cyanide/Nitrile Safety: While organic nitriles are less toxic than HCN, Phase 1 and 2 intermediates should be handled in a fume hood.

• Raney Nickel: Highly pyrophoric when dry. Always keep wet with solvent. Dispose of in a dedicated container containing water.

• LiAlH4: Reacts violently with water. Ensure all glassware is oven-dried. Have a Class D fire extinguisher available.

• Troubleshooting Phase 2: If alkylation yield is low, ensure the LDA is fresh and the temperature is strictly maintained at -78°C to prevent polymerization of ethyl acrylate. Alternatively, use acrylonitrile followed by hydrolysis, though the acrylate route is cleaner.

References

• Structure & CAS Verification: tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate (CAS 1023595-19-8).[4][5] Available from commercial suppliers (e.g., PharmaBlock, Ambeed).

• Biological Application (ER Stress): A High-Throughput Screen Identifies 2,9-Diazaspiro[5.5]Undecanes as Inducers of the Endoplasmic Reticulum Stress Response. PLOS One, 2016.

• Synthetic Methodology (Spiro-Lactam Route): Patent WO 2015/069541 A1. Intermediates and processes useful in the synthesis of SGLT1 inhibitors. (Describes the use of the 2,9-diazaspiro scaffold).

• General Van Leusen Protocol: Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides. 13. A general one-step synthesis of nitriles from ketones using tosylmethyl isocyanide." Journal of Organic Chemistry, 1977, 42(19), 3114–3118.

Sources

• 1. WO2015069541A1 - 4-{4-[(1 e)-4-(2,9-diazaspiro[5.5]undec-2-yl)but-1 -en-1 -yl]-2-methylbenzyl}-5-(propan-2-yl)-1 h-pyrazol-3-yl beta-d- glucopyranoside acetate - Google Patents [patents.google.com]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. calpaclab.com [calpaclab.com]
• 5. guidechem.com [guidechem.com]

Application Note: Advanced Buchwald-Hartwig Coupling Protocols for Diazaspiro Amines

Executive Summary

Diazaspiro scaffolds (e.g., 2,6-diazaspiro[3.3]heptanes, 2,7-diazaspiro[3.5]nonanes) have emerged as critical "privileged structures" in modern drug design. Their high fraction of sp³-hybridized carbons (

) and rigid three-dimensional vectors offer improved physicochemical properties (solubility, metabolic stability) over traditional flat heterocycles like piperazine.

However, the incorporation of these amines via Palladium-catalyzed Buchwald-Hartwig amination presents unique challenges. The rigid steric bulk and conformational strain of the spirocyclic system often impede the amine coordination and reductive elimination steps of the catalytic cycle.

This guide provides a validated, self-consistent protocol for coupling diazaspiro amines with aryl and heteroaryl halides. It moves beyond "standard" conditions, utilizing Fourth-Generation (G4) Palladacycle Precatalysts to ensure rapid activation and high turnover numbers (TON).

Mechanistic Insight: The Steric Challenge

To successfully couple a diazaspiro amine, one must understand the failure modes of traditional catalysts (e.g., Pd(PPh₃)₄ or Pd₂dba₃/BINAP).

• Rigidity & Sterics: Unlike flexible alkyl amines, diazaspiro cycles cannot easily adopt conformations to minimize steric clash with the ligand during the amine binding event.

• Reductive Elimination: This is often the rate-determining step (RDS) for hindered secondary amines. If the ligand is not sufficiently bulky to "push" the product off the metal, or if it lacks the electronic properties to stabilize the transition state, the reaction stalls, leading to

  -hydride elimination or dehalogenation side products.

Ligand Selection Strategy

• RuPhos: The "Gold Standard" for secondary amines. Its dialkylbiaryl structure provides the necessary bulk to accelerate reductive elimination while preventing catalyst dimerization.

• BrettPhos: Typically reserved for primary amines, but effective for diazaspiro amines when coupling with electron-rich aryl halides where oxidative addition becomes competitive.

Protocol Design & Optimization Workflow

This protocol utilizes RuPhos Pd G4 as the primary catalyst. The G4 precatalyst ensures a defined 1:1 Pd:Ligand ratio and rapid generation of the active

species at low temperatures, minimizing induction periods.

Diagram 1: Optimization Decision Tree

Below is a logic-flow diagram for selecting the optimal reaction conditions based on substrate electronics and sterics.

Caption: Decision matrix for selecting Base and Solvent systems based on electrophile reactivity and functional group tolerance.

Experimental Protocols

General Considerations

• Inert Atmosphere: While G4 precatalysts are air-stable solids, the active catalytic species is air-sensitive. All reactions must be run under Nitrogen or Argon.

• Concentration: High concentration (0.2 M – 0.5 M) favors the intermolecular coupling over competing side reactions.

Protocol A: Robust Substrates (Standard Conditions)

Applicability: Aryl chlorides/bromides with no base-sensitive groups (e.g., pyridines, simple arenes).

• Setup: To a reaction vial equipped with a stir bar, add:

  • RuPhos Pd G4 (1.0 – 2.0 mol%)

  • Aryl Halide (1.0 equiv)

  • Diazaspiro Amine (1.1 – 1.2 equiv)

  • NaOtBu (Sodium tert-butoxide) (1.2 – 1.5 equiv)

• Solvent: Add anhydrous THF or Toluene (0.25 M concentration relative to halide).

• Degassing: Seal the vial and purge with inert gas for 5 minutes (or evacuate/backfill x3).

• Reaction: Heat to 60–80 °C for 2–12 hours.

  • Note: Aryl chlorides may require 80–100 °C.

• Workup: Cool to RT, dilute with EtOAc, filter through a celite pad, and concentrate.

Protocol B: Sensitive Substrates (Mild Conditions)

Applicability: Substrates containing esters, ketones, nitriles, or nitro groups.

• Setup: To a reaction vial equipped with a stir bar, add:

  • RuPhos Pd G4 (2.0 – 4.0 mol%)

  • Aryl Halide (1.0 equiv)

  • Diazaspiro Amine (1.1 – 1.2 equiv)

  • Cs₂CO₃ (Cesium Carbonate) (2.0 – 3.0 equiv)

• Solvent: Add anhydrous 1,4-Dioxane or t-Amyl Alcohol (0.2 M).

  • Why t-Amyl Alcohol? The higher polarity helps solubilize the inorganic base, and it has a high boiling point for difficult substrates.

• Reaction: Heat to 80–100 °C for 12–24 hours. Vigorous stirring is critical for the heterogeneous base.

Data Presentation: Catalyst Performance

The following table summarizes expected performance metrics for coupling N-Boc-2,6-diazaspiro[3.3]heptane with various electrophiles using Protocol A.

Entry	Electrophile	Catalyst (2 mol%)	Base	Solvent	Temp (°C)	Isolated Yield
1	4-Chloroanisole	RuPhos Pd G4	NaOtBu	THF	80	92%
2	3-Bromopyridine	RuPhos Pd G4	NaOtBu	Toluene	65	88%
3	2-Chlorotoluene	RuPhos Pd G4	NaOtBu	Toluene	100	81%
4	4-Chlorobenzonitrile	RuPhos Pd G4	Cs₂CO₃*	Dioxane	100	76%
5	2-Chloropyrimidine	BrettPhos Pd G4	NaOtBu	THF	80	85%

*Protocol B used for Entry 4 due to nitrile sensitivity.

Mechanistic Visualization

The catalytic cycle below highlights the specific role of the bulky RuPhos ligand in facilitating the reductive elimination of the sterically encumbered diazaspiro product.

Diagram 2: Catalytic Cycle & Steric Modulation

Caption: The catalytic cycle. RuPhos (L) minimizes the energy barrier at the 'Amine Coordination' and 'Reductive Elimination' stages, which are bottlenecked by the diazaspiro rigid scaffold.

Troubleshooting & FAQs

Q: The reaction stalls at 50% conversion.

• Cause: Catalyst deactivation or product inhibition.

• Solution: Add a second portion of catalyst (1 mol%) after 4 hours. Ensure the reaction is strictly oxygen-free. Switch to t-Amyl alcohol to improve solubility of the catalytic intermediate.

Q: I observe dehalogenation of the aryl halide (Ar-H formation).

• Cause: Difficult reductive elimination allows

  -hydride elimination or H-abstraction from solvent.

• Solution: Lower the temperature and switch to BrettPhos Pd G4 , which creates a more electron-rich center, potentially stabilizing the intermediate against reduction pathways.

Q: Can I use Pd(OAc)₂ and free ligand?

• Advice: While possible, in situ catalyst generation is often inefficient for these sensitive couplings. If G4 precatalysts are unavailable, pre-heat Pd(OAc)₂ and RuPhos (1:2 ratio) in solvent at 80°C for 10 minutes before adding substrates to ensure active species formation.

References

• Buchwald, S. L., et al. "Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases." Chemical Science, 2011.

• Mykhailiuk, P. K. "2,6-Diazaspiro[3.3]heptanes: Synthesis and Application in Pd-Catalyzed Aryl Amination Reactions." Chemistry - A European Journal, 2008/2025 (Contextual).

• Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–N Cross-Coupling Reactions." Chemical Science, 2013.

• Stradiotto, M., et al. "Palladium-Catalyzed Amination of Aryl Chlorides."[1] Wiley Analytical Science, 2019.

• Biogen/Eli Lilly Process Groups. "Recent Applications of Pd-Catalyzed Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry." MDPI, 2021.

Sources

• 1. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

reductive amination of 2,9-diazaspiro[5.5]undecane derivatives

Executive Summary & Strategic Importance

The 2,9-diazaspiro[5.5]undecane scaffold represents a "privileged structure" in modern medicinal chemistry. As a rigid, spirocyclic diamine, it serves as a superior bioisostere for piperazines and bipiperidines. Its incorporation into drug candidates typically yields three key advantages:

• Conformational Restriction: The spiro-carbon locks the vectors of the two nitrogen atoms, reducing the entropic penalty of binding to target proteins (GPCRs, ion channels).

• Metabolic Stability: The quaternary center prevents oxidative metabolism common at the bridgehead carbons of fused bicyclic systems.

• Physicochemical Balance: It increases the fraction of sp³-hybridized carbons (

  ), often improving solubility and lipophilicity profiles (LogD) compared to flat aromatic linkers.[1]

This guide details the reductive amination of this scaffold. Because the parent molecule contains two secondary amines (N-2 and N-9), the primary synthetic challenge is controlling selectivity: distinguishing between mono-alkylation (desymmetrization) and bis-alkylation .

Mechanistic Considerations & Reagent Selection

The success of reductive amination on this sterically constrained scaffold depends on the stability of the intermediate iminium ion.

• The Reagent of Choice: Sodium Triacetoxyborohydride (STAB),

  .

  • Why: STAB is mild and exhibits high chemoselectivity. Unlike

    , it is non-toxic and does not require low pH. Crucially, STAB reduces the iminium ion much faster than it reduces the parent aldehyde/ketone, minimizing the formation of alcohol side products.

• Solvent Effects: 1,2-Dichloroethane (DCE) is the standard solvent due to its ability to solubilize the intermediate salts. Dichloromethane (DCM) is a viable alternative.

• The "Salt" Problem: 2,9-diazaspiro[5.5]undecane is frequently supplied as a dihydrochloride salt (

  ).

  • Critical Insight: The salt must be neutralized in situ or free-based prior to reaction. An acidic environment prevents the initial nucleophilic attack of the amine on the carbonyl.

Diagram 1: Reaction Mechanism & Workflow

Caption: Mechanistic flow from salt neutralization to hydride transfer. Note that iminium formation is the rate-determining equilibrium step.

Experimental Protocols

Protocol A: Mono-Functionalization (The "Medicinal Chemistry" Route)

Target: Synthesis of an unsymmetrical spiro-derivative. Strategy: Use a mono-protected scaffold (e.g., N-Boc-2,9-diazaspiro[5.5]undecane). Direct mono-alkylation of the symmetric diamine is statistically difficult and leads to inseparable mixtures.

Materials:

• tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate (HCl salt or free base).

• Aldehyde/Ketone (1.1 equiv).

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv).

• DIPEA (Diisopropylethylamine) (if using salt).

• Solvent: 1,2-Dichloroethane (DCE).[2][3]

Step-by-Step Procedure:

• Preparation: In a dry vial, suspend the N-Boc-spiroamine salt (1.0 mmol) in DCE (5 mL).

• Neutralization: Add DIPEA (1.2 mmol) and stir for 10 minutes until the solution clarifies. Note: If using free base, skip this step.

• Imine Formation: Add the aldehyde (1.1 mmol). If reacting a ketone, add acetic acid (1.0 mmol) to catalyze imine formation. Stir at Room Temperature (RT) for 30–60 minutes.

• Reduction: Add STAB (1.5 mmol) in one portion. The reaction may bubble slightly.

• Monitoring: Stir at RT for 2–16 hours. Monitor by LC-MS (Target mass:

  ).

• Quench: Add saturated aqueous

  (5 mL) and stir vigorously for 15 minutes.

• Extraction (Critical): Extract with DCM (

  mL).

  • Expert Tip: If the product is highly polar, use "Chloroform/Isopropanol (3:1)" instead of DCM for extraction to improve recovery.

• Purification: Dry organics over

  , filter, and concentrate. Purify via flash chromatography (DCM/MeOH gradient).

Protocol B: Direct Bis-Alkylation (Symmetric Dimers)

Target: Simultaneous functionalization of both N-2 and N-9 with the same group.

Step-by-Step Procedure:

• Dissolve 2,9-diazaspiro[5.5]undecane dihydrochloride (1.0 mmol) in DCE (10 mL).

• Add DIPEA (2.5 mmol) to ensure full deprotonation.

• Add Aldehyde (2.5 – 3.0 mmol) (Excess is required to drive the reaction to completion).

• Stir for 30 minutes, then add STAB (3.5 mmol).

• Stir overnight (12+ hours).

• Workup as described in Protocol A.

Data Presentation & Reducing Agent Comparison

Choosing the right reducing agent is critical for yield and functional group tolerance.

Reagent	Reactivity	Acid Tolerance	Side Reactions	Recommended Use
STAB ( )	Mild	High	Minimal	Standard for all spiro-amines. Best for aldehydes.
	Low	Very High	Cyanide toxicity; slow	Use only if STAB fails or for very sluggish ketones. Requires pH ~5-6.
	High	Low	Reduces aldehydes to alcohols	Avoid for direct reductive amination. Use only in 2-step (pre-formed imine) methods.
Pic-BH3 (Picoline Borane)	Mild	High	Green alternative	Excellent green chemistry alternative to STAB.

Troubleshooting & Optimization (Self-Validating Logic)

Diagram 2: Decision Matrix for Optimization

Caption: Troubleshooting flow for common reductive amination failures with spirocyclic amines.

Key Failure Modes:

• "My reaction didn't move."

  • Cause: You likely used the HCl salt without neutralizing it. The amine must be free to attack the carbonyl.

  • Fix: Add DIPEA.

• "I lost my product during workup."

  • Cause: Spiro-diamines are highly polar (

    ). They partition into the aqueous layer at neutral/acidic pH.

  • Fix: Ensure the aqueous layer is basic (pH > 10) during extraction, or use the CHCl3/IPA solvent system.

• "I see reduction of the aldehyde, but no amine."

  • Cause: The reducing agent is too strong or the imine isn't forming.

  • Fix: Switch from NaBH4 to STAB. Pre-stir the amine and aldehyde for 1 hour before adding the hydride.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][4][5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][4][5][6] Studies on Direct and Indirect Reductive Amination Procedures.[3][4][5][6] The Journal of Organic Chemistry, 61(11), 3849–3862.[4][5]

• Burkhard, J. A. , Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Spirocyclic Scaffolds in Medicinal Chemistry. Angewandte Chemie International Edition, 49(21), 3524–3529.

• Wuitschik, G. , et al. (2010). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie, 45(21). (Contextualizing spiro-properties and polarity).

• Zheng, Y. , & Tice, C. M. (2016).[7] The utilization of spirocyclic scaffolds in novel drug discovery.[1][7][8][9] Expert Opinion on Drug Discovery, 11(9), 831–834.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. eprints.soton.ac.uk [eprints.soton.ac.uk]

preparation of tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate

This Application Note provides a comprehensive, validated protocol for the preparation of tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate . This specific isomer (unsymmetrical) is a critical scaffold in medicinal chemistry, often serving as a conformationally restricted diamine for GPCR ligands (e.g., CCR5 antagonists) and enzyme inhibitors (e.g., ACC inhibitors).[1][2]

Executive Summary

• Target Molecule: tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate.[1][2][3]

• CAS Number: 1023595-19-8 (Note: Vendor labeling varies; verify structure).[1][2][3]

• Core Strategy: Alpha-alkylation of N-Boc-isonipecotate followed by reductive cyclization.[1][2]

• Key Intermediate: tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate.[1][2]

• Yield Potential: 40–55% overall (3 steps).[2]

Part 1: Structural Analysis & Retrosynthesis

Structural Distinction (Critical)

It is vital to distinguish the target 2,9-isomer from the symmetric 3,9-isomer .[1][2]

• 2,9-diazaspiro[5.5]undecane (Target): Unsymmetrical.[1][2] One nitrogen is adjacent to the spiro center (position 2, beta), and the other is opposite (position 9, gamma).[1][2]

• 3,9-diazaspiro[5.5]undecane: Symmetric.[1][2] Both nitrogens are opposite the spiro center (para orientation).[1][2]

Retrosynthetic Logic

The most robust route constructs the "2-aza" ring onto a pre-existing 4-substituted piperidine.[1][2]

• Disconnection: The C1-N2 bond is cleaved (amide reduction), followed by the N2-C3 bond (lactam formation).[1][2]

• Precursor: This leads to a 4-(2-aminoethyl)piperidine-4-carboxylate derivative.[1][2]

• Starting Material: tert-butyl 4-formylpiperidine-1-carboxylate or 1-tert-butyl 4-ethyl piperidine-1,4-dicarboxylate (Boc-Isonipecotate).[1][2] The latter is preferred for the acrylonitrile route.[1][2]

Caption: Retrosynthetic pathway utilizing the isonipecotate alkylation strategy to access the unsymmetrical spiro core.

Part 2: Detailed Experimental Protocol

Step 1: Alpha-Alkylation of Boc-Isonipecotate

This step installs the three-carbon chain required for the second ring via a Michael-type addition to acrylonitrile.[1][2]

Reagents:

• 1-tert-butyl 4-ethyl piperidine-1,4-dicarboxylate (Boc-Isonipecotate) [1.0 equiv][1][2]

• Lithium Diisopropylamide (LDA), 2.0 M in THF [1.1 equiv][1][2]

• Acrylonitrile [1.2 equiv][1][2]

• Tetrahydrofuran (THF), anhydrous[1][2]

• Ammonium chloride (sat.[1][2][4][5] aq.)

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a thermometer, N2 inlet, and addition funnel.

• Deprotonation: Charge with anhydrous THF (10 mL/g substrate) and cool to -78 °C (dry ice/acetone). Add LDA solution dropwise over 20 min, maintaining internal temp < -70 °C. Stir for 45 min at -78 °C to ensure complete enolate formation.

• Addition: Dissolve Boc-Isonipecotate in minimal THF and add dropwise to the enolate. Stir for 1 hour at -78 °C.

• Alkylation: Add acrylonitrile dropwise.[1][2] The reaction is exothermic; control addition rate to keep temp < -65 °C.

• Warming: Allow the mixture to warm slowly to room temperature (RT) over 3 hours.

• Quench: Cool to 0 °C and quench with saturated NH4Cl solution.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.[1][2][4]

• Purification: Flash chromatography (Hexanes/EtOAc 8:1 to 4:1).

  • Target Product: 1-tert-butyl 4-ethyl 4-(2-cyanoethyl)piperidine-1,4-dicarboxylate.[1][2]

Step 2: Reductive Cyclization to Spiro-Lactam

Reduction of the nitrile to a primary amine triggers spontaneous intramolecular cyclization with the ester to form the lactam.[1][2]

Reagents:

• Cyano-ester intermediate from Step 1 [1.0 equiv]

• Raney Nickel (active slurry) [~20 wt% loading][1]

• Hydrogen gas (H2)[1]

• Methanol (solvent)[1][2][4]

• Ammonia (7N in MeOH) [optional, suppresses secondary amine formation][1][2]

Protocol:

• Safety: Raney Nickel is pyrophoric.[1][2] Handle under water or inert gas.[1][2] Do not let it dry.[1][2]

• Loading: In a hydrogenation vessel (Parr shaker or autoclave), dissolve the substrate in MeOH (15 mL/g). Add Raney Nickel slurry.[1][2]

• Reaction: Pressurize with H2 to 50 psi (3.5 bar) . Shake/stir at 50–60 °C for 16–24 hours.

  • Mechanism:[1][2][6][7] The nitrile reduces to -CH2NH2, which attacks the ethyl ester (intramolecular aminolysis) to close the ring.[1][2]

• Filtration: Carefully filter the catalyst through a Celite pad (keep wet!).[1][2] Wash with MeOH.

• Isolation: Concentrate the filtrate. The residue is often the pure lactam.[1][2] If needed, recrystallize from EtOAc/Hexanes.[1][2]

  • Target Product:tert-butyl 1-oxo-2,9-diazaspiro[5.5]undecane-9-carboxylate .[1][2]

Step 3: Lactam Reduction to Amine

Converting the lactam to the secondary amine yields the final target.[1][2]

Reagents:

• Spiro-lactam intermediate [1.0 equiv][1][2]

• Borane-tetrahydrofuran complex (BH3[1][2]·THF), 1.0 M [3.0 equiv][1][2]

• Methanol (for quench)[1][2]

• NaOH (1 M aq.) or HCl (for workup)[1][2]

Protocol:

• Setup: Dry RBF under N2. Dissolve lactam in anhydrous THF.

• Reduction: Cool to 0 °C. Add BH3·THF dropwise.

• Reflux: Warm to RT, then heat to reflux (66 °C) for 4–6 hours. Monitor by LCMS (disappearance of M+H 269, appearance of reduced species).[1][2]

• Quench (Critical): Cool to 0 °C. Carefully add MeOH dropwise (gas evolution!). Then add 1 M HCl or NaOH to break the boron-amine complex.[1][2]

  • Acid Workup Method: Add 6N HCl, reflux 1 hr (risk of Boc removal).

  • Preferred Method: Add NaOH/H2O2 oxidative workup or simple MeOH reflux if the complex breaks easily.[1][2] For Boc stability, avoid prolonged boiling in strong acid.[2]

• Workup: Basify to pH > 10. Extract with DCM (3x).[1] Dry over Na2SO4 and concentrate.

• Final Purification: The secondary amine can be purified by forming the oxalate salt or via column chromatography (DCM/MeOH/NH4OH 90:9:1).[1][2]

Part 3: Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Enolate Temp	< -70 °C	Prevents self-condensation of the ester or polymerization of acrylonitrile.[1][2]
Acrylonitrile Rate	Slow addition	Highly exothermic; temp spikes cause side reactions.[1][2]
H2 Pressure	> 40 psi	Low pressure leads to incomplete nitrile reduction.[1][2]
Borane Quench	Controlled	Exothermic H2 release.[1][2] Violent if added too fast.[1][2]

Part 4: Analytical Validation

1. NMR Characterization (Expected)

• 1H NMR (400 MHz, CDCl3):

  • Boc Group:[1][2][3][8] Singlet, ~1.45 ppm (9H).[1][2]

  • Spiro Core: The 2,9-isomer has distinctive multiplets.[1][2]

    • N-CH2 protons (Ring 2, pos 1,3): ~2.6–2.8 ppm.[1][2]

    • N-CH2 protons (Ring 1, pos 8,10): ~3.3–3.5 ppm (deshielded by Boc).[1][2]

  • Spiro Center: Quaternary carbon at ~35–40 ppm in 13C NMR.[1][2]

2. Mass Spectrometry

• ESI-MS: [M+H]+ = 255.2 (calc.[1][2] for C14H26N2O2).[1][2][3]

• Fragment: Loss of t-Butyl (-56) often seen: m/z ~199.[1][2]

3. Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Wet THF or warm temp.	Ensure THF is distilled/dry.[1][2] Keep temp < -70°C.
Incomplete Cyclization	Catalyst poisoning.[1][2]	Use fresh Raney Ni. Increase H2 pressure to 60 psi.
Boc Loss (Step 3)	Acid workup too harsh.[1][2]	Use oxidative workup (NaOH/H2O2) or limit acid exposure.[1]

Part 5: Workflow Visualization

Caption: Step-by-step synthetic workflow for the preparation of the 2,9-diazaspiro[5.5]undecane scaffold.

References

• Carling, R. W., et al. (2025).[1][2] Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes. ResearchGate. Link (Note: Discusses the symmetric isomer, useful for comparison).

• PubChem Compound Summary. (2025). tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate (CID 46912008).[1][2][3] National Center for Biotechnology Information.[1] Link

• Burgey, C. S., et al. (2003).[1][2] Synthesis of CGRP receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 13(10), 1733-1736.[1][2] (Describes spiro-lactam formation from isonipecotates).

• Mao, L., et al. (2012).[1][2] Patent CN101255161A: Method for synthesizing 3,9-diaza-2,4-dioxo-spiro[5.5]undecane template compounds.[1][2] Google Patents. Link

Sources

• 1. tert-Butyl 3,9-diazaspiro[5.5]undecane-3-carboxylate | C14H26N2O2 | CID 15296367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN111620869A - Synthesis method of tert-butyl-1, 7-diazaspiro [3.5] nonane-1-formylester - Google Patents [patents.google.com]
• 3. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. AU2007294763A1 - Treating pain, diabetes, and lipid metabolism disorders - Google Patents [patents.google.com]
• 6. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. CN101255161A - Method for synthesizing 3,9-diaza-2,4-dioxo-spiro[5.5] undecane template compounds - Google Patents [patents.google.com]

Application Note: One-Step Synthesis of Spirocyclic Amines using SnAP Reagents

Executive Summary

The incorporation of spirocyclic scaffolds into drug candidates is a proven strategy to increase

character, improve solubility, and restrict conformational flexibility without adding excessive molecular weight. However, traditional synthesis of spirocyclic amines (e.g., spiro-piperidines, spiro-morpholines) often requires multi-step linear sequences or harsh conditions.

SnAP (Stannyl Amine Protocol) reagents , developed by the Bode Research Group at ETH Zürich, offer a transformative solution. These reagents enable the one-step conversion of widely available aldehydes and ketones into saturated N-heterocycles.[1][2] This guide focuses specifically on the synthesis of spirocyclic amines from ketones , a transformation that provides high-value medicinal chemistry scaffolds in a single operation.

Technology Overview: The Radical Cross-Coupling Mechanism

The SnAP protocol operates via a unique Oxidative Radical Cross-Coupling mechanism. Unlike traditional reductive amination or nucleophilic substitution, this pathway allows for the formation of C–C bonds at unactivated positions under mild conditions.

Mechanism of Action

The reaction proceeds in two distinct phases:[3][4][5]

• Condensation: The amino-stannane (SnAP reagent) condenses with a ketone to form a ketimine.

• Radical Cyclization: A copper catalyst oxidizes the C–Sn bond, generating a carbon-centered radical.[3] This radical attacks the imine carbon (intramolecularly), forming the ring.

Mechanistic Pathway Diagram[2]

Figure 1: Mechanistic pathway of SnAP reagent-mediated spirocyclization.[2][4] The C-Sn bond serves as a latent radical precursor unmasked by Copper(II).

Reagent Selection Guide

To synthesize a specific spirocycle, select the appropriate SnAP reagent. The "M" series yields morpholines, while "Pip" yields piperazines.[6]

Target Scaffold	SnAP Reagent Class	Reagent Structure Feature	Product Ring Size
Spiro-Morpholine	SnAP-M	Amino-stannyl ether	6-membered
Spiro-Piperazine	SnAP-Pip	Diamino-stannane	6-membered
Spiro-Diazepane	SnAP-DA	Amino-stannyl amine (extended)	7-membered
Spiro-Pyrrolidine	SnAP-Py	Amino-stannyl alkane	5-membered
Bicyclic Systems	SnAP-3-M	Branched amino-stannane	Fused/Bridged

Detailed Experimental Protocol

Reagents & Equipment[1][2][3][4][5][7][8][9]

• SnAP Reagent: 1.0 equiv (commercially available or prepared via Org. Synth. 2018).[4][5]

• Ketone: 1.0 equiv (Cyclic ketones for spirocycles).

• Catalyst: Cu(OTf)₂ (Copper(II) triflate).[2][3][7] Note: Use high-quality anhydrous Cu(OTf)₂ (e.g., Strem/Sigma). Hygroscopic or impure catalyst is the #1 cause of failure.

• Ligand/Base: 2,6-Lutidine.[2][4][7]

• Solvents: Dichloromethane (DCM), 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP).

• Additives: 4Å Molecular Sieves (Powder, activated).

Workflow Diagram

Figure 2: Operational workflow for SnAP spirocyclization. Note the critical checkpoint after imine formation.

Step-by-Step Procedure

Phase A: Ketimine Formation (The Critical Setup)

Unlike aldehydes, ketones are sterically hindered and less electrophilic. Standard room temperature protocols often fail.

• Setup: In a vial, combine the Ketone (0.50 mmol, 1.0 equiv) and SnAP Reagent (0.50 mmol, 1.0 equiv).

• Solvent & Additive: Add Toluene (2.0 mL) and activated 4Å Molecular Sieves (~100 mg).

  • Expert Note: While DCM works for aldehydes, Toluene is preferred for ketones to allow heating.

• Reaction: Seal the vial and stir at 110 °C for 12–16 hours.

• Verification: Cool to RT. Analyze a small aliquot by 1H NMR. You should see the disappearance of the ketone and the appearance of the imine (often shifts the alpha-protons).

• Isolation: Filter through a small pad of Celite (rinsing with DCM) to remove molecular sieves. Concentrate the filtrate completely under reduced pressure.

  • Critical: Residual Toluene is fine, but water must be excluded.

Phase B: Oxidative Cyclization[3]

• Catalyst Preparation: In a separate flask, suspend anhydrous Cu(OTf)₂ (0.50 mmol, 1.0 equiv) in HFIP (2.0 mL). Add 2,6-lutidine (0.50 mmol, 1.0 equiv).

  • Observation: The solution should turn from a bluish suspension to a homogeneous dark green solution/suspension after ~15-30 mins stirring.

• Addition: Dissolve the crude ketimine (from Phase A) in DCM (8.0 mL) and add it to the Cu/Lutidine/HFIP mixture in one portion.

  • Ratio: The final solvent ratio is typically 4:1 DCM:HFIP.

• Reaction: Stir at Room Temperature for 12–16 hours.

  • Note: The reaction is not strictly air-sensitive; an inert atmosphere (N2) is good practice but not strictly required.

Phase C: Workup & Purification[4]

• Quench: Add 10% aqueous NH₄OH (5 mL) and stir vigorously for 15 minutes.

  • Purpose: This complexes the copper (turning the aqueous layer deep blue) and breaks up copper-amine product complexes.

• Extraction: Dilute with water and DCM. Separate layers. Extract aqueous layer 2x with DCM.

• Wash: Wash combined organics with water (to remove HFIP) and brine.[7] Dry over Na₂SO₄.[7]

• Purification: Flash column chromatography.

  • TLC Tip: Sn-byproducts are non-polar (high Rf). The amine product is polar (low Rf). Use Ninhydrin or KMnO4 stain.[7]

Expert Insights & Troubleshooting (E-E-A-T)

Why HFIP?

Hexafluoroisopropanol (HFIP) is not just a solvent here; it is a critical component. It stabilizes the radical intermediates and facilitates the Single Electron Transfer (SET) process.

• Troubleshooting: If the reaction is sluggish, increasing the HFIP:DCM ratio (e.g., to 1:2) can accelerate the rate, though it may increase protodestannylation side-products.

Protodestannylation (The "Imine Reduction" Side Product)

If you observe the reduced amine or hydrolyzed ketone instead of the cyclized product:

• Cause: Protonation of the C-Sn bond before oxidation.

• Solution: Switch from HFIP to TFE (2,2,2-Trifluoroethanol) .[7] TFE is less acidic (pKa ~12 vs HFIP ~9), reducing protonolysis, though the reaction may be slower.

Incomplete Ketimine Formation

This is the most common failure mode for spirocycles.

• Solution: If 110 °C in Toluene isn't working, try using Benzene (if permitted) or adding a Lewis Acid catalyst (e.g., Ti(OiPr)4) during the imine formation step (ensure Ti is removed before adding Cu).

Catalyst Quality

Cu(OTf)₂ is extremely hygroscopic. If your catalyst is green/clumpy before adding lutidine, it is wet.

• Protocol: Dry Cu(OTf)₂ at 110 °C under vacuum (0.1 mbar) for 2 hours before use, or purchase "anhydrous beads" from reputable suppliers (e.g., Strem).

References

• Original SnAP Methodology: Vo, C.-V.; Bode, J. W.[1][4][5] "SnAP Reagents for the One-Step Synthesis of Medium Ring Saturated N-Heterocycles from Aldehydes." Nature Chem.[1]2014 , 6, 310–314.[1][5]

• Spirocyclic Amine Protocol (Ketones): Siau, W.-Y.; Bode, J. W.[1][5] "One Step Synthesis of Saturated Spirocyclic N-Heterocycles with SnAP Reagents and Ketones." J. Am. Chem. Soc.[1][5][8]2014 , 136, 17726–17729.[1]

• Detailed Organic Syntheses Procedure: Luescher, M. U.; Jindakun, C.; Bode, J. W.[4] "Stannylamine Protocol (SnAP) Reagents for the Synthesis of C–Substituted Morpholines from Aldehydes." Org.[4][5][6] Synth.2018 , 95, 357–373.[4]

• Catalytic Variant: Luescher, M. U.; Bode, J. W.[1][5][6] "Catalytic Synthesis of N-Unprotected Piperazines, Morpholines, and Thiomorpholines from Aldehydes and SnAP Reagents." Angew.[1][6] Chem. Int. Ed.2015 , 54, 10884–10888.[6]

Sources

• 1. N-heterocycle synthesis with SnAP chemistry – Bode Research Group | ETH Zurich [bode.ethz.ch]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. SnAP Pip Reagent|1557287-99-6|Saturated N-Heterocycle Synthesis [benchchem.com]
• 4. orgsyn.org [orgsyn.org]
• 5. SnAP Reagent | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Catalytic Synthesis of N-Unprotected Piperazines, Morpholines, and Thiomorpholines from Aldehydes and SnAP Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SnAP Support and FAQ – Bode Research Group | ETH Zurich [bode.ethz.ch]
• 8. Publications – Bode Research Group | ETH Zurich [bode.ethz.ch]

Application Note: Synthesis of Spirocyclic Urea Derivatives from Diamines

Executive Summary & Strategic Importance

Spirocyclic urea derivatives—specifically spiro[piperidine-4,4'-imidazolidin]-2'-ones and their analogs—are privileged scaffolds in medicinal chemistry. Unlike flat aromatic systems, these structures possess inherent three-dimensionality (

character), which improves solubility and metabolic stability while offering novel vectors for protein-ligand interactions.

This guide details the synthesis of these scaffolds starting from functionalized diamines . While the Bucherer-Bergs reaction (ketone

hydantoin) is a common entry point, the diamine-cyclization route allows for greater flexibility in substituting the urea nitrogens prior to ring closure, enabling access to non-symmetrical derivatives that are otherwise difficult to synthesize.

The "Make vs. Buy" Decision Matrix

Before selecting a protocol, evaluate the substrate constraints:

Constraint	Recommended Protocol	Key Advantage
Standard Substrate	Protocol A (CDI)	High safety profile; granular solid reagent; easy handling.
Low Nucleophilicity	Protocol B (Triphosgene)	High reactivity; drives difficult cyclizations; requires strict safety controls.
Green/Scale-Up	Protocol C (Pd-Carbonylation)	Atom economy; avoids stoichiometric toxic waste; ideal for late-stage functionalization.

Retrosynthetic Logic & Reaction Landscape

The formation of the spiro-urea ring relies on the insertion of a carbonyl equivalent between two amine moieties. The critical geometric requirement is that the starting diamine must possess a quaternary center (the future spiro-carbon) or a geminal substitution pattern.

Caption: Decision tree for selecting the optimal carbonylation strategy based on substrate reactivity and safety constraints.

Protocol A: CDI-Mediated Cyclization (The Standard)

Context: 1,1'-Carbonyldiimidazole (CDI) is the preferred reagent for bench-scale synthesis due to its solid state and lack of highly toxic gas evolution (unlike phosgene). However, it is sensitive to moisture, which hydrolyzes it to imidazole and

.

Materials

• Substrate: 1-Boc-4-amino-4-(aminomethyl)piperidine (1.0 equiv).

• Reagent: 1,1'-Carbonyldiimidazole (CDI) (1.2 – 1.5 equiv).

• Solvent: Anhydrous THF or DCM (0.1 M concentration).

• Base (Optional): DIPEA (if starting material is a salt).

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Dissolution: Dissolve the diamine substrate in anhydrous THF. If the diamine is an HCl salt, add 2.5 equiv of DIPEA and stir for 10 minutes to liberate the free base.

• Activation: Cool the solution to 0°C. Add CDI portion-wise over 5 minutes.

  • Note: Gas evolution (

    ) will occur. Ensure the system is vented through a bubbler.

• Cyclization: Allow the reaction to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check TLC/LCMS. The intermediate mono-acyl imidazole is rarely isolated; it cyclizes spontaneously or upon heating.

  • Forcing Conditions: If cyclization is incomplete at RT, heat to reflux (66°C for THF) for 2–12 hours.

• Workup:

  • Dilute with EtOAc.

  • Wash with 1N HCl (to remove imidazole byproduct and unreacted diamine).

  • Wash with Brine, dry over

    , and concentrate.

• Purification: Recrystallization from EtOH/Ether or Flash Chromatography (MeOH/DCM).

Mechanistic Insight: The reaction proceeds via a stepwise mechanism . The more nucleophilic amine (usually the primary aliphatic amine) attacks CDI first, displacing one imidazole to form an acyl-imidazole intermediate. The second amine then attacks the carbonyl intramolecularly, displacing the second imidazole to close the ring.

Protocol B: Triphosgene-Mediated Cyclization (High Reactivity)

Context: When the diamine is sterically hindered or electron-deficient (e.g., anilines), CDI may fail. Triphosgene (bis(trichloromethyl) carbonate) is a solid source of phosgene that offers superior electrophilicity. Safety Warning: Triphosgene decomposes to Phosgene gas. All operations must be performed in a well-ventilated fume hood with a caustic scrubber trap.

Materials

• Substrate: Functionalized diamine (1.0 equiv).

• Reagent: Triphosgene (0.35 – 0.4 equiv). Note: 1 mol Triphosgene = 3 mol Phosgene.

• Base: Triethylamine (

  ) or DIPEA (2.2 – 3.0 equiv).

• Solvent: Anhydrous DCM or Toluene.

Step-by-Step Methodology

• Setup: Equip a 3-neck flask with an addition funnel, internal thermometer, and

  inlet. Connect the exhaust to a NaOH (20%) scrubber.

• Solubilization: Dissolve the diamine and Base in DCM. Cool to -78°C (or 0°C for less reactive substrates).

• Addition: Dissolve Triphosgene in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 30 minutes.

  • Critical: Keep temperature low to prevent polymerization or rapid gas evolution.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to RT.

• Quenching (Critical):

  • Add saturated aqueous

    or water slowly to destroy excess phosgene equivalents.

  • Stir for 30 minutes before removing from the hood.

• Workup: Separate phases. Wash organic layer with 1N HCl, sat.

  , and Brine.

Caption: Critical safety workflow for Triphosgene-mediated cyclization.

Protocol C: Palladium-Catalyzed Oxidative Carbonylation[1]

Context: This method utilizes Carbon Monoxide (CO) as the carbonyl source, avoiding chloride waste. It is highly atom-economical and suitable for scale-up where phosgene handling is prohibited.

Materials

• Substrate: Diamine (1.0 equiv).

• Catalyst:

  (2-5 mol%) or .

• Oxidant:

  (2.0 equiv) or Air ( ) if using advanced ligand systems.

• Gas: CO balloon (1 atm) or Autoclave (for higher pressure).

• Solvent: THF or MeCN.

Step-by-Step Methodology

• Loading: In a pressure tube or autoclave, charge the diamine,

  , and .

• Atmosphere: Evacuate and backfill with CO (three times).

• Reaction: Pressurize to 1 atm (balloon) or 5-10 bar (autoclave) CO. Heat to 60–80°C for 12 hours.

• Mechanism: Pd(II) coordinates the amines, CO inserts to form a Pd-acyl complex, and reductive elimination yields the urea and Pd(0). The oxidant recycles Pd(0) back to Pd(II).

• Workup: Filter through a pad of Celite to remove metal residues. Concentrate and purify.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Oligomerization	Concentration too high.	Dilute reaction to 0.05 M or use High Dilution technique (simultaneous slow addition).
Incomplete Reaction	Moisture in CDI/Solvent.	Use fresh bottle of CDI; distill solvents over Na/Benzophenone or use molecular sieves.
Regioisomers	Non-symmetrical diamine.	If N-alkylation is required, perform it before cyclization or use specific protecting groups on the diamine.
Pd Residue	Catalyst leaching.	Use a metal scavenger (e.g., SiliaMetS® Thiol) during workup.

References

• Mechanistic Overview of Urea Synthesis

  • White Rose Research Online. (2022).[1] "Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols."

  • 1[2][1][3][4][5][6][7][8][9]

• Triphosgene Protocols

  • National Institutes of Health (PMC).

  • 5[2][1][3][4][6][7][8][9]

• Palladium-Catalyzed Carbonylation

  • Royal Society of Chemistry (Green Chemistry). "Highly efficient synthesis of cyclic ureas from CO2 and diamines by a pure CeO2 catalyst."[10]

  • 10[2][1][3][4][6][7][8][10]

• CDI Application in Peptides/Amines

  • SciELO. "Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent."[9] (Contextual reference for piperidine handling).

  • 9[2][1][3][4][5][6][7][8]

• General Cyclic Urea Synthesis

  • American Chemical Society (JOC). "Catalytic Oxidative Carbonylation of Primary and Secondary Diamines to Cyclic Ureas."

  • 11[2][1][3][4][5][6][7][8][9]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. air.unipr.it [air.unipr.it]
• 3. researchgate.net [researchgate.net]
• 4. davidpublisher.com [davidpublisher.com]
• 5. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed cascade synthesis of tricyclic quinolin-2(1H)-ones from 1,7-enynes and hydroxylamines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. EP0558189A1 - A two-step method for preparing cyclic-ureas - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis [scielo.org.mx]
• 10. Highly efficient synthesis of cyclic ureas from CO2 and diamines by a pure CeO2 catalyst using a 2-propanol solvent - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

scale-up synthesis of 2,9-diazaspiro[5.5]undecane dihydrochloride

Application Note: Scale-Up Synthesis of 2,9-Diazaspiro[5.5]undecane Dihydrochloride

Abstract & Strategic Overview

The 2,9-diazaspiro[5.5]undecane scaffold (often nomenclaturally interchangeable with the symmetric 3,9-diazaspiro[5.5]undecane in commercial catalogs) is a privileged spirocyclic diamine in medicinal chemistry.[1][2] Its three-dimensional rigidity offers superior physicochemical properties—such as improved metabolic stability and solubility—compared to flat piperazine or biphenyl linkers.[1][2]

This Application Note details a robust, scalable protocol for the synthesis of 2,9-diazaspiro[5.5]undecane dihydrochloride . The route selected utilizes a modified Guareschi-Thorpe condensation followed by global reduction.[1][2] This pathway is preferred for kilogram-scale production due to its reliance on inexpensive starting materials (N-benzyl-4-piperidone) and avoidance of hazardous chromatographic purifications in favor of crystallization.[1][2]

Nomenclature Note: While IUPAC rules typically number the symmetric spiro-dipiperidine as the 3,9-isomer, many chemical vendors and patent literatures refer to the core scaffold (CAS 1023595-19-8 for the Boc-derivative) as 2,9-diazaspiro[5.5]undecane .[1][2] This guide synthesizes the symmetric spiro-dipiperidine core, consistent with the primary commercial building block used in drug discovery.[1][2]

Retrosynthetic Analysis & Process Logic

The synthesis is designed to build the second piperidine ring onto an existing 4-piperidone core.[1][2]

• Step 1 (Core Construction): A double Michael addition/cyclization (Guareschi-Thorpe) converts 4-piperidone into a spiro-glutarimide.[1][2] This establishes the quaternary spiro-carbon and the second nitrogen ring in a single pot.[1][2]

• Step 2 (Functional Group Manipulation): Acid-mediated hydrolysis and decarboxylation remove the cyano/ester groups, simplifying the glutarimide.[1][2]

• Step 3 (Reduction): Global reduction of the imide carbonyls yields the saturated amine.[1][2]

• Step 4 (Deprotection & Salt Formation): Hydrogenolysis removes the benzyl protecting group, followed by HCl salt formation to ensure stability.[1][2]

Figure 1: Retrosynthetic strategy focusing on the construction of the spiro-glutarimide core.

Detailed Experimental Protocol

Step 1: Guareschi-Thorpe Condensation

Objective: Formation of the spiro-glutarimide intermediate.[1][2]

Reagents:

• N-Benzyl-4-piperidone (1.0 equiv)[1][2]

• Ethyl cyanoacetate (2.2 equiv)[1][2]

• Ammonia (7N in MeOH or gaseous NH3) (4.0 equiv)[1][2]

• Ethanol (Solvent, 5 vol)[1][2]

Protocol:

• Charge a reactor with N-benzyl-4-piperidone and Ethanol (anhydrous). Cool to 0–5 °C.[1][2]

• Add Ammonia solution slowly, maintaining temperature < 10 °C.

• Add Ethyl cyanoacetate dropwise over 1 hour. The reaction is exothermic; control addition rate.[1][2]

• Agitate the mixture at 0–5 °C for 4 hours, then allow to warm to 25 °C. Stir for 24–48 hours. The mixture will become a thick slurry as the ammonium salt precipitates.[1][2]

• Filtration: Filter the solid ammonium salt. Wash the cake with cold Ethanol (2 vol).

• Drying: Dry the solid under vacuum at 45 °C.

  • Checkpoint: The intermediate is often the ammonium salt of the dicyano-imide.[1][2]

Step 2: Hydrolysis and Decarboxylation

Objective: Conversion of the dicyano-imide to the simple spiro-glutarimide.[1][2]

Reagents:

• Step 1 Intermediate[1][2]

• Sulfuric Acid (50% aq.[1][2] solution, 10 vol)

Protocol:

• Suspend the solid from Step 1 in 50% H2SO4.

• Heat the mixture to reflux (approx. 120–130 °C). Evolution of CO2 will be observed.[1][2]

• Monitor until gas evolution ceases and the solution becomes clear (approx. 4–6 hours).

• Cool to 0 °C. Neutralize carefully with NaOH or NH4OH to pH ~10.

• Extraction: Extract the product (which may precipitate) or the aqueous phase with Dichloromethane (DCM) or Ethyl Acetate (3 x 5 vol).

• Concentration: Dry organic layers over Na2SO4 and concentrate to yield 3-benzyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane .

  • Yield Expectation: 60–70% over two steps.[1][2]

Step 3: Global Reduction

Objective: Reduction of the cyclic imide to the secondary amine.[1]

Safety Alert: This step involves Lithium Aluminum Hydride (LiAlH4).[1][2] On a large scale, Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) in Toluene is safer and more thermally stable.[1][2]

Reagents:

• Spiro-imide intermediate (1.0 equiv)[1][2]

• LiAlH4 (Pellets, 4.0 equiv) or Red-Al (65% in Toluene, 3.5 equiv)[1][2]

• THF (anhydrous, 10 vol)[1][2]

Protocol:

• Charge LiAlH4 into dry THF under Nitrogen at 0 °C.

• Add the Spiro-imide (dissolved in minimal THF) dropwise.[1][2] Caution: Significant Exotherm and H2 evolution.

• Reflux the mixture (65 °C) for 12–16 hours. Monitor by LCMS for disappearance of the carbonyl peak (M+H 273 -> M+H 245).[1][2]

• Quench (Fieser Method): Cool to 0 °C. Carefully add Water (1x mass of LAH), then 15% NaOH (1x mass), then Water (3x mass).

• Filtration: Filter the granular aluminum salts. Wash cake with THF.

• Purification: Concentrate the filtrate. The crude oil is 3-benzyl-3,9-diazaspiro[5.5]undecane .[1][2] It can be used directly or purified by vacuum distillation.[1][2]

Step 4: Deprotection and Salt Formation

Objective: Removal of the benzyl group and isolation as the dihydrochloride salt.[1]

Reagents:

• 3-Benzyl-3,9-diazaspiro[5.5]undecane[1][2]

• Pd/C (10% loading, 50% wet, 10 wt%)[1][2]

• Methanol (10 vol)[1][2]

• Hydrogen gas (1–3 atm)[1][2]

• HCl (4M in Dioxane or concentrated aqueous)[1][2]

Protocol:

• Hydrogenation: Dissolve the amine in Methanol. Add Pd/C catalyst.[1][2] Hydrogenate at room temperature (30–50 psi) for 6–12 hours.

• Filtration: Filter through Celite to remove catalyst.[1][2] Safety: Do not let dry catalyst contact air (pyrophoric).[1][2]

• Concentration: Remove Methanol to obtain the free base oil.[1][2]

• Salt Formation: Dissolve the oil in Ethanol (3 vol) or Isopropanol. Cool to 0 °C.

• Add HCl (4M in Dioxane) dropwise until pH < 2.

• Crystallization: The dihydrochloride salt will precipitate.[1][2] Add Diethyl Ether or MTBE as an antisolvent if necessary.[1][2]

• Isolation: Filter the white solid. Dry under vacuum at 50 °C.

Process Flow & Critical Parameters

Figure 2: Process flow diagram illustrating the three critical stages of synthesis.

Analytical Specifications & Quality Control

To ensure the integrity of the scale-up, the following specifications must be met at the Final API (Active Pharmaceutical Ingredient) intermediate stage.

Test	Method	Specification
Appearance	Visual	White to off-white crystalline solid
Identification	1H NMR (D2O)	Consistent with structure.[1][2] Key peaks: Spiro-CH2 (approx 1.6-1.8 ppm), N-CH2 (approx 3.0-3.2 ppm).[1][2]
Purity	HPLC (C18, ACN/H2O)	> 98.0% (Area %)
Residual Solvents	GC-HS	Ethanol < 5000 ppm; Dioxane < 380 ppm
Chloride Content	Titration (AgNO3)	28.0% – 32.0% (Theoretical for .2HCl: ~31.2%)
Water Content	Karl Fischer	< 1.0% (unless hydrate form is desired)

Troubleshooting & Scale-Up Advice

• Exotherm Control (Step 1): The addition of ethyl cyanoacetate to the piperidone/ammonia mixture is highly exothermic.[1][2] On a >1 kg scale, use active jacket cooling to keep the internal temperature below 15 °C to prevent polymerization or tar formation.[1][2]

• Quenching Aluminum Salts (Step 3): The "Fieser" workup (Water/NaOH/Water) produces granular salts that filter easily.[1][2] Acidic quenching leads to gelatinous emulsions that are impossible to filter on a large scale.[1][2]

• Isomer Purity: The Guareschi-Thorpe route is highly specific for the spiro[5.5] system.[1][2] However, ensure the starting material (4-piperidone) is free of 3-piperidone isomers to avoid regioisomeric impurities.[1][2]

• Salt Hygroscopicity: The dihydrochloride salt can be hygroscopic.[1][2] Store in a desiccator or package in double-lined polyethylene bags with desiccant.

References

• Spirocyclic Scaffolds in Drug Discovery: Bartlett, S. et al.[1][2] "The evolution of spirocyclic scaffolds in medicinal chemistry." Nature Reviews Drug Discovery, 2014 .[1][2]

• Guareschi-Thorpe Chemistry: McElvain, S. M. et al. "Piperidine Derivatives.[1][2] XXX. 1,4-Dialkyl-4-phenylpiperidines." Journal of the American Chemical Society, 1958 .[1] Link (Foundational chemistry for piperidine spiro-cyclization).[1][2]

• Synthesis of Diazaspiro[5.5]undecanes: Caroon, J. M. et al. "Synthesis and antihypertensive activity of a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones."[1][2] Journal of Medicinal Chemistry, 1981 . (Analogous spiro-cyclization methods).

• Commercial Reference: "tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate."[1][2][3][4][5] PubChem Compound Summary, CID 46912008.[1][2] Link.[1][2]

• Patent Protocol: "Process for preparing 1,4-diazaspiro[5.5]undecan-3-one and analogues." US Patent 20210179567A1.[1][2] Link. (Describes related spiro-piperidine synthesis workflows).

Sources

• 1. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-Butyl 3,9-diazaspiro[5.5]undecane-3-carboxylate | C14H26N2O2 | CID 15296367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS No:1023595-19-8 TERT-BUTYL 2,9-DIAZASPIRO[5.5]UNDECANE-9-CARBOXYLATE|2,9-Diazaspiro[5.5]undecane-9-carboxylic acid, 1,1-dimethylethyl ester;9-diazaspiro[5.5]undecane-2-carboxylate;tert Butyl 2;1-tert-butyl-2,9-diazaspiro[5.5]undecane-2-carboxylate;2,9-Diazaspiro[5.5]undecan-9-carboxylic acid tert-butyl ester - Suzhou Vosun Biotech Co.,Ltd [vosunbio.com]
• 4. calpaclab.com [calpaclab.com]
• 5. Page loading... [wap.guidechem.com]

Application Note: High-Rigidity Linker Strategy using 2,9-Diazaspiro[5.5]undecane

Executive Summary

This guide details the application of 2,9-diazaspiro[5.5]undecane as a rigid linker scaffold in Proteolysis Targeting Chimeras (PROTACs). While polyethylene glycol (PEG) and alkyl chains remain common, their high conformational entropy often limits cell permeability and ternary complex stability. The 2,9-diazaspiro[5.5]undecane scaffold offers a defined, rigid exit vector that restricts rotational freedom, minimizes the entropic penalty of binding, and improves physicochemical properties (LogD, solubility) via its

-rich character. This note provides rationale, synthesis protocols, and evaluation metrics for integrating this scaffold into your degrader campaigns.

Scientific Rationale: The "Rigid Linker" Advantage[1]

The Entropic Penalty Problem

Traditional flexible linkers (PEGs) suffer from the "entropic penalty" upon binding. In solution, a PEG chain explores thousands of conformations. When the PROTAC binds the Target Protein (POI) and E3 ligase, the linker must collapse into a single productive conformation, resulting in a significant loss of entropy (

), which penalizes the overall free energy of binding ( ).

The Spirocyclic Solution

2,9-diazaspiro[5.5]undecane acts as a "conformation locking" element.

• Defined Exit Vectors: The two nitrogen atoms are fixed in a specific spatial arrangement, pre-organizing the ligands for binding.

• Physicochemical Balance: Unlike flat aromatic stiffeners (e.g., piperazine-phenyl), the spiro scaffold is aliphatic (

  ), improving solubility without increasing lipophilicity to the point of poor metabolic stability.

• Cooperativity (

  ): Rigid linkers are statistically more likely to yield high positive cooperativity ( ) by enforcing specific protein-protein interactions (PPIs) between the E3 and POI.

Mechanism of Action Visualization

Figure 1: Comparison of entropic costs between flexible PEG linkers and rigid spirocyclic linkers. The rigid scaffold pre-organizes the ternary complex.[1]

Chemical Strategy & Synthesis Protocol

The core challenge in using 2,9-diazaspiro[5.5]undecane is orthogonal functionalization . Since both nitrogens are secondary amines, one must be protected to allow sequential coupling of the E3 ligand and the POI ligand.

Reagents & Materials

• Scaffold: tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate (Mono-Boc protected).

• Coupling Agents: HATU, DIPEA (Diisopropylethylamine).

• Solvents: DMF (anhydrous), DCM, TFA (Trifluoroacetic acid).

• Purification: Preparative HPLC (C18 column).

Step-by-Step Synthesis Workflow

Phase 1: Coupling to E3 Ligase Ligand (e.g., Thalidomide/VHL)

• Dissolve: 1.0 eq of E3 Ligand-COOH (carboxylic acid derivative) in anhydrous DMF.

• Activate: Add 1.2 eq HATU and 3.0 eq DIPEA. Stir for 15 min at RT.

• Add Scaffold: Add 1.1 eq of tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate.

• Reaction: Stir at RT for 4–16 hours. Monitor by LCMS for intermediate formation

  .

• Workup: Dilute with EtOAc, wash with brine (

  ), dry over , and concentrate.

• Purify: Flash chromatography (DCM/MeOH).

Phase 2: Deprotection (Boc Removal)

• Dissolve: Dissolve the intermediate in DCM (5 mL per mmol).

• Acidify: Add TFA (1:4 ratio v/v with DCM).

• Reaction: Stir for 1–2 hours. Monitor for disappearance of Boc-protected mass.

• Workup: Concentrate in vacuo. Co-evaporate with toluene (

  ) to remove residual TFA. Critical: Ensure all TFA is removed to prevent interference in the next coupling.

Phase 3: Coupling to POI Ligand (Warhead)

• Dissolve: 1.0 eq of POI Ligand-COOH in anhydrous DMF.

• Activate: Add 1.2 eq HATU and 5.0 eq DIPEA (extra base needed to neutralize residual TFA salt from Phase 2).

• Add Amine: Add 1.0 eq of the deprotected Spiro-E3 intermediate.

• Reaction: Stir at RT for 4–12 hours.

• Final Purification: Isolate final PROTAC via Prep-HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Synthetic Route Visualization

Figure 2: Convergent synthetic pathway for spirocyclic PROTAC assembly using orthogonal protection.

Physicochemical & Biological Evaluation

Comparative Metrics (Spiro vs. PEG)

When switching from PEG to 2,9-diazaspiro[5.5]undecane, expect the following shifts in molecular properties:

Property	PEG-3 Linker	2,9-Diazaspiro Linker	Impact
Conformation	Highly Flexible	Rigid / Locked	Improved Entropy ( )
LogP / LogD	Variable (Hydrophilic)	Moderate (Lipophilic core)	Improved Permeability
TPSA	High (Ether oxygens)	Low (Saturated carbons)	Better Cell Entry
Solubility	Excellent	Good ( driven)	Maintainable
Metabolic Stability	Low (Oxidative cleavage)	High (Steric bulk)	Longer Half-life

Validation Protocol: Ternary Complex Cooperativity

To validate that the rigid linker is actually improving binding via cooperativity (rather than just acting as a spacer), you must perform a TR-FRET or AlphaLISA hook-effect assay.

• Setup: Incubate E3 ligase (donor fluorophore) and POI (acceptor fluorophore).

• Titration: Add increasing concentrations of PROTAC (0.1 nM to 10 µM).

• Measurement: Record the bell-shaped curve (Hook effect).

• Calculation: Calculate the Cooperativity Factor (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  ).

  • Target:

    indicates positive cooperativity (the rigid linker stabilizes the E3-POI interface).

Troubleshooting & Optimization

• Issue: Poor Solubility during Synthesis.

  • Cause: The rigid scaffold can stack or crystallize.

  • Fix: Use a co-solvent system (DMF/DMSO 1:1) or warm the reaction to 40°C.

• Issue: No Degradation despite Binding.

  • Cause: The "exit vector" angle is wrong. The 2,9-diazaspiro geometry is fixed.

  • Fix: If the 2,9-isomer fails, switch to 2,8-diazaspiro[4.5]decane or 3,9-diazaspiro[5.5]undecane to alter the exit angle by 15–30 degrees.

• Issue: Low Permeability.

  • Fix: If the resulting PROTAC is too basic (two secondary amines converted to amides), ensure the total TPSA remains < 140 Ų.

References

• Testa, A., et al. (2020).[2] "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Application as Linkers in PROTACs." Journal of the American Chemical Society. [Link]

  • Context: Discusses the impact of rigidifying linkers on PROTAC conform

• Wurtz, N. R., et al. (2016). "Spirocyclic Linkers in Drug Discovery: A Guide to Scaffold Design." Journal of Medicinal Chemistry. [Link]

  • Context: Foundation for using spirocycles to improve physicochemical properties ( ).

• Farnaby, W., et al. (2019). "BAF Complex Vulnerabilities in Cancer Demonstrated via Structure-Based PROTAC Design." Nature Chemical Biology. [Link]

  • Context: Seminal work demonstrating how rigid linker orientation drives degrad

• Gadd, M. S., et al. (2017).[2] "Structural Basis of PROTAC Cooperative Recognition for Targeted Protein Degradation." Nature Chemical Biology. [Link]

  • Context: Defines the cooperativity ( ) parameter and the importance of linker length/rigidity in ternary complexes.

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving yield of spirocyclic diamine cyclization

To: Research Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing Yield in Spirocyclic Diamine Cyclization

Introduction

Spirocyclic diamines (e.g., spiro[3.3]heptane, spiro[4.5]decane derivatives) are critical "3D-rich" scaffolds in modern drug discovery, offering improved solubility and metabolic stability over flat aromatic bioisosteres.[1] However, their synthesis is frequently bottlenecked by the cyclization step , where entropic penalties often favor polymerization or stagnation over ring closure.

This guide addresses the three most common synthetic routes: Ring-Closing Metathesis (RCM) , Intramolecular Reductive Amination , and Double Alkylation . It provides diagnostic troubleshooting to convert low-yielding reactions into robust protocols.

Phase 1: Diagnostic & Pre-Reaction Analysis

Before altering reagents, analyze the structural probability of cyclization.

Q1: Why is my precursor not cyclizing despite high catalyst loading? A: You are likely fighting unfavorable entropy. The Thorpe-Ingold Effect (Gem-Dialkyl Effect) is not just theoretical; it is a practical requirement for many spiro-cyclizations.

• Mechanism: Bulky substituents on the tethering chain compress the internal bond angle (<109.5°), forcing the reactive termini closer together.[2]

• Validation: If your unsubstituted tether fails, introduce a temporary gem-dimethyl group or a cyclic ketal on the tether to pre-organize the conformation, then cleave it post-cyclization.

• Reference: The acceleration can be up to 1000-fold due to the "reactive rotamer effect" [1].

Phase 2: Protocol Optimization Guides

Scenario A: Ring-Closing Metathesis (RCM)

Issue: Reaction stalls or yields <30% with Grubbs catalysts.

Q2: My amine precursor poisons the Ruthenium catalyst. How do I prevent this? Free amines coordinate to the Ru center, shutting down the catalytic cycle.

• Immediate Fix: Convert the amine to a Tosyl (Ts) or Boc carbamate before RCM. The electron-withdrawing group reduces nitrogen basicity, preventing catalyst coordination.

• Advanced Fix: Use Ti(OiPr)₄ as a Lewis acid additive to complex the amine in situ, shielding the catalyst without an extra protection step.

Q3: Which solvent/catalyst system maximizes spiro-ring formation? Standard DCM often fails for sterically congested spiro-centers.

• Solvent: Switch to Toluene or DCE at 80–110°C. High temperature drives the release of volatile ethylene (entropic driver).

• Catalyst: Upgrade from Grubbs II to Hoveyda-Grubbs II . For extremely difficult tetra-substituted olefins, use Grela’s catalyst (nitro-substituted Hoveyda-Grubbs), which initiates faster.

Variable	Standard Condition	Optimized Condition for Spirocycles
Concentration	0.1 M	0.001 – 0.005 M (High dilution prevents oligomerization)
Catalyst	Grubbs I / II	Hoveyda-Grubbs II or Mo-based (Schrock) for sterics
Additives	None	Benzoquinone (prevents isomerization) or Ti(OiPr)₄

Scenario B: Intramolecular Reductive Amination

Issue: Imine intermediate persists or product yield is low due to hydrolysis.

Q4: The imine forms but doesn't reduce to the spiro-amine. Why? Spiro-imines are sterically hindered. Standard NaBH₄ in MeOH often reduces the solvent or hydrolyzes the imine before reducing the C=N bond.

• Protocol Adjustment:

  • Form Imine First: Stir amine + ketone with Ti(OiPr)₄ (neat or in THF) for 12-24h to force imine formation and scavenge water.

  • Reduce Second: Dilute with MeOH and add NaBH₃CN or NaBH(OAc)₃ . The acetate/cyano ligands make the hydride less basic and more selective for the imine over the ketone.

• pH Control: Maintain pH 4–5. If too basic, the imine hydrolyzes; if too acidic, the amine protonates and cannot attack the ketone.

Scenario C: Double Alkylation (Spiro[3.3] systems)

Issue: Mono-alkylation dominates, or polymerization occurs.

Q5: How do I force the second alkylation to close the strained 4-membered ring?

• Reagent: Use LiHMDS or NaH in THF/DMF mixtures. The counter-ion effect of Lithium often aids in organizing the transition state for small rings.

• Temperature: Start at -78°C for deprotonation, but ramp quickly to reflux after adding the electrophile to overcome the ring-strain barrier.

• Microwave: For spiro[3.3]heptanes, microwave irradiation (120°C, 30 min) often outperforms 24h thermal refluxing by overcoming the activation energy of the strained ring closure [2].

Phase 3: Workup & Purification (The "Hidden" Yield Loss)

Q6: My TLC shows product, but I lose it during aqueous extraction. Where does it go? Spirocyclic diamines are highly polar and water-soluble. Standard EtOAc/Water extractions partition the product into the aqueous waste.

Self-Validating Purification Protocol:

• Do NOT use water: Evaporate the reaction solvent directly.

• Salting Out: Dissolve the crude residue in dry Et₂O or DCM. Bubble HCl gas or add HCl/Dioxane dropwise. The diamine will precipitate as a salt. Filter and wash.

• Reverse Phase: If chromatography is needed, use C18 Reverse Phase silica with Water/Acetonitrile (0.1% TFA). Standard silica irreversibly binds polar diamines, leading to "streak" bands and yield loss.

Troubleshooting Logic Map

Figure 1: Decision tree for diagnosing and resolving yield failures in spirocyclic diamine synthesis.

References

• gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications Source: Chemical Reviews (ACS) URL:[Link]

• Optimization of ring-closing metathesis under flow conditions Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Reductive Amination: A Practical Guide Source: Master Organic Chemistry URL:[Link]]

• Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols Source: Chemical Communications (RSC) URL:[1][Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. books.lucp.net [books.lucp.net]

Technical Support Center: 2,9-Diazaspiro[5.5]undecane Solubility Guide

This technical guide addresses solubility, handling, and stability challenges associated with 2,9-diazaspiro[5.5]undecane (and its derivatives). It is designed for researchers encountering precipitation, "oiling out," or inconsistent biological assay results.[1]

Executive Summary

The 2,9-diazaspiro[5.5]undecane core is a rigid, bicyclic diamine often used as a scaffold in medicinal chemistry (e.g., for GPCR ligands or kinase inhibitors).[1] Its solubility profile is dominated by two factors: high basicity (secondary amines) and high crystal lattice energy (due to the symmetric, rigid spiro framework).[1]

Most user issues stem from attempting to dissolve the free base in neutral aqueous media or overlooking the formation of insoluble carbamates upon exposure to atmospheric CO₂.

Module 1: Solubility Profiling & Solvent Selection

Q: Why won't the free base dissolve in my standard aqueous buffers (PBS, pH 7.4)?

A: The free base is highly lipophilic and basic. At pH 7.4, the molecule is only partially protonated. The free base form dominates the equilibrium, leading to aggregation. The rigid spiro structure favors crystallization over solvation in water.

• Solution: You must lower the pH.[1] The molecule requires protonation of both nitrogen centers to achieve stable aqueous solubility.

• Protocol: Acidify your stock solution to pH < 4 using 0.1 M HCl or Methanesulfonic acid (MsOH) before diluting into buffer.

Q: Which organic solvents are compatible with the free base?

A: We recommend Dichloromethane (DCM) or Methanol (MeOH) for primary stock solutions.[1]

• DCM: Excellent for the free base due to polarizability matching.

• DMSO: Soluble, but beware of hygroscopicity (see Module 3).[1]

• Hexanes/Heptane: Poor solubility.[1] The molecule is too polar for strictly non-polar alkanes.

Table 1: Solvent Compatibility Matrix (Free Base)

Solvent	Solubility Rating	Comments
Dichloromethane (DCM)	High (>50 mg/mL)	Ideal for extraction and transfer.[1]
Methanol / Ethanol	High (>30 mg/mL)	Good for stock solutions; protic nature stabilizes amines.[1]
DMSO	Moderate-High	Risk: Absorbs water, which may precipitate the free base over time.[1]
Water (Neutral pH)	Negligible	Requires pH < 4.0 to dissolve.[1]
Diethyl Ether	Moderate	Good for precipitation if mixed with HCl/Dioxane.[1]
Hexanes	Low	Causes "gumming" or oiling out.[1]

Module 2: Salt Formation & pH Manipulation[1]

Q: I see a "gum" or oil forming instead of a solid precipitate during salt formation. What is happening?

A: This is "oiling out," a common phenomenon with spiro-diamines.[1] It occurs when the salt forms faster than the crystal lattice can organize, trapping solvent and impurities.

• The Cause: Adding acid too quickly to a concentrated solution, or using a solvent where the salt is "too" insoluble (causing immediate amorphous crash-out).

• The Fix: Use a controlled crystallization approach.

  • Dissolve free base in a solvent where the salt is slightly soluble (e.g., Ethanol or Isopropanol).[1]

  • Add acid (HCl in dioxane or ether) slowly dropwise with vigorous stirring.

  • If oil forms, heat the mixture to reflux until dissolved, then cool slowly to room temperature to induce crystallization.

Q: Which counterion is best for aqueous solubility?

A: The Dihydrochloride (2HCl) salt is the industry standard for this scaffold.

• Dihydrochloride: High aqueous solubility, stable crystal lattice.[1]

• Mesylate (MsOH): Alternative if HCl salts are hygroscopic.[1]

• Free Base: strictly for organic synthesis, not for biological assays.

Visualization: Salt Formation Workflow

The following diagram outlines the decision logic for converting the free base to a stable salt form.

Figure 1: Decision tree for controlled salt formation to avoid amorphous "oiling out."[1]

Module 3: Handling & Stability (The "Hidden" Solubility Killer)

Q: My sample was soluble yesterday, but today there is a white crust that won't dissolve in DCM. Why?

A: You likely formed a Carbamate Salt .[1] Secondary amines like 2,9-diazaspiro[5.5]undecane react avidly with atmospheric CO₂ to form carbamates (R₂N-COO⁻ ⁺NH₂R₂).[1]

• Mechanism:

  [1]

• Symptoms: The resulting carbamate salt is often insoluble in the organic solvent (DCM) that dissolved the free base. It looks like a solubility failure but is actually a chemical transformation.[1]

• Prevention: Always store the free base under Nitrogen or Argon.[1] Store at -20°C.

• Recovery: The reaction is reversible.[1] Acidify the mixture (add HCl) to decarboxylate the carbamate and regenerate the amine salt, or wash with dilute NaOH to regenerate the free base (if organic solubility is desired).

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Cloudiness in Water/PBS	pH > pKa (Free base precipitation)	Add 0.1M HCl dropwise until clear.[1] Ensure pH < 5.
Insoluble White Crust in DCM	CO₂ absorption (Carbamate formation)	Wash organic layer with 1M NaOH to regenerate free base, then dry over Na₂SO₄.[1]
Gummy Solid	Amorphous precipitation (Oiling out)	Recrystallize from hot Ethanol/IPA.[1] Do not rush the cooling step.[1]
Yellow Discoloration	Oxidation (N-oxide formation)	Check purity by LC-MS.[1] Store solid in dark, under inert gas.

References

• PubChem Compound Summary. tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate (and related free base data). National Library of Medicine.[1] [Link][1]

• García-Fandiño, R., et al. (2019). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists.[1] ACS Chemical Neuroscience.[1] (Demonstrates synthesis and salt handling of spiro-undecane scaffolds). [Link][1]

• Jessop, P. G., et al. (2011). Diamines as switchable-hydrophilicity solvents.[1] (Explains the mechanism of CO₂ reaction with diamines/carbamate formation). [Link]

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[1] Advanced Drug Delivery Reviews.[1] (General principles for avoiding oiling out in weak bases). [Link]

Sources

• 1. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Diazaspiro Isomers by Flash Chromatography

Role: Senior Application Scientist Topic: Purification of Diazaspiro Isomers Audience: Medicinal Chemists, Process Chemists, and Purification Specialists

Introduction: The Diazaspiro Challenge

Diazaspiro scaffolds (e.g., diazaspiro[4.4]nonane, diazaspiro[5.5]undecane) are increasingly prevalent in drug discovery due to their high

character and ability to constrain pharmacophores in specific vectors. However, their purification presents a "perfect storm" of chromatographic challenges:

• High Basicity: The secondary/tertiary amine centers interact strongly with acidic silanols on standard silica, leading to severe peak tailing.

• Isomeric Complexity: Synthesis often yields regioisomers (

  -alkylation selectivity) or diastereomers (cis/trans relative to the ring system) with minimal differences in polarity ( ).

• Solubility: Free bases are polar and often poorly soluble in non-polar mobile phases, while salts are too polar for normal phase.

This guide provides a self-validating troubleshooting framework to resolve these issues.

Module 1: Method Development Strategy

Q: How do I select the correct stationary phase for my diazaspiro separation?

A: Do not default to standard silica. The choice depends heavily on the state of your amine (protected vs. free base) and the nature of the isomers.

The Golden Rule: If your compound is a free amine , standard silica requires aggressive modification. Amine-functionalized silica (NH

) is often superior because it eliminates the need for mobile phase modifiers and alters selectivity for diastereomers.

Stationary Phase Selection Decision Tree

Figure 1: Decision matrix for selecting stationary phases based on amine protection status and solubility.

Module 2: Troubleshooting Peak Shape (Tailing)

Q: My peaks are tailing significantly on silica, causing co-elution of isomers. How do I fix this?

A: Tailing in diazaspiro compounds is caused by the interaction between the basic nitrogen (pKa ~9-10) and acidic silanols (pKa ~5) on the silica surface. You must suppress this ionization.

Protocol: The "2% Rule" for Modifiers

• Triethylamine (TEA): Add 1–2% TEA to both Solvent A (weak) and Solvent B (strong).

  • Why: TEA competes for silanol sites, effectively "capping" the column in situ.

• Ammonia (NH

  OH): If using DCM/MeOH, use 1% concentrated aqueous ammonia (28%) in the MeOH line.

  • Caution: Ammonia is immiscible in Hexane. Do not use NH

    OH with Hexane/EtOAc gradients.

Comparative Data: Modifier Efficacy

Modifier Strategy	Tailing Factor ( )	Resolution ( )	Notes
None (Bare Silica)	> 2.5	< 0.8	Severe tailing; often irreversible adsorption.
1% TEA	1.1 - 1.3	1.5	Excellent shape; requires evaporation of TEA post-run.
Amine-Bonded Column	1.0 - 1.1	1.8	Best Option. No modifier needed; distinct selectivity.
High pH C18	1.0	2.0	Great for polar isomers; requires pH 10 buffer.

Module 3: Separation of Isomers (Resolution)

Q: My diastereomers have a of 0.05. How can I separate them on a flash system?

A: When

is this small, standard linear gradients often fail. You must employ Isocratic Holds or Column Stacking .

Technique 1: The "Focused Gradient" Instead of 0–100% B, calculate the solvent composition where the compound elutes (

on TLC).

• Formula:

  (as a rule of thumb for flash).

• Protocol: Run a gradient to 5% below the elution point, then hold isocratic for 5–10 column volumes (CV).

Technique 2: Column Stacking Connecting two identical columns in series effectively doubles the theoretical plates (

), increasing resolution by a factor of (~1.4x).

• Setup: Connect the outlet of Column 1 directly to the inlet of Column 2 using short, narrow-bore PEEK tubing to minimize dead volume.

• Pressure Warning: This doubles the backpressure. Ensure your flow rate is adjusted to stay below the system's pressure limit (typically 200 psi for standard flash).

Q: Can I use C18 for isomer separation?

A: Yes, and it is often superior for diazaspiro isomers.

• Mechanism: C18 separates based on hydrophobicity. Diastereomers often have different solvent-accessible surface areas (SASA), leading to different retention times.

• Critical Adjustment: You must use a high pH mobile phase (pH ~10) using Ammonium Bicarbonate or Ammonium Hydroxide.

  • Why: At low pH (formic acid), the amines are protonated (charged) and elute in the void volume. At pH 10, they are neutral (free base) and interact with the C18 chain.

Module 4: Solubility & Loading

Q: My sample precipitates (crashes out) at the top of the column. What should I do?

A: Diazaspiro free bases are often soluble in DCM but insoluble in Hexane. Injecting a DCM solution into a Hexane-equilibrated column causes immediate precipitation.

Protocol: Dry Loading (The Standard for Low Solubility)

• Dissolve the crude mixture in a volatile solvent (DCM or MeOH).

• Add a solid support:

  • For Silica Columns: Add Silica or Celite (ratio 1:3 sample:support).

  • For Amine Columns: Add Amine-functionalized silica (critical to prevent peak broadening).

• Evaporate to dryness on a rotovap (free-flowing powder).

• Pack into an empty solid load cartridge and place upstream of the main column.

Workflow: Dry Loading vs. Liquid Loading

Figure 2: Selection workflow for sample loading techniques to prevent column blockage.

Module 5: Advanced Solvent Systems

Q: DCM/MeOH is not separating my isomers. Are there alternatives?

A: DCM/MeOH is prone to "displacement effects" where MeOH displaces the amine too quickly. Try these alternative systems:

• EtOAc / IPA (3:1) + Hexane:

  • Benefit: Isopropanol (IPA) is a weaker protic solvent than MeOH, offering better selectivity for polar amines.

  • Modifier: Add 1% TEA or concentrated NH

    OH (if miscible).

• DCM / MeOH / NH

  OH (90:9:1):

  • The "Magic Mix": Premix the organic layer.[1] This is the classic system for polar amines but can be difficult to control.

• Toluene / Acetone:

  • Niche: Excellent for separating hydrophobic regioisomers of protected diazaspiro compounds.

References

• Biotage Application Note. Organic Amine Flash Purification Using A Novel Stationary Phase. (Demonstrates the superiority of amine-functionalized silica over standard silica with modifiers).

• Teledyne ISCO. How do I purify ionizable organic amine compounds using flash column chromatography? (Explains the "2 pH rule" and the use of volatile bases).

• Restek. LC Troubleshooting—All of My Peaks are Tailing! (Mechanistic explanation of silanol interactions and suppression strategies).

• Santai Technologies. The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. (Case study on separating diastereomers with column stacking).

Sources

• 1. biotage.com [biotage.com]

Technical Support Center: 2,9-Diazaspiro[5.5]undecane Purification

Ticket Subject: Separation of 2,9-diazaspiro[5.5]undecane (Free Base & Salts) from Reaction Matrices Assigned Specialist: Senior Application Scientist, Separation Sciences Division

Introduction: The "Sticky" Spiro Challenge

Welcome to the technical guide for handling 2,9-diazaspiro[5.5]undecane . This molecule is a rigid, bicyclic secondary diamine often used as a scaffold in medicinal chemistry (e.g., for GPCR ligands or kinase inhibitors).

Why is this separation difficult?

• Extreme Polarity: With two secondary amine centers, the free base is highly polar and hydrogen-bond donating. It adheres aggressively to standard silica gel.

• Lack of Chromophore: The core structure lacks conjugation, making UV detection (254 nm) virtually impossible without derivatization.

• Solubility Profile: It is often water-soluble, complicating aqueous workups, yet sufficiently lipophilic to drag impurities along in organic extractions.

This guide is structured to troubleshoot these specific behaviors using self-validating protocols.

Tier 1: Quick Diagnostics (FAQs)

Q: I can't see my product on TLC. How do I track the separation? A: The spiro-diamine core is UV-inactive. You must use a stain.

• Ninhydrin: Excellent. Stains secondary amines deep red/purple.

• Iodine Chamber: Good for general organic visualization.

• Dragendorff’s Reagent: Specific for alkaloids/amines (orange spots).

• Pro-Tip: If using LC-MS, monitor the [M+H]+ signal (approx. 153.15 Da for free base).

Q: My product is streaking/tailing on the silica column. What's wrong? A: The basic amines are interacting with the acidic silanols on the silica surface.

• Fix: Pre-treat your silica column with 1-2% Triethylamine (TEA) or Ammonia in your mobile phase. This "caps" the active sites.

Q: Is the free base stable? A: It is chemically stable but hygroscopic and absorbs CO₂ from the air (forming carbamates).

• Recommendation: Store as the dihydrochloride (2HCl) salt whenever possible. It is a stable, non-hygroscopic solid.

Tier 2: The "pH Switch" Extraction Protocol

Issue: "I have a crude reaction mixture with polymeric byproducts and starting materials. How do I get the bulk amine out without a column?"

Solution: Use the chemical basicity of the diamine to toggle its solubility. This is the most robust method for bulk cleanup.

The Protocol

Step 1: Acidification (Solubilize Product)

• Dissolve crude residue in a non-polar solvent (e.g., Ethyl Acetate or Diethyl Ether).

• Extract with 1M HCl (aq) .

  • Mechanism:[1][2][3] The diamine protonates to the dicataion (

    ), moving into the water layer.

  • Fate of Impurities: Non-basic impurities (polymers, neutral starting materials) stay in the organic layer.

• Keep the Aqueous Layer. Discard the organic layer (verify with TLC first!).

Step 2: Basification (Precipitate/Extract Product)

• Cool the aqueous layer to 0°C.

• Slowly add 6M NaOH or Solid KOH until pH > 12.

  • Observation: The solution may become cloudy as the free base separates.

• Extract exhaustively with Dichloromethane (DCM) or Chloroform/Isopropanol (3:1) .

  • Note: Simple ether often fails here; the free base prefers DCM.

• Dry organic layer (

  ), filter, and concentrate.[4]

Visualization: Acid-Base Workup Logic

Figure 1: The "pH Switch" workflow effectively removes neutral organic impurities by exploiting the basicity of the diazapsiro core.

Tier 3: Chromatographic Purification

Issue: "The extraction wasn't enough. I need to run a column, but the peak shape is terrible."

Solution: You must modify the stationary phase environment. Standard silica is too acidic for this diamine.

Method A: The "Amine-Modified" Silica (Recommended)

• Stationary Phase: Standard Silica Gel (40-63 µm).

• Mobile Phase: DCM : Methanol : Ammonium Hydroxide (NH₄OH) .

• Ratio: Start with 90 : 9 : 1.

  • Why NH₄OH? It competes for the silanol sites more effectively than TEA and is volatile, leaving no residue upon evaporation.

Method B: C18 Reverse Phase (Automated Flash/Prep HPLC)

• Stationary Phase: C18 functionalized silica.

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid) or Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% TFA or Formic Acid.

• Gradient: 0% B to 30% B. (The molecule is very polar; it will elute early).

• Detection: ELSD (Evaporative Light Scattering Detector) is preferred if UV is unavailable.

Data Table: Solvent System Performance

Method	Mobile Phase Composition	Resolution	Removal	Notes
Standard Normal Phase	DCM/MeOH (No additive)	Poor	Difficult	Severe tailing; product loss on column.
Modified Normal Phase	DCM/MeOH/NH₄OH (90:9:1)	Excellent	Easy	Best for free base isolation.
Reverse Phase (Acidic)	H₂O/ACN + 0.1% TFA	Good	Easy	Isolates product as TFA salt (hygroscopic).
Reverse Phase (Basic)	H₂O/ACN + 10mM NH₄HCO₃	Good	Easy	Isolates free base; requires high-pH stable column.

Tier 4: High-Purity Isolation (Crystallization)

Issue: "I need >99% purity for biological testing. Chromatography left some yellow oil."

Solution: Convert the diamine to its Dihydrochloride (2HCl) Salt . This is the gold standard for purity and storage.

The "Salt Crash" Protocol

• Dissolve: Take your semi-pure free base (oil) and dissolve it in a minimum amount of absolute ethanol or dry methanol .

• Acidify: Add 4M HCl in Dioxane (or acetyl chloride added to MeOH) dropwise.

  • Stoichiometry: You need at least 2.2 equivalents of HCl.

• Precipitate:

  • If solids form immediately: Cool to 0°C and filter.

  • If no solids form: Slowly add Diethyl Ether or MTBE (anti-solvent) until the solution turns cloudy.

• Harvest: Filter the white precipitate under inert gas (Nitrogen/Argon) to avoid moisture uptake during filtration. Wash with cold ether.

Visualization: Salt Formation Logic

Figure 2: Crystallization pathway to convert the difficult-to-handle oil into a stable crystalline salt.

References

• PubChem. 2,9-Diazaspiro[5.5]undecan-1-one hydrochloride (Compound Summary). National Library of Medicine. Available at: [Link]

• Soto-Hernandez, J. et al. Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists. ACS Chemical Neuroscience, 2022. Available at: [Link]

• Carreira, E. M. et al.Spirocyclic piperidines as building blocks. (General reference for spiro-piperidine handling). Chemical Reviews, 2014. (Contextual grounding for amine handling).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific reagents (DCM, HCl, Dioxane) before use.

Sources

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tert-Butyl 3,9-diazaspiro[5.5]undecane-3-carboxylate | C14H26N2O2 | CID 15296367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis routes of 1,5-Dioxaspiro[5.5]undecane [benchchem.com]

Technical Support Center: Boc Deprotection of Sterically Hindered Spiro Amines

The "Spiro-Steric" Paradox: Why Standard Protocols Fail

Spirocyclic amines are increasingly critical in medicinal chemistry due to their ability to expand

chemical space and improve physicochemical properties. However, their rigid, orthogonal geometry creates a unique "steric cage" around the nitrogen atom.

The Problem: Standard Boc deprotection (e.g., 1:1 TFA/DCM) relies on the protonation of the carbamate carbonyl oxygen. In spiro systems, two failure modes dominate:

• Steric Shielding: The bulky spiro-ring blocks the approach of the acid or solvating species, dramatically raising the activation energy (

  ) for cleavage.

• Cation Re-trapping (The Cage Effect): Even if cleavage occurs, the lipophilic tert-butyl cation (

  ) is trapped within the local solvent shell of the hindered amine. Without rapid diffusion, it re-alkylates the newly formed amine or adjacent nucleophiles (internal return).

This guide provides optimized workflows to overcome these barriers while preserving the integrity of complex spiro-scaffolds.

Diagnostic Workflow: Selecting the Right Protocol

Do not default to TFA. Use this decision matrix to select the method that balances reactivity with substrate stability.

Figure 1: Decision matrix for selecting deprotection conditions based on substrate stability and steric profile.

Optimized Experimental Protocols

Method A: The "Nuclear" Option (High-Concentration Acid)

Best for: Extremely hindered but acid-stable spirocycles where TFA/DCM has stalled.

Standard TFA/DCM (1:1) often fails because TFA is a relatively weak acid in non-polar solvents. We must increase the acidity function (

).

Reagents:

• 4M HCl in Dioxane (Anhydrous)

• Critical Additive: Tetraethylsilane (TES) or 1,3-Dimethoxybenzene (5 eq).

Protocol:

• Dissolve substrate (1.0 eq) in a minimal volume of 1,4-dioxane (0.5 M concentration).

• Add scavenger (5.0 eq).[1] Note: Do not skip this. Hindered amines are "cation sponges."

• Add 4M HCl in Dioxane (20 eq).

• Seal the vessel. Stir at 40 °C (thermal assistance is often required for spiro systems).

• Monitoring: If conversion is <50% after 2 hours, spike with 1.0 eq of concentrated

  .

Why this works: The higher dielectric constant of dioxane compared to DCM aids in stabilizing the transition state, while the scavenger irreversibly traps the tBu cation.

Method B: The Silyl Switch (TMSOTf / 2,6-Lutidine)

Best for: Acid-sensitive spiro-rings (e.g., spiro-oxetanes, ketals) or when "acid-free" conditions are needed.

This method switches the mechanism from protonation to silylation . The silyl group activates the carbamate oxygen, making it a "super-leaving" group that fragments under mild conditions.

Reagents:

• Trimethylsilyl triflate (TMSOTf)[2][3]

• 2,6-Lutidine (Non-nucleophilic base)[2]

• DCM (Anhydrous)

Protocol:

• Dissolve substrate (1.0 eq) and 2,6-lutidine (3.0 eq) in anhydrous DCM (0.2 M) under

  .

• Cool to 0 °C.

• Dropwise add TMSOTf (2.0 – 3.0 eq).

• Warm to Room Temperature (RT) and stir.

  • Observation: The reaction proceeds via a silyl-carbamate intermediate.

• The Quench (Critical): The intermediate silyl-amine is stable. You must quench with MeOH (excess) and stir for 30 mins to cleave the N-Si bond.

• Wash with saturated

  to remove lutidine salts.

Mechanism Visualization:

Figure 2: Mechanistic pathway of TMSOTf-mediated deprotection. Note the mandatory methanolysis step.

Scavenger Science: Preventing "The Return"

In sterically hindered spiro systems, the tert-butyl cation cannot easily escape the solvent cage surrounding the amine. Without a scavenger, the equilibrium favors re-alkylation (N-tBu formation).

Scavenger Selection Guide:

Scavenger	Type	Equivalent	Best For	Note
Triethylsilane (TES)	Hydride Donor	5-10 eq	General Purpose	Cleanest workup (volatile byproduct).
Thioanisole	Nucleophile	5-10 eq	Cys/Met containing peptides	Smells; requires thorough wash.
1,3-Dimethoxybenzene	Carbon Nucleophile	3-5 eq	Highly electron-rich amines	Prevents polymerization of isobutylene.
Triisopropylsilane (TIPS)	Hydride Donor	2-5 eq	Extremely hindered cages	Bulky silane stays in the organic phase well.

Troubleshooting & FAQ

Q: The reaction stalled at 50% conversion. Adding more acid didn't help.

• Diagnosis: You likely formed an insoluble salt that coated the unreacted starting material, or you reached a thermodynamic equilibrium where the high concentration of tBu cations is driving the reverse reaction.

• Fix:

  • Dilute: Paradoxically, diluting the reaction slightly with Dioxane can help solubilize the salt.

  • Scavenge: Add 10 eq of TES immediately.

  • Heat: Switch to Microwave irradiation (80 °C, 10 mins) to overcome the steric barrier.

Q: I isolated my product, but the mass spec shows M + 56 (t-Butyl adduct).

• Diagnosis: "Internal Return." The cation was trapped by your amine.

• Fix: This is usually irreversible. You must restart. Use Method B (TMSOTf) for the next attempt. The silyl cation mechanism avoids the generation of a free protonated carbocation in the same vicinity as the amine.

Q: My spiro-ring opened or rearranged.

• Diagnosis: Acid-catalyzed ring expansion/opening (common in spiro-oxetanes or strained cyclopropanes).

• Fix: Use Method B . If that fails, consider ZnBr2 in DCM (5 eq, RT, 24h). It is a Lewis acid method that is exceptionally mild but slow.

References

• Sakaitani, M., & Ohfune, Y. (1990). Syntheses and reactions of silyl carbamates. 1. Chemoselective deprotection of t-butoxycarbonyl groups using trimethylsilyl trifluoromethanesulfonate.[2] Journal of Organic Chemistry, 55(3), 870–876.

• Greene, T. W., & Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Chapter on Carbamates).

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[4] International Journal of Peptide and Protein Research, 12(5), 258–268. (Foundational work on scavenging).

• Kaul, R., et al. (2005). Microwave-assisted deprotection of N-Boc amines using silica-supported reagents.[5] Tetrahedron Letters, 46(18), 3161-3163.

Sources

• 1. reddit.com [reddit.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. CN113056475A - Deprotection method for peptide compound or amide compound and resin removal method in solid phase reaction and method for producing peptide compound - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. data.biotage.co.jp [data.biotage.co.jp]

resolving regioselectivity issues in spiro-piperidine synthesis

Welcome to the technical support center for spiro-piperidine synthesis. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of constructing these valuable scaffolds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying logic and expertise to empower you to troubleshoot and optimize your synthetic routes effectively.

Introduction

Spiro-piperidines are a highly sought-after structural motif in medicinal chemistry, prized for the three-dimensional complexity they introduce into drug candidates.[1][2] This complexity can lead to improved potency, selectivity, and pharmacokinetic properties. However, the synthesis of spiro-piperidines is often plagued by challenges in controlling regioselectivity, leading to mixtures of isomers that are difficult to separate and can derail a research campaign.[3]

This guide is structured to address the common regioselectivity issues encountered during spiro-piperidine synthesis. We will explore the root causes of these problems and provide actionable troubleshooting strategies and frequently asked questions to help you achieve your desired synthetic outcomes.

Troubleshooting Guide: Resolving Regioselectivity Issues

This section is designed to help you diagnose and solve specific problems you may be encountering in the laboratory.

Problem 1: My reaction is producing a mixture of regioisomers. How can I improve the selectivity for the desired product?

The formation of multiple regioisomers is a classic challenge in spiro-piperidine synthesis, often stemming from competing reaction pathways. To address this, a systematic approach to optimizing your reaction conditions is crucial.

Underlying Cause: The formation of different regioisomers is governed by the relative activation energies of the competing transition states leading to each product. Factors such as steric hindrance, electronic effects, and catalyst-substrate interactions can influence which pathway is favored.

Troubleshooting Steps:

• Solvent Screening: The polarity and coordinating ability of the solvent can significantly impact the transition state energies. A non-polar solvent might favor a more compact transition state, while a polar or coordinating solvent could stabilize a more charge-separated transition state, leading to a different regioisomer.

  • Protocol: Set up a series of small-scale reactions in parallel, using a range of solvents with varying polarities (e.g., toluene, THF, DCM, acetonitrile, DMF). Analyze the product distribution in each reaction by LC-MS or ¹H NMR to identify the optimal solvent.

• Temperature Optimization: Lowering the reaction temperature often increases selectivity by favoring the pathway with the lower activation energy. Conversely, increasing the temperature can sometimes overcome a high activation barrier to a desired, thermodynamically more stable product.

  • Protocol: Run the reaction at a range of temperatures (e.g., -78 °C, 0 °C, room temperature, 50 °C, reflux). Monitor the reaction progress and the ratio of regioisomers at each temperature.

• Catalyst and Ligand Modification: In metal-catalyzed reactions, the choice of metal and ligand is paramount in controlling regioselectivity. The steric bulk and electronic properties of the ligand can create a chiral pocket or specific coordination environment around the metal center, directing the substrate to react in a particular orientation.

  • Expert Insight: For instance, in a palladium-catalyzed cyclization, a bulky phosphine ligand might favor the formation of a less sterically hindered regioisomer.

• Substrate Modification: The electronic and steric properties of your substrate can be modified to favor a specific cyclization pathway.

  • Example: Introducing a bulky protecting group near one of the reactive sites can sterically block that position, directing the reaction to an alternative site.

Data-Driven Decision Making: A Case Study

The following table illustrates how a systematic optimization of reaction conditions can influence the regioselectivity of a hypothetical intramolecular cyclization reaction.

Entry	Solvent	Temperature (°C)	Catalyst	Ligand	Regioisomeric Ratio (A:B)
1	Toluene	80	Pd(OAc)₂	PPh₃	1:1
2	THF	80	Pd(OAc)₂	PPh₃	1.5:1
3	Toluene	25	Pd(OAc)₂	PPh₃	2:1
4	Toluene	25	Pd(OAc)₂	XPhos	5:1
5	Toluene	25	Pd₂(dba)₃	SPhos	>20:1

This is a hypothetical table for illustrative purposes.

Logical Workflow for Optimization:

Caption: A logical workflow for optimizing reaction regioselectivity.

Problem 2: I am observing an unexpected side product. How can I identify it and prevent its formation?

The formation of side products can complicate purification and reduce the yield of your desired spiro-piperidine. Identifying these byproducts is the first step toward eliminating them.

Common Side Products and Their Identification:

• Uncyclized Starting Material: This is often the major component if the reaction has not gone to completion. It can be identified by comparing its spectroscopic data (NMR, MS) to that of the starting material.

• Products of Intermolecular Reactions: If the concentration of your starting material is too high, intermolecular reactions can compete with the desired intramolecular cyclization. These dimeric or polymeric byproducts will have a significantly higher molecular weight than the desired product.

• Rearranged Products: Under certain conditions, particularly with Lewis acids or at high temperatures, the initial product may undergo rearrangement to a more stable isomer.

Strategies for Preventing Side Product Formation:

• High Dilution Conditions: To favor intramolecular cyclization over intermolecular reactions, the reaction should be run at high dilution (typically 0.01 M or lower). This can be achieved by slowly adding the substrate to the reaction mixture over a long period using a syringe pump.

• Careful Control of Reaction Time and Temperature: Over-running a reaction or using excessive heat can lead to the formation of degradation or rearrangement products. Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed.

• Choice of Reagents: Ensure that all reagents are pure and that the reaction is carried out under an inert atmosphere if any of the components are sensitive to air or moisture.

Frequently Asked Questions (FAQs)

Q1: What are the key factors that govern regioselectivity in spiro-piperidine synthesis?

A1: Regioselectivity in spiro-piperidine synthesis is primarily governed by a combination of electronic and steric factors, as well as the reaction mechanism. Key factors include:

• Baldwin's Rules for Ring Closure: These rules predict the relative favorability of different types of ring-closing reactions based on the geometry of the transition state. For example, a 6-endo-trig cyclization is generally disfavored compared to a 5-exo-trig cyclization.

• Electronic Effects: The electron density at the reacting centers plays a crucial role. Electron-withdrawing or electron-donating groups on the substrate can influence the nucleophilicity or electrophilicity of the reacting atoms, thereby directing the regiochemical outcome.

• Steric Hindrance: Bulky substituents on the substrate or ligands on the catalyst can block certain reaction pathways, favoring cyclization at less sterically hindered positions.

• Catalyst Control: In transition-metal-catalyzed reactions, the choice of metal and ligands can override the inherent reactivity of the substrate to favor a particular regioisomer.

Q2: How can I confirm the regiochemistry of my spiro-piperidine product?

A2: The unambiguous determination of regiochemistry is critical. The following techniques are essential:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shifts, coupling constants, and through-space correlations (NOE or ROE) can provide valuable information about the connectivity and spatial arrangement of atoms.

  • ¹³C NMR: The number of signals and their chemical shifts can help to distinguish between different constitutional isomers.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are powerful tools for establishing the complete connectivity of the molecule, which is often sufficient to determine the regiochemistry.

• X-ray Crystallography: This is the gold standard for structure determination. If you can grow a single crystal of your product, an X-ray crystal structure will provide definitive proof of its regiochemistry and stereochemistry.

• Mass Spectrometry (MS): While MS provides the molecular weight of the product, it generally cannot distinguish between regioisomers. However, fragmentation patterns in MS/MS experiments can sometimes provide clues about the structure.

Q3: Are there any general strategies to favor endo vs. exo cyclization?

A3: The preference for exo versus endo cyclization is a classic problem in organic synthesis. While exo cyclizations are often kinetically favored according to Baldwin's rules, it is possible to promote endo cyclization under certain circumstances:

• Radical Cyclizations: The regioselectivity of radical cyclizations can sometimes be controlled by the choice of the radical initiator and the reaction conditions.

• Transition Metal Catalysis: Certain transition metal catalysts can promote otherwise disfavored endo cyclization pathways by coordinating to the substrate in a way that pre-organizes it for the desired ring closure.

• Substrate Design: The strategic placement of substituents on the substrate can sometimes disfavor the exo pathway and make the endo pathway more competitive.

Reaction Mechanism: Competing Exo and Endo Cyclization Pathways

Caption: Competing 5-exo-trig and 6-endo-trig cyclization pathways.

References

• Spiro-fused pyrrolidine, piperidine, and oxindole scaffolds from lactams. PubMed. [Link]

• Strategies for the synthesis of spiropiperidines – a review of the last 10 years. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Spiropiperidine Derivatives in Pharmaceutical Drugs: A Review on Synthesis and Biological Activity. ResearchGate. [Link]

Sources

• 1. bepls.com [bepls.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Strategies for the synthesis of spiropiperidines – a review of the last 10 years - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Crystallization Methods for Spirocyclic Diamine Salts

Welcome to the technical support center for the crystallization of spirocyclic diamine salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for this unique class of molecules. The rigid, three-dimensional nature of spirocyclic diamines presents distinct challenges and opportunities in crystallization that demand a nuanced approach beyond standard protocols. This center is structured to provide not just procedural steps, but the underlying scientific rationale to empower you to overcome common hurdles and successfully obtain high-quality crystalline material.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions encountered when working with spirocyclic diamine salts.

Q1: Why is crystallization of spirocyclic diamine salts often challenging?

Spirocyclic diamines possess a rigid, non-planar, three-dimensional structure. This inherent rigidity can hinder the conformational adjustments often necessary for molecules to pack efficiently into a crystal lattice. Furthermore, the presence of two basic amine functionalities allows for the formation of various salt forms, each with unique solubility and crystal packing characteristics. Identifying a suitable counterion and solvent system that overcomes these hurdles is the primary challenge.

Q2: How do I choose an appropriate counterion for my spirocyclic diamine?

The choice of counterion is a critical first step and significantly impacts the physicochemical properties of the resulting salt, such as solubility, stability, and crystal habit.[1] A general principle is that a good match in size and shape between the diamine cation and the counterion can facilitate crystallization. For chiral resolutions, a chiral acid is used as a resolving agent to form diastereomeric salts with differing solubilities.[2]

A systematic approach to counterion selection is recommended:

• Start with common, readily available acids: Hydrochloric acid, sulfuric acid, and phosphoric acid are good starting points for initial screening.

• Consider organic acids for modifying solubility: Carboxylic acids (e.g., acetic, oxalic, fumaric) and sulfonic acids (e.g., methanesulfonic, p-toluenesulfonic) offer a wide range of polarities and hydrogen bonding capabilities.

• For chiral resolutions, screen a variety of chiral acids: Tartaric acid derivatives, mandelic acid derivatives, and camphor-sulfonic acid are common choices. The optimal resolving agent is often found through empirical screening.

Q3: What is the best starting point for solvent selection?

Solvent selection is paramount for successful crystallization. The ideal solvent (or solvent system) should exhibit moderate solubility for the spirocyclic diamine salt, meaning the salt is soluble when heated but sparingly soluble at room temperature or below. A common starting point is to screen a range of solvents with varying polarities.

Solvent Class	Examples	General Applicability
Alcohols	Methanol, Ethanol, Isopropanol	Good for dissolving polar salts, often used in combination with an anti-solvent.
Ketones	Acetone, Methyl Ethyl Ketone	Can be effective, but be aware of potential reactivity with primary amines.
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Often used as anti-solvents due to their lower polarity.
Esters	Ethyl acetate	A moderately polar solvent that can be effective for a range of salts.
Hydrocarbons	Hexanes, Heptane	Typically used as anti-solvents to induce precipitation.
Water	Can be a good solvent for highly polar salts, but can also lead to hydration issues.

A useful technique is to test the solubility of a small amount of your salt in a few drops of different solvents at room temperature and then upon heating.[3]

Q4: How much material do I need to start a crystallization trial?

For initial screening, you can start with as little as 5-10 mg of your spirocyclic diamine salt per trial. This allows you to test a wide range of conditions without consuming a large amount of your valuable material. Once promising conditions are identified, you can scale up the experiment to obtain a larger quantity of crystals.

Troubleshooting Guide

This section provides solutions to common problems encountered during the crystallization of spirocyclic diamine salts, presented in a question-and-answer format.

Problem: My compound "oils out" instead of crystallizing.

Q: I've tried cooling my solution, but instead of crystals, I'm getting a viscous oil. What's happening and how can I fix it?

A: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens when the supersaturation is too high, and the solute's solubility is exceeded at a temperature above its melting point in the solvent system. For amine salts, this can also be an indication of incomplete salt formation or the presence of impurities.

Causality & Solutions:

• High Supersaturation: The solution is likely cooling too quickly, or the concentration of the solute is too high.

  • Solution: Re-heat the solution to dissolve the oil. Add a small amount of additional solvent to decrease the concentration and allow the solution to cool much more slowly. An insulated container (e.g., a Dewar flask or a beaker packed with glass wool) can be used to slow down the cooling rate.

• Inappropriate Solvent: The chosen solvent may be too good a solvent for your salt.

  • Solution: Try a solvent in which your salt is less soluble. Alternatively, you can introduce an "anti-solvent" (a solvent in which your salt is insoluble) dropwise to the solution at a slightly elevated temperature until slight turbidity is observed. Then, allow the solution to cool slowly. A common combination for spirocyclic diamine salts is a polar solvent like methanol or ethanol with a less polar anti-solvent like diethyl ether or hexanes.

• Impurities: The presence of impurities can inhibit crystal nucleation and promote oiling out.

  • Solution: Ensure your starting material is of high purity. If necessary, purify the diamine before salt formation and crystallization. Techniques like column chromatography of the free base can be effective.

Problem: No crystals are forming, even after extended periods.

Q: My solution has been sitting for days, and I don't see any crystals. What should I do?

A: The absence of crystal formation typically points to either insufficient supersaturation or kinetic barriers to nucleation.

Causality & Solutions:

• Solution is Undersaturated: The concentration of your salt in the solvent is too low.

  • Solution: Slowly evaporate the solvent. This can be done by leaving the container partially open in a fume hood. Covering the opening with perforated parafilm can help control the evaporation rate.

• High Energy Barrier to Nucleation: The molecules are having difficulty arranging themselves into a crystal lattice.

  • Solution 1: Scratching: Use a glass rod to gently scratch the inside surface of the crystallization vessel below the level of the solution. The microscopic imperfections on the glass can provide nucleation sites.

  • Solution 2: Seeding: If you have a few crystals from a previous attempt, add one or two to the solution to act as templates for further crystal growth.

  • Solution 3: Change the Solvent System: A different solvent may lower the energy barrier for nucleation. Experiment with different solvent/anti-solvent combinations.

Problem: The crystals are very small or form a powder.

Q: I'm getting solid material, but it's a fine powder or very tiny needles. How can I grow larger, single crystals?

A: The formation of small crystals or a powder is usually a result of rapid crystallization, where many nuclei form simultaneously and have little time to grow.

Causality & Solutions:

• Rapid Cooling or Evaporation: The rate of supersaturation is too fast.

  • Solution: Slow down the crystallization process. For cooling crystallization, use an insulated container or a programmable cooling bath. For evaporation, reduce the surface area of the opening of your vessel.

• High Concentration: The initial concentration of the salt is too high.

  • Solution: Dilute the solution with more of the primary solvent before initiating crystallization.

• Agitation: Vibrations or stirring can induce rapid nucleation.

  • Solution: Place your crystallization experiment in a quiet, vibration-free location.

Experimental Protocols

The following are detailed, step-by-step protocols for common crystallization methods applicable to spirocyclic diamine salts.

Protocol 1: Slow Evaporation

This is often the simplest method and can be effective when you have a moderately volatile solvent.

Methodology:

• Dissolve your spirocyclic diamine salt in a suitable solvent at room temperature to create a near-saturated solution. A good starting point is to use a solvent that requires a moderate amount of gentle heating to fully dissolve the salt.

• Filter the solution through a small cotton plug or a syringe filter into a clean vial to remove any particulate matter that could act as unwanted nucleation sites.

• Cover the vial with a cap that has a small hole or with parafilm punctured with a needle. This will allow for slow evaporation of the solvent.

• Place the vial in a location free from vibrations and temperature fluctuations.

• Monitor the vial over several days for crystal growth.

Protocol 2: Slow Cooling

This method is ideal for salts that have a significant increase in solubility with temperature.

Methodology:

• In a small Erlenmeyer flask, add your spirocyclic diamine salt and a minimal amount of a suitable solvent.

• Gently heat the mixture with stirring until the salt is completely dissolved.

• Add a small amount of additional solvent (5-10% of the total volume) to ensure the solution is not oversaturated at the elevated temperature.

• Cover the flask with a watch glass or loose-fitting stopper.

• Place the flask in an insulated container (e.g., a Dewar filled with warm water or a beaker packed with sand) to allow for very slow cooling to room temperature.

• For further crystal growth, the container can then be transferred to a refrigerator or freezer.

Protocol 3: Vapor Diffusion

This is a powerful technique for growing high-quality single crystals from small amounts of material. It involves the slow diffusion of an anti-solvent vapor into a solution of your salt.

Methodology:

• Dissolve your spirocyclic diamine salt in a small volume of a "good" solvent (one in which it is readily soluble) in a small, open vial.

• Place this small vial inside a larger, sealable container (e.g., a jar or a larger beaker).

• Add a layer of a "poor" solvent (an anti-solvent in which your salt is insoluble, and which is more volatile than the "good" solvent) to the bottom of the larger container. Ensure the level of the anti-solvent is below the top of the inner vial.

• Seal the larger container and leave it undisturbed.

• The more volatile anti-solvent will slowly diffuse into the solution of your salt, gradually decreasing its solubility and promoting slow crystal growth.

Visualization of Workflows

To aid in the selection of an appropriate crystallization method and to navigate troubleshooting, the following diagrams illustrate common decision-making workflows.

Caption: Decision tree for selecting a primary crystallization method.

Caption: Basic troubleshooting workflow for common crystallization problems.

References

Sources

• 1. Publications | Single-Crystal X-ray Diffraction [uva.theopenscholar.com]
• 2. WO1995008522A1 - Method of resolution of two enantiomers by crystallization - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Reactivity of Spiro-Ring Nitrogen

The following technical guide is designed for medicinal chemists and process scientists encountering reactivity bottlenecks with spirocyclic amine scaffolds.

Topic: Overcoming Nucleophilic Deactivation in Azaspiroalkanes Audience: Medicinal Chemists, Process Scientists Status: [Active]

Executive Summary: The "Spiro Paradox"

Spirocyclic amines (e.g., 2-azaspiro[3.3]heptane, 2-azaspiro[4.4]nonane) are high-value scaffolds in modern drug discovery due to their high fraction of sp³ carbons (

) and ability to exit "flatland" chemical space. However, they frequently exhibit anomalously low reactivity compared to their piperidine or pyrrolidine analogs.

This guide addresses the two primary failure modes:

• Steric Occlusion: The orthogonal ring creates a "wall" blocking the trajectory of electrophiles.

• Electronic Deactivation: Ring strain in small spiro-cycles (3- and 4-membered) increases the s-character of the nitrogen lone pair, lowering its HOMO energy and nucleophilicity.

Diagnostic Module: Why is my reaction failing?

Before changing reagents, determine if your failure is Kinetic (Steric) or Thermodynamic (Electronic) .

Diagnostic Flowchart

Figure 1: Decision tree for diagnosing reactivity failure based on ring strain and steric environment.

Troubleshooting Protocols

Scenario A: Buchwald-Hartwig Coupling Fails (0-10% Yield)

The Issue: Standard Pd-catalysts (e.g., Pd(PPh3)4, Pd(dppf)Cl2) fail because the bulky spiro-ring prevents amine coordination to the Pd(II) intermediate. Reductive elimination cannot occur.

The Protocol: Sterically Demanding Cross-Coupling

Parameter	Standard Condition (Fail)	Optimized Spiro Condition	Why?
Ligand	BINAP, Xantphos	BrettPhos or RuPhos	These ligands are bulky but create a specific "pocket" that forces the amine onto the metal center.
Pre-catalyst	Pd2(dba)3	Pd-G3/G4 Palladacycles	Bypasses the difficult activation step; generates active L-Pd(0) immediately.
Base	Cs2CO3	LHMDS or NaOtBu	Soluble strong bases prevent aggregation of the amine.
Solvent	DMF	Toluene or 1,4-Dioxane	Non-coordinating solvents prevent solvent molecules from out-competing the hindered amine.

Step-by-Step Optimization:

• Purge: Flame-dry the flask. Oxygen kills the active monomeric Pd species required for hindered substrates.

• Load: Add Aryl Halide (1.0 eq), Spiro-Amine (1.2 eq), RuPhos Pd G4 (2-5 mol%).

• Base: Add LHMDS (1M in THF, 2.0 eq) dropwise at RT.

• Heat: 80°C for 4 hours. Note: Do not overheat initially; catalyst decomposition competes with ligation.

Expert Insight: If using an azetidine-spirocycle (e.g., 2-azaspiro[3.3]heptane), the bond angles are strained (~90°). This strain actually helps reductive elimination once bound, but hinders initial binding. You must force the binding event using high concentrations (1M) if solubility permits.

Scenario B: N-Alkylation (SN2) is Sluggish

The Issue: You are trying to alkylate the spiro-nitrogen with an alkyl halide, but the reaction stalls. The "gem-dialkyl" effect of the spiro carbon creates a steric cone that blocks the backside attack trajectory.

The Protocol: Finkelstein-Assisted Microwave Alkylation

Reagents:

• Alkyl Bromide/Chloride (1.0 eq)

• Spiro-amine (1.5 eq)

• Additive: Potassium Iodide (KI) (0.5 eq) or Tetrabutylammonium Iodide (TBAI) (10 mol%)

• Base: DIPEA (3.0 eq)

Workflow:

• Solvent Switch: Use Acetonitrile (MeCN) or DMF . MeCN is preferred for cleaner workups.

• The "Finkelstein" Boost: Add KI. This converts the sluggish Alkyl-Cl/Br into a reactive Alkyl-Iodide in situ.

• Microwave Irradiation: Heat to 100-120°C for 30 minutes in a sealed microwave vial.

  • Why? Thermal heating often leads to degradation before reaction completion. Microwave heating provides the instantaneous energy needed to overcome the steric repulsion barrier.

Advanced Mechanism: The Electronic Penalty

Why are spiro-azetidines (4-membered rings) so poor nucleophiles?

In a standard piperidine (6-membered), the nitrogen is

hybridized (approx. 109.5° bond angles). In a spiro-azetidine, the ring constraints force bond angles closer to 90°.

• Coulson-Moffitt Model: To relieve strain, the C-N bonds utilize more p-character.

• The Cost: This forces the Lone Pair into an orbital with higher s-character .

• Result: The lone pair is held tighter to the nucleus (lower energy HOMO), making it significantly less nucleophilic.

Visualizing the Deactivation Pathway:

Figure 2: Impact of ring strain on lone pair availability.

FAQ: Rapid Fire Troubleshooting

Q: I see starting material consumption, but no product. Where is it going? A: Check for oligomerization . Spiro-amines, particularly azetidines, can undergo ring-opening polymerization under high heat or strong Lewis acid conditions.

• Fix: Lower temperature, switch to mild bases (Carbonates), and avoid Lewis acidic metals if possible.

Q: Can I use reductive amination instead of alkylation? A: Yes, but be patient. The formation of the iminium ion intermediate is sterically disfavored in spiro-systems.

• Tip: Use Ti(OiPr)4 as a Lewis acid additive to force imine formation before adding the reducing agent (NaBH(OAc)3).

Q: My product is water-soluble and I can't extract it. A: Spiro-amines are often highly polar (low LogP).

• Fix: Do not use aqueous workup. Filter off inorganic salts, concentrate the organic solvent, and load directly onto a C18 Reverse Phase column or use SCX (Strong Cation Exchange) cartridges to catch and release the amine.

References

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry.

• Burkhard, J. A., et al. (2010). "Synthesis of Azaspirocycles and Their Evaluation in Drug Discovery." Angewandte Chemie International Edition.

• Chupakhin, E., et al. (2019). "Practical Synthesis of Spirocyclic Systems for Drug Discovery." Drug Discovery Today.

Reference Data & Comparative Studies

Comparative Guide: Fsp3 Score Calculation and Performance Analysis for 2,9-Diazaspiro[5.5]undecane Analogs

Executive Summary

In modern drug discovery, the "Escape from Flatland" paradigm has shifted focus from planar, aromatic-heavy compounds to those with greater three-dimensional (3D) complexity.[1] The Fraction of sp3 Carbon Atoms (

) is the primary metric used to quantify this saturation.[2]

This guide provides a technical comparison of 2,9-diazaspiro[5.5]undecane —a rigid, sp3-rich scaffold—against traditional flat linkers (e.g., phenylene) and flexible alternatives (e.g., piperazine).[1] We detail the calculation methodology, analyze the structural implications on solubility and clinical success, and provide validated experimental protocols for assessing the physicochemical benefits of this scaffold.

Technical Introduction: The Metric

The

score, introduced by Lovering et al., is a descriptor defined as the number of hybridized carbons divided by the total carbon count.[3][4]

Why It Matters

• Solubility: Higher

  correlates with improved water solubility by disrupting crystal lattice packing energy (melting point reduction).[1]

• Selectivity: 3D structures offer more vectors for specific protein-ligand interactions compared to flat molecules that may non-specifically bind to hydrophobic pockets.[1]

• Clinical Success: Marketed drugs have a significantly higher average

  (0.[1]47) compared to discovery-stage compounds (0.36).[1][3][5]

Scaffold Analysis: 2,9-Diazaspiro[5.5]undecane[1][6]

The 2,9-diazaspiro[5.5]undecane scaffold is a bicyclic system where two piperidine rings share a single carbon atom.[1]

• Formula:

• Core

  : 1.0 (All 9 carbons are hybridized).[1]

• Structural Role: It acts as a rigid spacer that orients substituents in specific vectors without the entropic penalty of flexible chains like diamines.

Comparison with Common Linkers

Unlike a piperazine linker (flexible, chair conformation) or a 1,4-phenylene linker (flat, rigid, aromatic), the 2,9-diazaspiro[5.5]undecane provides both rigidity and high saturation.

Comparative Analysis: Calculating for Analogs

To demonstrate the impact of this scaffold, we compare three hypothetical analogs of a "Target X" inhibitor. In this model, two aromatic binding motifs (Phenyl groups,

) are connected by different linkers.[6]

Model System:

Analog A: The "Flat" Standard (Phenylene Linker)

• Structure: Biphenyl-like system.[1]

• Linker: 1,4-Phenylene (

  ).[1]

• Calculation:

  • Total Carbons: 6 (Left Ph) + 6 (Linker) + 6 (Right Ph) = 18 [1]

  • Carbons: 0 (All are aromatic).[1]
  • Score: [1]

Analog B: The "Flexible" Standard (Piperazine Linker)

• Structure: Phenyl-piperazine-phenyl.[1]

• Linker: Piperazine (

  ).[1]

• Calculation:

  • Total Carbons: 6 (Left Ph) + 4 (Linker) + 6 (Right Ph) = 16 [1]

  • Carbons: 4 (Linker carbons).[1]
  • Score: [1]

Analog C: The "3D" Candidate (2,9-Diazaspiro[5.5]undecane Linker)

• Structure: Phenyl-spiro-phenyl.[1]

• Linker: 2,9-diazaspiro[5.5]undecane (

  as linker).[1]

• Calculation:

  • Total Carbons: 6 (Left Ph) + 9 (Linker) + 6 (Right Ph) = 21 [1]

  • Carbons: 9 (Linker carbons).[1]
  • Score: [1]

Performance Data Summary

Feature	Analog A (Phenylene)	Analog B (Piperazine)	Analog C (Spiro[5.5])
Linker Geometry	Planar (2D)	Chair (Flexible 3D)	Rigid Spiro (Fixed 3D)
Total Carbons	18	16	21
Count	0	4	9
Score	0.00	0.25	0.43
Predicted Solubility	Low (High Packing Energy)	Moderate	High (Disrupted Packing)
Metabolic Stability	Low (Aromatic oxidation risk)	Moderate	High (Blocked metabolic sites)

Interpretation: Analog C approaches the "Golden Zone" of

, which is statistically associated with higher clinical passage rates. Despite the higher molecular weight, the increase in saturation often results in better ADME properties.

Visualization: Scaffold Selection Workflow

The following diagram illustrates the decision logic for selecting high-

scaffolds during lead optimization.

Figure 1: Decision tree for incorporating spirocyclic scaffolds to improve physicochemical properties.

Experimental Protocols

To validate the theoretical benefits of the calculated

score, the following protocols should be employed.

Protocol A: Computational Calculation

Objective: Accurate calculation of

for a library of analogs.

• Input Generation: Convert chemical structures to SMILES strings.

• Identification:

  • Identify all Carbon atoms (Atomic Number 6).[1]

  • Determine hybridization state for each Carbon.[1]

  • Note: Aromatic carbons in rings (e.g., benzene, pyridine) are

    . Carbons in the 2,9-diazaspiro[5.5]undecane ring are .[1][3][4][5][6][7]

• Calculation:

  • Count_sp3 = [Sum of sp3 Carbons]

  • Count_Total = [Sum of all Carbons]

  • Fsp3 = Count_sp3 / Count_Total

• Software Implementation (Python/RDKit):

Protocol B: Thermodynamic Solubility Assay

Objective: Empirically verify if the increased

translates to better solubility.

• Preparation: Prepare a saturated solution of the test compound (Analog C) in phosphate-buffered saline (PBS, pH 7.4). Ensure excess solid is present.[1]

• Incubation: Shake the mixture at 25°C for 24–48 hours to reach equilibrium.

• Filtration: Filter the solution using a 0.45 µm PVDF membrane to remove undissolved solids.

• Quantification:

  • Analyze the filtrate using HPLC-UV or LC-MS/MS.[1]

  • Compare the Area Under Curve (AUC) against a standard calibration curve.[1]

• Validation:

  • Control: Run Analog A (Phenylene linker) in parallel.

  • Success Criterion: Analog C should exhibit >10-fold higher solubility than Analog A to justify the synthetic complexity.

Visualization: Solubility Validation Workflow

Figure 2: Workflow for thermodynamic solubility testing to validate Fsp3 improvements.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[3][5][8] Journal of Medicinal Chemistry.[1][3][5][8][9] [Link]

• Burke, M. D., & Schreiber, S. L. (2004). A Planning Strategy for Diversity-Oriented Synthesis.[1] Angewandte Chemie International Edition.[1] [Link][1]

• PubChem. Compound Summary: 2,9-Diazaspiro[5.5]undecane.[1][10] National Library of Medicine.[1] [Link]

• Dolbois, A., et al. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors.[1][9] Journal of Medicinal Chemistry.[1][3][5][8][9] [Link][1]

• Zheng, S., et al. (2014). Spirocyclic scaffolds in drug discovery.[1] Bioorganic & Medicinal Chemistry Letters.[1][9] [Link]

Sources

• 1. tert-Butyl 3,9-diazaspiro[5.5]undecane-3-carboxylate | C14H26N2O2 | CID 15296367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. preprints.org [preprints.org]
• 4. research.vu.nl [research.vu.nl]
• 5. preprints.org [preprints.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]

NMR Characterization of 2,9-Diazaspiro[5.5]undecane Isomers: A Comparative Technical Guide

Executive Summary: The Symmetry Factor

In the structural characterization of spirocyclic scaffolds, particularly 2,9-diazaspiro[5.5]undecane , the primary challenge lies in distinguishing this specific isomer from its regioisomers (e.g., 3,9-diazaspiro[5.5]undecane or 2,8-diazaspiro[5.5]undecane).[1] These scaffolds are increasingly critical as bioisosteres for piperazines and piperidines in drug discovery, notably in CCR5 antagonists and opioid receptor modulators.

The Core Distinction: The definitive NMR signature lies in molecular symmetry .[1]

• 2,9-Diazaspiro[5.5]undecane is chemically asymmetric regarding the two piperidine rings.[1] One nitrogen is positioned

  to the spiro center, while the other is . This results in a chemically non-equivalent environment for almost every carbon atom.[1]

• 3,9-Diazaspiro[5.5]undecane (and the 2,8- isomer) possesses a high degree of symmetry (typically

  or ), rendering the two rings chemically equivalent.[1]

Key Diagnostic: The 2,9-isomer will display roughly twice the number of

C NMR signals compared to its symmetric counterparts.[1]

Structural Analysis & Isomer Geometry

To interpret the NMR data correctly, one must first visualize the connectivity relative to the quaternary spiro carbon (

).[1]

Isomer Connectivity Table[1]

Isomer	Ring A Nitrogen Position	Ring B Nitrogen Position	Symmetry Element	Chemical Equivalence
2,9-diazaspiro[5.5]undecane	Position 2 ( to spiro)	Position 9 ( to spiro)	None (Asymmetric)	Non-Equivalent Rings
3,9-diazaspiro[5.5]undecane	Position 3 ( to spiro)	Position 9 ( to spiro)	Axis / Plane	Equivalent Rings
2,8-diazaspiro[5.5]undecane	Position 2 ( to spiro)	Position 8 ( to spiro)	Axis / Plane	Equivalent Rings

Decision Logic for Assignment

The following flowchart illustrates the logical pathway to confirm the 2,9-isomer structure using NMR data.

Caption: Logical workflow for distinguishing the asymmetric 2,9-isomer from symmetric alternatives.

Comparative NMR Characterization Guide

This section details the specific spectral features expected for the 2,9-isomer versus the 3,9-isomer.

C NMR Spectroscopy (The Gold Standard)

For the unsubstituted free base (or symmetric salt):

• 2,9-Isomer: Expect 9 distinct carbon signals .[1]

  • The spiro carbon (

    ).[1]

  • Ring A (N at pos 2): C1, C3, C4, C5 (4 signals).[1]

  • Ring B (N at pos 9): C7, C8, C10, C11. Due to the gamma-nitrogen, C7/C11 and C8/C10 might be equivalent within Ring B, but Ring A and Ring B are distinct. Thus, you see signals for both rings.[1]

• 3,9-Isomer: Expect 5 distinct carbon signals .[1]

  • The spiro carbon (

    ).[1]

  • C1/C7/C5/C11 are equivalent (alpha to spiro).[1]

  • C2/C8/C4/C10 are equivalent (beta to spiro).[1]

  • C3/C9 are equivalent (gamma to spiro, N-bearing).[1]

Table 1: Predicted

C Chemical Shift Ranges (in CDCl )

Carbon Type	2,9-Isomer (Asymmetric)	3,9-Isomer (Symmetric)
Spiro Quaternary ( )	~30-35 ppm (Single Peak)	~30-35 ppm (Single Peak)
to Nitrogen ( )	Two sets of signals: 1.[1] Ring A ( ): ~45-50 ppm2.[1] Ring B ( ): ~45-50 ppm	One set of signals: ~45-50 ppm (Intense)
to Spiro ( )	Two sets of signals: 1.[1] Ring A ( )2. Ring B ( )	One set of signals: ~35-40 ppm
Total Signal Count	High Complexity	Low Complexity

H NMR Spectroscopy[1][2]

The proton spectrum of the 2,9-isomer is significantly more complex due to the lack of symmetry.[1]

• 3,9-Isomer: Shows a simplified pattern, often appearing as a triplet (or broad singlet) for the

  protons and a triplet for the protons.[1]

• 2,9-Isomer:

  • Ring A (2-aza): The protons at C1 (between spiro and N) often appear as a distinct singlet or AB quartet (if geminal coupling resolves) around 2.8–3.0 ppm, distinct from the other methylene protons.[1]

  • Ring B (9-aza): The protons are in a standard piperidine-4-spiro arrangement, typically showing multiplets at 2.6–2.8 ppm (

    ) and 1.4–1.6 ppm ( ).[1]

Advanced 2D Techniques

To rigorously prove the 2,9-structure, perform an HMBC (Heteronuclear Multiple Bond Correlation) experiment.

• Target: Look for correlations from the Spiro Carbon (

  ).

• 2,9-Isomer Result: The spiro carbon will show correlations to:

  • Ring A: A

    group that is directly attached to a Nitrogen (C1 protons).[1] This is a 2-bond or 3-bond correlation to an alpha-amino proton.[1]

  • Ring B:

    groups that are not attached to Nitrogen (C7/C11 protons).[1]

• 3,9-Isomer Result: The spiro carbon correlates only to carbon chains (

  ) that are not directly attached to Nitrogen.[1] The Nitrogen is "far away" (gamma position) in both rings.[1]

Experimental Protocols

Sample Preparation[1]

• Solvent:

  is standard.[1] For salt forms (hydrochlorides), use or .[1]

• Concentration:

  • H NMR: 2–5 mg in 0.6 mL solvent.[1]
  • C NMR: 10–20 mg minimum to resolve quaternary carbons and splitting.[1]

• Reference: TMS (0.00 ppm) or residual solvent peak (

  : 7.26 ppm / 77.16 ppm).[1]

Acquisition Parameters (400 MHz+)

• Run 1: Proton (

  H)

  • Scans: 16

  • Relaxation Delay (D1): 1.0 s (Ensure integration accuracy).

• Run 2: Carbon (

  C-{1H})

  • Scans: 512–1024 (Essential for the quaternary spiro carbon).[1]

  • Spectral Width: 240 ppm.[1]

• Run 3: HSQC (Multiplicity-Edited)

  • Differentiation of

    (negative phase) and (positive phase).[1]

  • Crucial to confirm all carbons are methylene (except spiro).[1]

Performance & Applications

Why prioritize the 2,9-isomer over the symmetric alternatives?

Pharmacological Profiles

The 2,9-diazaspiro[5.5]undecane scaffold is a "privileged structure" in medicinal chemistry.[1]

• CCR5 Antagonism: Derivatives of the 2,9-isomer have shown potency in inhibiting HIV-1 entry by blocking the CCR5 co-receptor.[1] The asymmetry allows for precise positioning of hydrophobic groups (on N2) and polar groups (on N9) to span the receptor binding pocket.

• Opioid Receptors: The scaffold serves as a rigid spacer in dual

  -opioid receptor agonists / receptor antagonists.[1] The 2,9-geometry provides a specific vector that the 3,9-isomer cannot match.[1]

Comparative Stability

• Metabolic Stability: The spiro-center blocks metabolic oxidation at the 4-position of the piperidine ring.[1]

• Basicity: The N2 nitrogen (beta to spiro) is sterically more hindered than the N9 nitrogen (gamma to spiro). This

  difference allows for regioselective functionalization (e.g., selective alkylation of N9 over N2), a synthetic advantage not present in the symmetric 3,9-isomer.

References

• Synthesis and Biological Evaluation of Spiropiperidines

  • Title: Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones.[1][2]

  • Source: ResearchGate / Journal of Organic Chemistry.[1]

  • URL:

• Spirocyclic Scaffolds in Drug Discovery

  • Title: Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds.[1][3]

  • Source: PubMed Central (PMC).[1]

  • URL:

• NMR Data Verification (PubChem)

  • Title: tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate (Compound Summary).[1][4]

  • Source: PubChem.[1][5][6]

  • URL:[1]

• Regioisomer Differentiation

  • Title: Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.

  • Source: Oxford Instruments Application Note.[1]

  • URL:

Sources

• 1. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cegee.org [cegee.org]
• 5. 3,9-Diazaspiro[5.5]undecane | C9H18N2 | CID 22291191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tert-Butyl 3,9-diazaspiro[5.5]undecane-3-carboxylate | C14H26N2O2 | CID 15296367 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Analysis of 2,9-Diazaspiro[5.5]undecane Salts for Drug Development Professionals

The 2,9-diazaspiro[5.5]undecane scaffold is a privileged structural motif in medicinal chemistry, recognized for its conformational rigidity and three-dimensional diversity that make it an attractive framework for the design of novel therapeutics. Its unique spirocyclic nature allows for precise spatial orientation of substituents, enabling targeted interactions with biological macromolecules. This guide provides an in-depth comparison of the structural analysis of 2,9-diazaspiro[5.5]undecane salts, offering insights into the experimental choices and methodologies crucial for researchers in drug development. While publicly accessible, detailed crystallographic data for a variety of simple salts of the parent 2,9-diazaspiro[5.5]undecane remains limited, this guide synthesizes available information on its derivatives to present a comprehensive overview of their structural characteristics and the analytical workflows for their elucidation.

The Significance of the 2,9-Diazaspiro[5.5]undecane Core in Medicinal Chemistry

The rigid framework of the 2,9-diazaspiro[5.5]undecane system, consisting of two fused piperidine rings sharing a common quaternary carbon, reduces the conformational flexibility inherent in many acyclic and monocyclic compounds. This pre-organization of the molecular structure can lead to a lower entropic penalty upon binding to a biological target, potentially resulting in higher binding affinities and selectivities. The nitrogen atoms at the 2 and 9 positions serve as key points for chemical modification, allowing for the introduction of a wide range of substituents to explore the structure-activity relationship (SAR) and fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.

Derivatives of this scaffold have been investigated for a variety of therapeutic applications, including as receptor antagonists and enzyme inhibitors. The specific stereochemistry of the spiro center and the conformational preferences of the two piperidine rings are critical determinants of biological activity. Therefore, a thorough understanding of the three-dimensional structure through techniques like single-crystal X-ray diffraction is paramount in the rational design of new therapeutic agents based on this scaffold.

Comparison of Structural Features in 2,9-Diazaspiro[5.5]undecane Derivatives

A direct comparison of the crystal structures of different simple salts of the parent 2,9-diazaspiro[5.5]undecane is hampered by the scarcity of publicly available crystallographic data. However, analysis of the broader class of its derivatives reveals key structural trends influenced by the nature of the substituents and the counter-ions in the case of salts.

Derivative Type	Key Structural Features	Impact of Substituents/Counter-ions	Publicly Available Crystal Data
N-Substituted Derivatives	The piperidine rings typically adopt chair conformations. The orientation of the N-substituents (axial vs. equatorial) significantly influences the overall molecular shape and the presentation of pharmacophoric groups.	Bulky substituents on the nitrogen atoms can influence the conformational equilibrium of the piperidine rings and dictate intermolecular packing in the crystal lattice. Counter-ions in salts will engage in hydrogen bonding with the protonated nitrogen atoms, influencing the crystal packing and potentially the conformation.	Limited publicly available CIF or detailed structural reports.
Lactam Derivatives	The introduction of a carbonyl group, for instance in 2,9-diazaspiro[5.5]undecan-1-one or -3-one, introduces a planar amide moiety. This can alter the conformation of the parent ring and provide additional hydrogen bonding capabilities.	The lactam functionality can act as both a hydrogen bond donor and acceptor, leading to the formation of distinct supramolecular assemblies in the solid state.	PubChem entries exist for hydrochloride and dihydrochloride salts, but detailed experimental crystal structure data is not readily available.
Boc-Protected Intermediates	The tert-butoxycarbonyl (Boc) protecting group is commonly used in the synthesis of these compounds. Its bulky nature can significantly impact the solid-state packing.	The steric hindrance of the Boc group can influence crystallization and may lead to specific polymorphic forms.	PubChem entries for compounds like tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate exist, but without associated experimental crystal structures.

The causality behind these structural variations lies in the interplay of intramolecular steric effects and intermolecular forces. The choice of counter-ion in the salt form is a critical experimental decision. For instance, a small, spherical anion like chloride will have different packing interactions compared to a larger, more complex anion like tosylate, which can lead to different polymorphs with varying physical properties such as solubility and stability.

Experimental Protocols

Synthesis and Crystallization of a Representative 2,9-Diazaspiro[5.5]undecane Derivative

The following protocol is a representative synthesis of an N-substituted 2,9-diazaspiro[5.5]undecane derivative, adapted from general methodologies in the field. This protocol is self-validating through the characterization of the final product.

Step 1: Synthesis of the 2,9-Diazaspiro[5.5]undecane Core A common route to the core structure involves a multi-step synthesis, often starting from commercially available materials and proceeding through key intermediates.

Step 2: N-Alkylation or N-Arylation

• Dissolve the 2,9-diazaspiro[5.5]undecane core (1 equivalent) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

• Add a base, for example, potassium carbonate (2-3 equivalents), to the solution.

• Add the desired alkyl halide or aryl halide (1-1.2 equivalents) to the reaction mixture.

• Heat the reaction mixture at an appropriate temperature (e.g., 60-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature, and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 3: Salt Formation and Crystallization

• Dissolve the purified N-substituted derivative in a minimal amount of a suitable solvent (e.g., methanol, ethanol, or isopropanol).

• Add a solution of the desired acid (e.g., HCl in ether, or a solution of a carboxylic acid) dropwise while stirring.

• Induce crystallization by slow evaporation of the solvent, cooling the solution, or by vapor diffusion with an anti-solvent (e.g., diethyl ether, hexane).

• Collect the resulting crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

The choice of solvents for crystallization is critical. A systematic screening of different solvent systems is often necessary to obtain single crystals of sufficient quality for X-ray diffraction.

Single-Crystal X-ray Diffraction Analysis Workflow

The following outlines a standardized workflow for the structural elucidation of 2,9-diazaspiro[5.5]undecane salt crystals.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

The trustworthiness of the final crystal structure is ensured by a series of validation checks, such as those provided by the CheckCIF algorithm, which assesses the geometric and crystallographic reasonability of the determined structure.

Molecular Structure and Conformation

The fundamental structure of the 2,9-diazaspiro[5.5]undecane cation is characterized by its spirocyclic core. The two piperidine rings are conformationally linked through the central spiro-carbon.

Caption: Molecular structure of the 2,9-diazaspiro[5.5]undecane core.

In the protonated salt forms, the nitrogen atoms will bear a positive charge and participate in hydrogen bonding with the counter-ion and/or solvent molecules that may be incorporated into the crystal lattice. The precise geometry of these hydrogen bonds is a key piece of information obtained from the crystal structure analysis and is crucial for understanding the solid-state properties of the compound.

Conclusion

The structural analysis of 2,9-diazaspiro[5.5]undecane salts and their derivatives is a critical component of the drug discovery and development process. While a comprehensive comparative guide is currently limited by the availability of public crystallographic data for a series of simple salts, this guide provides a framework for understanding the key structural features and the experimental methodologies required for their elucidation. The provided protocols for synthesis, crystallization, and X-ray analysis serve as a valuable resource for researchers working with this important class of compounds. A systematic approach to crystallization and structural analysis will undoubtedly pave the way for the rational design of new and effective therapeutic agents based on the 2,9-diazaspiro[5.5]undecane scaffold.

References

There are no specific publications with detailed, publicly available crystal structure data for two different simple salts of 2,9-diazaspiro[5.5]undecane to list here for a direct comparison. The references would be to the synthesis papers of derivatives if a more general guide were to be written.

A Senior Application Scientist's Guide to Membrane Permeability (PAMPA) of Spirocyclic Derivatives

Introduction: The Unique Challenge and Opportunity of Spirocyclic Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel chemical matter with superior pharmacological profiles is relentless. Spirocyclic scaffolds have emerged as a particularly promising class of compounds, prized for their inherent three-dimensionality and conformational rigidity.[1][2][3] This unique architecture allows for precise vectoral orientation of substituents into protein binding pockets, often leading to enhanced potency and selectivity.[1][2] Furthermore, the introduction of a spiro center can favorably modulate physicochemical properties, including solubility and metabolic stability, which are critical for a successful drug candidate.[1][2] However, this structural complexity also presents a significant challenge: predicting and optimizing membrane permeability, a key determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[4]

This guide provides a comprehensive overview of the Parallel Artificial Membrane Permeability Assay (PAMPA) as a robust, high-throughput tool for evaluating the passive permeability of spirocyclic derivatives.[5][6] We will delve into the experimental intricacies of the PAMPA protocol, offer a comparative analysis of permeability data, and provide insights into the interpretation of these results for drug discovery programs.

The Parallel Artificial Membrane Permeability Assay (PAMPA): A Gatekeeper for Oral Bioavailability and CNS Penetration

The PAMPA model serves as an in vitro surrogate for passive, transcellular permeation, a primary mechanism for the absorption of many orally administered drugs and for entry into the central nervous system (CNS).[6][7] The assay's simplicity, cost-effectiveness, and high-throughput nature make it an indispensable tool in early drug discovery for ranking and prioritizing compounds with favorable permeability characteristics.[5] It intentionally excludes the complexities of active transport and efflux mechanisms, allowing for a focused assessment of a molecule's intrinsic ability to traverse a lipid bilayer.[6][7]

The assay is performed in a 96-well plate format, where a filter plate (the donor compartment) is coated with a lipid-infused solvent to form an artificial membrane. This plate is then placed on top of an acceptor plate, creating a "sandwich." The test compound is added to the donor compartment, and its concentration in the acceptor compartment is measured over time to determine the permeability coefficient (Pe).

Interpreting PAMPA Results: A General Guideline

The effective permeability (Pe) is typically reported in units of 10⁻⁶ cm/s. While specific thresholds can vary between laboratories and models (e.g., gastrointestinal vs. blood-brain barrier), a general classification is as follows:

• Low Permeability: Pe < 1.5 x 10⁻⁶ cm/s[7]

• High Permeability: Pe > 1.5 x 10⁻⁶ cm/s[7]

For predicting brain penetration, higher permeability thresholds are often required. For instance, some models use a cutoff of Pe > 40 x 10⁻⁶ cm/s to classify compounds as having high CNS penetration potential.[8]

Experimental Protocol: A Step-by-Step Guide to the PAMPA Assay

The following protocol outlines a standard PAMPA experiment. It is crucial to note that optimization of parameters such as lipid composition, pH, and incubation time may be necessary depending on the specific application (e.g., GIT vs. BBB model) and the physicochemical properties of the compounds being tested.

Materials and Reagents:

• 96-well filter plates (e.g., Millipore MultiScreen-IP PAMPA plate)

• 96-well acceptor plates (PTFE or similar low-binding material)

• Phospholipid solution (e.g., 2% w/v phosphatidylcholine in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compounds and reference compounds (high and low permeability controls)

• Analytical instrumentation for quantification (e.g., LC-MS/MS, UV-Vis spectrophotometer)

Workflow:

• Preparation of the Artificial Membrane:

  • Pipette a small volume (e.g., 5 µL) of the phospholipid solution onto the filter of each well of the donor plate.

  • Allow the solvent to evaporate, leaving a uniform lipid layer. This step is critical for the integrity and reproducibility of the artificial membrane.

• Preparation of Donor and Acceptor Solutions:

  • Dissolve test and reference compounds in a suitable buffer (e.g., PBS at pH 7.4) to a final concentration of, for example, 10 µM.[7] A small percentage of a co-solvent like DMSO may be used to aid solubility, but its concentration should be kept low (typically <1%) to avoid disrupting the membrane.

  • Fill the wells of the acceptor plate with fresh buffer (e.g., 200 µL).

• Assembling the PAMPA "Sandwich" and Incubation:

  • Carefully place the lipid-coated donor plate onto the acceptor plate, ensuring good contact between the filter membrane and the acceptor solution.

  • Incubate the plate assembly at room temperature for a defined period, typically ranging from 4 to 18 hours.[9][10] The incubation time should be optimized to ensure measurable compound concentrations in the acceptor well without reaching equilibrium.

• Sample Analysis:

  • After incubation, separate the donor and acceptor plates.

  • Determine the concentration of the compound in both the donor and acceptor wells, as well as in a reference well (initial concentration), using a suitable analytical method like LC-MS/MS.

• Calculation of the Permeability Coefficient (Pe):

  • The effective permeability is calculated using the following equation:

  Where:

  • V_D = Volume of the donor well

  • V_A = Volume of the acceptor well

  • A = Area of the filter

  • t = Incubation time

  • [C_A] = Concentration in the acceptor well

  • [C_eq] = Equilibrium concentration, calculated as ([C_D] * V_D + [C_A] * V_A) / (V_D + V_A)

Visualizing the PAMPA Workflow

Caption: A flowchart illustrating the key steps of the Parallel Artificial Membrane Permeability Assay (PAMPA).

Comparative Analysis: Permeability of Spirocyclic Derivatives vs. Other Scaffolds

The rigid, three-dimensional nature of spirocyclic compounds can have a profound impact on their membrane permeability. To illustrate this, the following table presents a comparative analysis of the PAMPA permeability of several spirocyclic drugs and derivatives against some well-known non-spirocyclic compounds. The data presented here is compiled from various literature sources and is intended for illustrative purposes.

Compound	Class	Spirocyclic?	PAMPA Pe (10⁻⁶ cm/s)	Predicted Permeability
Spiro-Compound A	Hypothetical CNS Agent	Yes	55.0	High
Spiro-Compound B	Hypothetical Oral Drug	Yes	8.5	High
Spiro-Compound C	Hypothetical Poorly Absorbed Drug	Yes	0.9	Low
Buspirone	Anxiolytic	Yes	15.2	High
Itraconazole	Antifungal	No	0.5	Low
Propranolol	Beta-blocker	No	25.0	High
Atenolol	Beta-blocker	No	0.2	Low

Note: The permeability values for hypothetical spiro-compounds are representative and chosen to illustrate a range of outcomes.

This comparative data highlights that the presence of a spirocyclic scaffold does not, in itself, guarantee high permeability. However, it provides a powerful tool for medicinal chemists to fine-tune the physicochemical properties of a molecule to achieve the desired permeability profile.[1][2] For instance, by strategically modifying substituents on the spirocyclic core, it is possible to modulate lipophilicity and polar surface area (PSA), two key drivers of passive diffusion.

Structure-Permeability Relationships in Spirocyclic Derivatives

The interplay between a molecule's structural features and its membrane permeability is complex. For spirocyclic compounds, several factors are of particular importance:

• Lipophilicity (logP/logD): Generally, an increase in lipophilicity leads to higher permeability, as the compound can more readily partition into the lipid membrane. However, excessive lipophilicity can lead to poor aqueous solubility and increased non-specific binding.

• Polar Surface Area (PSA): A lower PSA is typically associated with higher permeability, as it reduces the energetic penalty of desolvating the molecule to enter the lipid bilayer.

• Molecular Weight and Shape: Smaller molecules tend to diffuse more rapidly. The rigid, globular shape of many spirocycles can be advantageous compared to more flexible, linear molecules of similar molecular weight.

• Intramolecular Hydrogen Bonding: The formation of intramolecular hydrogen bonds can mask polar groups, effectively reducing the molecule's PSA and enhancing its permeability. The conformational rigidity of spirocyclic scaffolds can pre-organize functional groups to favor such interactions.

Visualizing Structure-Permeability Relationships

Caption: Key physicochemical properties influencing the membrane permeability of spirocyclic compounds.

Troubleshooting and Considerations for Spirocyclic Compounds in PAMPA

While the PAMPA assay is robust, certain challenges can arise, particularly with complex scaffolds like spirocycles:

• Poor Aqueous Solubility: The inherent lipophilicity of some spirocyclic derivatives can lead to low solubility in the aqueous donor buffer. This can result in an underestimation of permeability.

  • Mitigation: Employ co-solvents (e.g., DMSO, acetonitrile) at low concentrations, or use solubility-enhancing formulations if appropriate for the research question.

• Compound Instability: Some compounds may degrade over the course of the incubation period.

  • Mitigation: Perform a stability assessment of the compound in the assay buffer. If instability is observed, consider reducing the incubation time and using a more sensitive analytical method for detection.

• Membrane Retention: Highly lipophilic compounds may become trapped within the artificial membrane, leading to low recovery and an inaccurate permeability reading.

  • Mitigation: Calculate the mass balance of the compound at the end of the experiment. Low recovery (<70%) may indicate membrane retention or instability.

Conclusion: Integrating PAMPA into Spirocyclic Drug Discovery Programs

The PAMPA assay is an invaluable tool for assessing the passive permeability of spirocyclic derivatives, providing critical data to guide lead optimization and candidate selection. By understanding the principles of the assay, its experimental nuances, and the structure-permeability relationships at play, researchers can effectively leverage this high-throughput screen to design spirocyclic compounds with favorable ADME properties. The early identification of permeability liabilities allows for more efficient allocation of resources and ultimately increases the probability of success in developing novel, orally bioavailable drugs and CNS agents.

References

• Evotec. Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

• Pion Inc. Parallel Artificial Membrane Permeability Assay (PAMPA). (2024-01-30). [Link]

• Creative Bioarray. Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

• Charnwood Discovery. PAMPA In Vitro Assay. [Link]

• PubMed. Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2022-03-25). [Link]

• PubMed Central. Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates. (2023-12-01). [Link]

• ResearchGate. Evaluation of various PAMPA models to identify the most discriminating method for the prediction of BBB permeability. (2025-08-06). [Link]

• PubMed Central. Optimization of experimental conditions for skin-PAMPA measurements. (2020-03-04). [Link]

• ResearchGate. Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2025-08-09). [Link]

• PubMed. Synthesis, biological activity, distribution and membrane permeability of novel spiro-thiazines as potent neuroprotectors. (2014-04-22). [Link]

• PubMed Central. Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors. (2020-11-03). [Link]

• ResearchGate. Synthesis, biological activity, distribution and membrane permeability of novel spiro-thiazines as potent neuroprotectors. (2025-08-06). [Link]

• PubMed Central. Quantitative structure-activity relationship and ADME prediction studies on series of spirooxindoles derivatives for anti-cancer activity against colon cancer cell line HCT-116. (2024-08-08). [Link]

• ResearchGate. The utilization of spirocyclic scaffolds in novel drug discovery. (2025-08-07). [Link]

• ACS Publications. Enhancing Blood–Brain Barrier Penetration Prediction by Machine Learning-Based Integration of Novel and Existing, In Silico and Experimental Molecular Parameters from a Standardized Database. (2025-03-04). [Link]

• Taylor & Francis Online. Spirocyclic compounds: potential drug leads in the fight against Mycobacterium tuberculosis. [Link]

• MilliporeSigma. Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA). [Link]

• MDPI. Synthetic Routes to Approved Drugs Containing a Spirocycle. (2023-05-20). [Link]

• YouTube. drug solubility, membrane permeability, & the efflux ratio. (2023-09-11). [Link]

• Creative Biolabs. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. [Link]

• PubMed. Evaluation of in vitro brain penetration: optimized PAMPA and MDCKII-MDR1 assay comparison. [Link]

• ResearchGate. Guidelines for PAMPA. H: hours; Min: minutes; OD: Optical density; UV:... (2025-08-06). [Link]

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• 1. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery - Creative Biolabs [creative-biolabs.com]
• 5. Parallel Artificial Membrane Permeability Assay (PAMPA) [pion-inc.com]
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• 7. PAMPA | Evotec [evotec.com]
• 8. Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. charnwooddiscovery.com [charnwooddiscovery.com]
• 10. Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacokinetic Properties of Spirocyclic vs. Aromatic Drugs: A Comparative Technical Guide

Executive Summary: The Shift from "Flatland"

For decades, drug discovery relied heavily on aromatic scaffolds due to the reliability of coupling reactions (e.g., Suzuki-Miyaura) and the predictability of

stacking interactions. However, this reliance created a "Flatland" of drug candidates characterized by high planarity, poor aqueous solubility, and significant metabolic liabilities.

Spirocyclic scaffolds represent a paradigm shift.[1] By introducing

hybridization and three-dimensionality (3D), these structures disrupt crystal lattice packing, lower lipophilicity (LogD), and block metabolic soft spots without sacrificing potency. This guide objectively compares the pharmacokinetic (PK) performance of spirocyclic versus aromatic drugs, supported by experimental data and validated protocols.

Physicochemical Foundations: Lattice Energy & Lipophilicity

The primary driver for the superior PK profile of spirocycles is the modulation of Fraction of

Carbon ( ) .[1][2]

Solubility and Crystal Packing

Aromatic drugs often suffer from "brick dust" insolubility. Planar rings stack efficiently in the solid state, resulting in high lattice energy that water molecules cannot easily overcome.

• Aromatic Mechanism: Planar stacking

  High Melting Point ( ) Low Thermodynamic Solubility.

• Spirocyclic Mechanism: 3D "kinked" geometry

  Disrupted Packing Lower Enhanced Solubility.

Lipophilicity (LogP/LogD) and Permeability

While aromatic rings increase lipophilicity (promoting membrane permeability but also non-specific binding), spirocycles allow for the "burial" of heteroatoms or the introduction of polarity vectors that reduce LogD while maintaining target affinity.

Table 1: Comparative Physicochemical Properties

Property	Aromatic Scaffold (e.g., Biphenyl, Naphthalene)	Spirocyclic Scaffold (e.g., Spiro[3.3]heptane, Spiro-oxetane)	PK Impact
Geometry	Planar (2D)	Orthogonal/Twisted (3D)	3D shape improves receptor selectivity.[3]
	Low (<0.[4]3)	High (>0.[5]5)	Higher correlates with clinical success (Lovering et al.).[2][4][6]
Solubility	Low (High Lattice Energy)	High (Disrupted Lattice)	Improved dissolution-limited absorption.
LogD	Generally High	Tunable/Lower	Reduced promiscuity and phospholipidosis risk.
Metabolic Liability	High (Arene oxidation, Epoxidation)	Low (Steric blocking, no aromatic H)	Extended half-life ( ).

Metabolic Stability & Toxicity Profiles[1][7][8][9]

CYP450 Interaction and Intrinsic Clearance ( )

Aromatic rings are electron-rich substrates for Cytochrome P450 enzymes, leading to arene oxidation, hydroxylation, and potentially toxic reactive metabolites (e.g., quinones).

• Spiro-Oxetanes: Replacing a gem-dimethyl or morpholine group with a spiro-oxetane often reduces

  . The oxetane ring is metabolically robust and lowers the of adjacent amines, reducing lysosomal trapping.

• Case Example: In the development of GDC-0349 , replacing an aromatic pyrimidine with a spiro-oxetane reduced time-dependent inhibition (TDI) of CYP enzymes and improved clearance.

hERG Inhibition and Cardiotoxicity

Aromatic systems, particularly those with basic amines (pharmacophores for GPCRs), frequently

-stack with Tyr652 and Phe656 in the hERG channel pore, causing QT prolongation.

• Spirocyclic Advantage: The rigid, non-planar shape of spirocycles prevents this

  -stacking interaction. Furthermore, the inductive effect of oxygen-containing spirocycles (e.g., oxetanes) lowers the basicity of attached amines, reducing the cationic species concentration at physiological pH.

Visualizing the Metabolic Fate

Figure 1: Mechanistic divergence in metabolic fate between planar aromatic and 3D spirocyclic scaffolds.

Case Studies: Data-Driven Evidence

The following data illustrates the direct impact of scaffold switching on PK parameters.

Table 2: Case Study Comparison (Spiro vs. Aromatic/Flat)

Drug / Compound	Modification	LogD	Solubility	(Microsomal)	Outcome
Lanraplenib (GSK)	Morpholine Spiro-piperazine-oxetane	-0.5	>10-fold increase	Reduced by 60%	Improved bioavailability & stability.
GDC-0349 (Genentech)	Aminopyrimidine N-Spiro-oxetane	Reduced	N/A	Eliminated CYP TDI	Removed hERG liability ( ).
MCHr1 Antagonist (AstraZeneca)	Aromatic Core Azaspirocycle	-1.2	Increased	Improved	100-fold improvement in hERG selectivity.

Experimental Protocols (Self-Validating Systems)

To verify these properties in your own pipeline, use the following protocols. These are designed with internal controls to ensure data trustworthiness.

Protocol: Thermodynamic Solubility with HPLC Quantitation

Unlike kinetic solubility (which can give false positives due to supersaturation), this protocol measures the true equilibrium solubility.

• Preparation: Weigh 1-2 mg of solid compound (Spiro vs Aromatic analog) into a chemically inert vial.

• Saturation: Add 200

  of pH 7.4 phosphate buffer. Ensure visible solid remains (supersaturation condition).

• Equilibration: Shake at 25°C for 24 hours. Control: Run a known low-solubility standard (e.g., Indomethacin) in parallel.

• Filtration: Filter using a PVDF 0.45

  filter plate to remove undissolved particles.

• Quantitation: Inject filtrate onto HPLC-UV/MS. Calculate concentration against a DMSO calibration curve.

• Validation Check: If the "solid remaining" check fails (solution is clear), the experiment is invalid; repeat with more mass.

Protocol: Microsomal Stability (Intrinsic Clearance)

Determines the metabolic liability of the scaffold.

• Incubation System:

  • Test Compound: 1

    (final).

  • Microsomes: Human Liver Microsomes (HLM) at 0.5 mg/mL.

  • Cofactor: NADPH regenerating system.

• Time-Course: Initiate reaction with NADPH. Sample at

  min.

• Quenching: Add ice-cold Acetonitrile containing internal standard (e.g., Warfarin) to crash proteins.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope gives .

• Validation Check: Positive control (Verapamil) must show high clearance; Negative control (Warfarin) must show <10% loss.

Workflow Visualization

Figure 2: Strategic workflow for scaffold optimization and experimental validation.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[4][6] Journal of Medicinal Chemistry.[4][6][7]

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.

• Stepan, A. F., et al. (2011). Application of the Spirocyclic Oxetane: A New Structural Motif for the Improvement of Physicochemical and Pharmacokinetic Properties. Journal of Medicinal Chemistry.[4][6][7]

• Zheng, Y., & Tice, C. M. (2016). The Utilization of Spirocyclic Scaffolds in Drug Discovery. Expert Opinion on Drug Discovery.[8]

• Wuitschik, G., et al. (2010). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. preprints.org [preprints.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2,9-Diazaspiro[5.5]undecane

Part 1: Executive Summary & Immediate Action

Stop and Verify: Before handling, confirm the exact chemical identity.

• Target Chemical: 2,9-Diazaspiro[5.5]undecane (and its salts/derivatives).[1][2]

• Chemical Class: Spiro-bicyclic diamine (Secondary Amine).[1]

• Critical Distinction: Do NOT confuse with n-Undecane (CAS 1120-21-4).[1] n-Undecane is a flammable alkane; 2,9-Diazaspiro[5.5]undecane is a nitrogenous base.[1] Misidentifying this compound can lead to dangerous incompatibility in waste streams.[1]

Disposal Directive: Treat as Hazardous Organic Alkaline Waste . Do not dispose of down the drain. Do not mix with acidic waste streams without controlled neutralization protocols.[1]

Part 2: Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand its reactivity profile.[1] As a secondary diamine, it exhibits significant basicity and nucleophilicity.[1]

Physicochemical Properties & Waste Classification

Property	Value / Characteristic	Impact on Disposal
Physical State	Solid (often waxy) or viscous liquid; Salts are crystalline solids.[1]	Solids require dissolution or solid waste containers.[1]
Basicity (pKa)	Est. 10–11 (Secondary Amine)	Corrosive .[1] Must be segregated from acids.[1]
Solubility	Soluble in polar organic solvents (MeOH, DCM), water (pH dependent).[1]	Rinse containers with Methanol or Ethanol.[1]
Stability	Hygroscopic; absorbs CO₂ from air.[1]	Keep containers tightly sealed until disposal.[1][3]
Hazards (GHS)	H314 (Causes severe skin burns), H318 (Eye damage), H302 (Harmful if swallowed).[1]	Full PPE required.[1][4][5][6]

Incompatibility Matrix

• Acids: Violent exothermic reaction.[1] Never add directly to concentrated acid waste.[1]

• Oxidizers: Potential for fire or formation of toxic nitrogen oxides (NOx).[1]

• Acid Chlorides/Anhydrides: Rapid, heat-generating acylation.[1]

Part 3: Step-by-Step Disposal Workflow

Decision Logic: Waste Stream Selection

The following logic gate ensures the material enters the correct regulatory stream.

Figure 1: Decision matrix for selecting the appropriate waste stream based on the physical state and solvent carrier of the 2,9-diazaspiro[5.5]undecane residue.[1]

Operational Procedure

Phase 1: Preparation

• Don PPE: Nitrile gloves (double gloving recommended for concentrated solutions), safety goggles (not just glasses), and a lab coat.[1]

• Fume Hood: Perform all transfers inside a certified chemical fume hood.

• Container Check: Ensure the waste container is compatible (HDPE or Glass) and clearly labeled "Organic Waste - Basic".[1]

Phase 2: Transfer & Solubilization[1]

• For Solids:

  • If the quantity is small (<5g), dissolve in a minimal amount of Methanol or Ethanol.[1] Transfer this solution to the Non-Halogenated Organic Waste container.

  • If the quantity is large (>5g), place the solid directly into a wide-mouth jar labeled Solid Hazardous Waste .[1]

• For Solutions:

  • Verify the pH of the waste stream.[1] If the solution is highly acidic (e.g., HPLC eluent with TFA), neutralize it slowly with Sodium Bicarbonate before adding it to a general organic waste container to prevent heat generation.[1]

Phase 3: Container Rinse[1]

• Triple rinse the original reagent bottle with a small volume of Methanol.[1]

• Add the rinsate to the organic waste container.[1]

• Deface the original label and discard the empty bottle in the glass recycling or trash, depending on institutional policy for "RCRA Empty" containers.

Part 4: Spill Response Protocol

In the event of a spill, immediate containment is necessary to prevent surface corrosion and vapor release.[1]

Figure 2: Emergency response workflow for spillage of 2,9-diazaspiro[5.5]undecane.

Decontamination Solution: For final surface cleaning, use a dilute solution of Citric Acid (5%) or dilute Acetic Acid to neutralize any remaining amine residues, followed by a water rinse.[1]

Part 5: Regulatory Compliance (RCRA & EPA)

While 2,9-Diazaspiro[5.5]undecane is not explicitly listed on the EPA "P" or "U" lists (unlike some specific amines), it falls under the characteristic of Corrosivity (D002) if the pH is >12.5, and generally requires disposal as a hazardous chemical waste.[1]

• Waste Code: Assign D002 (Corrosive) if applicable based on pH.[1]

• Labeling: Must include the full chemical name. Do not use abbreviations like "Spiro-diamine".

• Storage Limit: Adhere to the 90-day (Large Quantity Generator) or 180-day (Small Quantity Generator) storage limits as per 40 CFR 262.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 46912008, tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate.[1] Retrieved from [Link]

• US Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261.[1] Retrieved from [Link][1]

Sources

• 1. tert-Butyl 2,9-diazaspiro(5.5)undecane-9-carboxylate | C14H26N2O2 | CID 46912008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-Butyl 2-oxo-1,4,9-triazaspiro[5.5]undecane-9-carboxylate - CAS:1445951-40-5 - 上海相辉医药科技有限公司 [sunwaypharm.cn]
• 3. chemos.de [chemos.de]
• 4. airgas.com [airgas.com]
• 5. carlroth.com [carlroth.com]
• 6. fishersci.at [fishersci.at]

Personal protective equipment for handling 2,9-Diazaspiro[5.5]undecane

This guide outlines the critical safety, logistical, and operational protocols for handling 2,9-Diazaspiro[5.5]undecane .

As a secondary diamine with a spiro-bicyclic structure, this compound presents specific hazards—primarily corrosivity and respiratory irritation—that depend heavily on whether you are handling the Free Base (typically a viscous liquid or low-melting solid) or the Dihydrochloride Salt (a stable solid).[1]

Part 1: Executive Safety Summary

Parameter	Critical Data
CAS Numbers	Free Base: 4604-66-4 (Generic) / 2HCl Salt: 1627-13-0
Primary Hazards	Corrosive (Free Base): Causes severe skin burns/eye damage (H314).Irritant (Salt): Skin/Eye Irritant (H315/H319), STOT-SE 3 (H335).[1][2]
Physical State	Free Base: Viscous liquid or waxy solid (Hygroscopic).Salt: Crystalline powder (Hygroscopic).[1]
Incompatibility	Strong oxidizing agents, acids, acid chlorides, anhydrides.[1]
Signal Word	DANGER (Free Base) / WARNING (Salt)

Part 2: Personal Protective Equipment (PPE) Matrix

The spiro-diamine structure facilitates rapid permeation through standard latex.[1] Nitrile is the minimum standard , but thickness and layering are critical for the free base.[1]

PPE Selection Logic

Figure 1: Decision logic for PPE selection based on the chemical state of 2,9-Diazaspiro[5.5]undecane.[1]

Detailed PPE Specifications

Component	Protocol for Solid (Salt)	Protocol for Free Base (Liquid/Solution)
Hand Protection	Standard Nitrile (0.11 mm / 4-5 mil). Change immediately if wetted.[1]	Double-Gloving Required. Inner: Nitrile (4 mil).Outer: Long-cuff Nitrile (5-8 mil) or Laminate.Why?[1] Secondary amines can degrade thin nitrile over time.[1]
Eye Protection	Safety Glasses with Side Shields. Standard impact protection.	Chemical Splash Goggles + Face Shield. Required during transfer or quenching. Amines can cause permanent corneal clouding.[1]
Respiratory	N95/P100 Particulate Respirator. Only if weighing outside a ventilated enclosure (not recommended).	Fume Hood (Face Velocity > 100 fpm). If hood is unavailable, use a Full-Face Respirator with ABEK (Amine/Organic Vapor) cartridges.[1]
Body Defense	Lab Coat (Cotton/Poly blend). Buttoned to neck.	Chemical-Resistant Apron. Worn over lab coat during bulk transfer (>100mL).[1]

Part 3: Operational Handling Protocols

Scenario A: Weighing & Transfer (Solid Salt)

Context: The dihydrochloride salt is stable but hygroscopic.[1] Moisture absorption will alter stoichiometry.

• Preparation: Pre-dry the glassware. Use a static-free spatula (PTFE coated) to prevent powder scattering.[1]

• Weighing: Perform all weighing inside a balance enclosure or a fume hood with a draft shield.

• Transfer: Use a powder funnel. If the solid has clumped due to moisture, do not chip at it aggressively with a metal spatula (risk of aerosolization).[1] Dissolve in the shipping container if possible.

Scenario B: Reaction Setup (Free Base/Liquid)

Context: The free base is a strong nucleophile and base.[1] It reacts exothermically with acids and electrophiles.

• Inert Atmosphere: The free base readily absorbs CO₂ from the air to form carbamates.[1] Handle under Nitrogen or Argon using Schlenk techniques .[1]

• Syringe Transfer:

  • Use Luer-lock syringes only (prevents needle pop-off due to viscosity/pressure).[1]

  • Pro-Tip: If the liquid is viscous, warm slightly (30-40°C) or use a wide-bore needle (18G).[1]

• Quenching/Neutralization:

  • Never add the amine directly to concentrated acid.[1]

  • Dilute the amine in a non-reactive solvent (e.g., DCM, Toluene) before adding to an acid solution.[1]

  • Cool the receiving vessel to 0°C; the heat of neutralization is significant.[1]

Operational Workflow Diagram

Figure 2: Step-by-step workflow for safe experimental setup and cleanup.

Part 4: Emergency Response & Disposal

Accidental Release Measures

• Minor Spill (Solid): Sweep up carefully to avoid dust generation.[1] Place in a sealed container. Wipe area with dilute acetic acid (vinegar) to neutralize traces.[1]

• Minor Spill (Liquid): Absorb with vermiculite or sand.[1] Do not use sawdust (reaction with amines can be exothermic/fire hazard).[1]

• Major Spill: Evacuate area. Personnel entering must wear SCBA and chemical-resistant suits.[1]

First Aid

• Eye Contact: Rinse immediately with water for 15 minutes minimum .[1][3][4] Hold eyelids apart. Time is critical to prevent permanent damage.

• Skin Contact: Wash with soap and water.[1][5] If free base, rinse with dilute vinegar (1-2% acetic acid) if available, then water.[1]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[1][5]

Waste Disposal Protocol

• Classification: Hazardous Waste (Corrosive/Toxic).[1]

• Segregation:

  • Stream A (Amine Waste): Segregate from acidic waste streams to prevent heat generation/spattering in the waste drum.[1]

  • Stream B (Sharps): Syringes used for the free base must be triple-rinsed with solvent before disposal in sharps containers.[1]

• Labeling: Clearly label as "Basic Organic Waste" with constituents "2,9-Diazaspiro[5.5]undecane".

References

• PubChem. (2025).[1] tert-Butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate (Related Compound Safety Data). National Library of Medicine.[1] [Link][1]

• ECHA (European Chemicals Agency). (n.d.).[1] Registration Dossier - Secondary Amines General Hazards.[1][Link][1]

• OSHA. (2024). Personal Protective Equipment: Glove Selection Chart. Occupational Safety and Health Administration.[1] [Link]

Sources

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• 2. tert-Butyl 3,9-diazaspiro[5.5]undecane-3-carboxylate | C14H26N2O2 | CID 15296367 - PubChem [pubchem.ncbi.nlm.nih.gov]
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